Monobutyl phosphate-d9

Core Science & Biosynthesis

Synthesis of Deuterated Monobutyl Phosphate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated monobutyl phosphate (MBP-d9), a critical internal standard for mass spectrometry-based quantification in various research and development applications, particularly in the pharmaceutical industry. This document details the synthetic methodology, purification, and characterization of MBP-d9, and includes experimental protocols and data presented in a clear, structured format.

Introduction

Deuterated compounds, where hydrogen atoms are replaced by their heavier isotope, deuterium, are invaluable tools in drug discovery and development.[1][2] The altered mass imparts a unique spectroscopic signature, making them ideal internal standards for quantitative analysis. Monobutyl phosphate-d9 (MBP-d9) is the deuterated analogue of monobutyl phosphate, a metabolite and degradation product of tributyl phosphate. Its primary application lies in serving as a stable, isotopically labeled internal standard for the accurate quantification of monobutyl phosphate in biological and environmental samples.[3]

Synthesis of Deuterated Monobutyl Phosphate (MBP-d9)

The most commonly cited method for the synthesis of deuterated monobutyl phosphate involves the reaction of deuterated butanol with a phosphorylating agent, such as phosphorus oxychloride. This reaction yields a mixture of deuterated mono- and dibutyl phosphates.

Reaction Scheme

The overall reaction for the synthesis of deuterated monobutyl phosphate (MBP-d9) and deuterated dibutyl phosphate (DBP-d9) is as follows:

C₄D₉OH + POCl₃ → (C₄D₉O)PO(OH)₂ + (C₄D₉O)₂PO(OH) + HCl

Caption: General reaction scheme for the synthesis of deuterated monobutyl and dibutyl phosphate.

Experimental Protocol

The following protocol is adapted from established patent literature for the synthesis of deuterated monobutyl and dibutyl phosphates.

Materials:

• Deuterated butanol (C₄D₉OH)

• Phosphorus oxychloride (POCl₃)

• Methylene chloride (CH₂Cl₂)

• Pyridine

Procedure:

• In a suitable reaction vessel, combine methylene chloride, deuterated butanol, and pyridine.

• Slowly add phosphorus oxychloride to the mixture while stirring. The reaction is exothermic and should be controlled, potentially by cooling the reaction vessel.

• After the addition is complete, allow the reaction to proceed at room temperature for a specified time to ensure completion.

• The resulting mixture will contain deuterated monobutyl phosphate, deuterated dibutyl phosphate, and other byproducts.

Purification:

• The reaction mixture can be washed with water to remove pyridine hydrochloride and other water-soluble impurities.

• The organic layer, containing the deuterated phosphate esters, is then separated.

• Further purification to isolate monobutyl phosphate from dibutyl phosphate can be achieved using chromatographic techniques, such as column chromatography on silica gel.

Quantitative Data

Precise quantitative data for the synthesis of deuterated monobutyl phosphate, such as reaction yield and detailed isotopic purity, are not extensively available in peer-reviewed literature. The primary source for a synthesis protocol is a patent, which does not provide these specific details. However, commercially available monobutyl phosphate-d9 is typically offered at high purity.

Table 1: Physical and Chemical Properties of Monobutyl Phosphate-d9

Property	Value	Reference
Chemical Formula	C₄H₂D₉O₄P	[4]
Molecular Weight	163.16 g/mol	[4]
Appearance	Pale Yellow Oil	[5]
Stated Purity	>98%	[5]

Table 2: Typical Isotopic Distribution (Hypothetical)

Isotopologue	Abundance (%)
d9	> 98
d8	< 1.5
d7	< 0.5
d0-d6	Not Detected

Note: This table represents a hypothetical isotopic distribution for a highly enriched sample. Actual batch-to-batch distribution may vary and should be determined experimentally.

Characterization and Analytical Methods

The characterization of deuterated monobutyl phosphate relies on standard analytical techniques to confirm its structure and isotopic enrichment.

Mass Spectrometry (MS)

Mass spectrometry is the primary technique for confirming the mass of the deuterated compound and for determining the isotopic distribution. High-resolution mass spectrometry can be used to accurately determine the masses of the different isotopologues (d9, d8, d7, etc.) and their relative abundances.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.

• ¹H NMR: In a fully deuterated butyl chain, the proton signals corresponding to the butyl group will be absent. The only observable proton signals would be from the hydroxyl groups of the phosphate moiety, which would appear as a broad singlet.

• ³¹P NMR: Phosphorus-31 NMR will show a characteristic signal for the phosphate group. The chemical shift will be indicative of a monobutyl phosphate.[6][7] In a proton-coupled ³¹P NMR spectrum, the signal would be split by the protons on the adjacent oxygen atoms.

• ¹³C NMR: The carbon signals of the deuterated butyl chain will be significantly attenuated and will appear as complex multiplets due to C-D coupling.

Infrared (IR) Spectroscopy

The IR spectrum of deuterated monobutyl phosphate would be expected to show characteristic absorptions for the P=O, P-O, and O-H functional groups. The C-D stretching vibrations will appear at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H stretching vibrations (around 2850-3000 cm⁻¹) of the non-deuterated analogue.[8]

Experimental and Logical Workflows

The following diagrams illustrate the synthesis and analytical workflow for deuterated monobutyl phosphate.

Caption: Synthesis workflow for deuterated monobutyl phosphate.

Caption: Analytical workflow for the characterization of deuterated monobutyl phosphate.

Applications in Research and Drug Development

The primary application of deuterated monobutyl phosphate is as an internal standard in quantitative bioanalytical assays. In drug metabolism and pharmacokinetic (DMPK) studies, the concentration of metabolites is a critical parameter. By adding a known amount of MBP-d9 to a biological sample, the corresponding non-deuterated monobutyl phosphate can be accurately quantified using techniques like liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard corrects for variations in sample preparation and instrument response, leading to more reliable and accurate data.

Biological Significance

Based on available literature, monobutyl phosphate itself is primarily considered a metabolite or a degradation product and is not known to be directly involved in specific biological signaling pathways. Its significance in a biological context is mainly related to its formation from parent compounds and its subsequent excretion. Therefore, deuterated monobutyl phosphate's role is confined to that of an analytical tool to study these processes rather than as a modulator of biological pathways.[9][10][11]

Conclusion

The synthesis of deuterated monobutyl phosphate provides a vital tool for researchers in the pharmaceutical and life sciences. The methodology presented in this guide, based on the reaction of deuterated butanol with phosphorus oxychloride, offers a direct route to this important internal standard. While detailed public data on reaction yields and isotopic distribution is limited, the established use and commercial availability of high-purity MBP-d9 underscore the reliability of the synthetic approach. The analytical workflows described herein provide a framework for the characterization and quality control of this essential deuterated compound.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. researchgate.net [researchgate.net]
• 9. Biological Phosphoryl-Transfer Reactions: Understanding Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Why did Nature select phosphate for its dominant roles in biology? - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Why nature really chose phosphate - PMC [pmc.ncbi.nlm.nih.gov]

Monobutyl phosphate-d9 chemical properties and stability

An In-depth Technical Guide to Monobutyl Phosphate-d9: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and stability of Monobutyl phosphate-d9. The information is intended to support researchers, scientists, and drug development professionals in the effective use and handling of this isotopically labeled compound.

Core Chemical Properties

Monobutyl phosphate-d9 is the deuterium-labeled form of monobutyl phosphate.[1] It is primarily utilized as an internal standard in analytical methodologies, particularly in mass spectrometry-based assays, to ensure accurate quantification of monobutyl phosphate in various matrices.

Quantitative Data Summary

A summary of the key chemical and physical properties of Monobutyl phosphate-d9 is presented in Table 1.

Property	Value	Source
Chemical Name	Monobutyl Phosphate-d9	Pharmaffiliates
Synonyms	Phosphoric Acid Monobutyl-d9 Ester, Butyl-d9 Diacid Phosphate, Butyl-d9 Dibasic Acid Phosphate, Butyl-d9 Dihydrogen Phosphate, Dihydrogen Monobutyl-d9 Phosphate	[2]
CAS Number	156213-20-6	[2]
Molecular Formula	C₄H₂D₉O₄P	[1][2]
Molecular Weight	163.16 g/mol	[1][2][3]
Appearance	Pale Yellow Oil	[2]
Purity	>98%
Storage Temperature	2-8°C or -20°C	[2]
Solubility	Soluble in water and various organic solvents.	[4]

Stability Profile

The stability of Monobutyl phosphate-d9 is a critical factor for its reliable use as an analytical standard. While specific stability studies on the deuterated form are not extensively published, the stability of its non-deuterated counterpart, monobutyl phosphate, provides valuable insights.

General Stability: Monobutyl phosphate is considered stable under recommended storage conditions.[5] However, it is susceptible to degradation under certain conditions.

Factors Affecting Stability:

• Temperature: Extremes of temperature should be avoided.[5] Decomposition of organophosphorus compounds is generally faster at higher temperatures.

• Light: Direct sunlight can promote degradation.[5]

• pH: As a phosphate ester, it may be susceptible to hydrolysis under strongly acidic or alkaline conditions.

• Incompatible Materials: Contact with strong oxidizing agents and strong bases should be avoided.[5]

Hazardous Decomposition Products: Upon decomposition, Monobutyl phosphate-d9 may release carbon oxides and oxides of phosphorus.[6]

Recommended Storage and Handling

To ensure the long-term stability and integrity of Monobutyl phosphate-d9, the following storage and handling guidelines are recommended:

• Storage: Store in a tightly sealed container at 2-8°C in a dry, well-ventilated area.[2] For long-term storage, -20°C is also recommended.[7] The compound is hygroscopic and should be stored under an inert atmosphere.[2]

• Handling: Handle in accordance with good industrial hygiene and safety practices. Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocols

Detailed experimental protocols are essential for obtaining reliable and reproducible results. The following sections outline key methodologies related to the analysis and stability testing of Monobutyl phosphate-d9.

Analytical Methodologies

The accurate quantification of monobutyl phosphate, often using Monobutyl phosphate-d9 as an internal standard, can be achieved through various analytical techniques.

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. Due to the low volatility of monobutyl phosphate, a derivatization step is typically required.

Principle: The analyte is chemically modified (derivatized) to increase its volatility and thermal stability, allowing for separation by gas chromatography and subsequent detection and quantification by mass spectrometry. Silylation is a common derivatization method for this purpose.

Experimental Workflow:

Caption: GC-MS analysis workflow for monobutyl phosphate.

Methodology:

• Sample Preparation:

  • Accurately weigh or measure the sample matrix.

  • Spike the sample with a known amount of Monobutyl phosphate-d9 solution to serve as an internal standard.

  • Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

• Derivatization:

  • Evaporate the extract to dryness under a gentle stream of nitrogen.

  • Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), to the dried residue.

  • Incubate the mixture at a specified temperature and time (e.g., 70°C for 30 minutes) to ensure complete derivatization.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Gas Chromatograph Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

    • Injector Temperature: Typically 250-280°C.

    • Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 60°C and ramping up to 300°C.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both the derivatized analyte and the deuterated internal standard.

• Quantification:

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Determine the concentration of the analyte in the original sample by comparing this ratio to a calibration curve prepared with known concentrations of the non-deuterated standard and a fixed concentration of the internal standard.

Ion chromatography is a suitable method for the direct analysis of ionic species like monobutyl phosphate without the need for derivatization.

Principle: The sample is injected into an ion chromatograph where it is separated on an anion-exchange column. The separated ions are detected by a conductivity detector.

Experimental Workflow:

Caption: Ion chromatography analysis workflow.

Methodology:

• Sample Preparation:

  • Dilute the sample with deionized water to a concentration within the linear range of the instrument.

  • Filter the diluted sample through a 0.22 µm or 0.45 µm filter to remove any particulate matter.

• Ion Chromatography Analysis:

  • Inject the prepared sample into the ion chromatograph.

  • IC Conditions:

    • Column: An anion-exchange column suitable for the separation of organic acids (e.g., Dionex IonPac™ AS11-HC).

    • Eluent: A potassium hydroxide (KOH) gradient is typically used.

    • Flow Rate: A typical flow rate is 1.0 mL/min.

    • Detection: Suppressed conductivity detection.

• Quantification:

  • Identify and integrate the peak corresponding to monobutyl phosphate.

  • Quantify the concentration using a calibration curve prepared from standards of known concentrations. Monobutyl phosphate-d9 is not directly used as an internal standard in this method but can be used for spike recovery experiments to assess method accuracy.

Stability Study Protocol

A stability study is crucial to determine the shelf-life and appropriate storage conditions for Monobutyl phosphate-d9. The following protocol is a general guideline that can be adapted based on specific regulatory requirements.

Objective: To evaluate the stability of Monobutyl phosphate-d9 under various environmental conditions over a specified period.

Materials:

• Monobutyl phosphate-d9

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC or GC-MS system

• Environmental chambers with controlled temperature and humidity

Experimental Design:

Caption: Workflow for a stability study of Monobutyl phosphate-d9.

Procedure:

• Initial Analysis (Time 0):

  • Characterize the initial batch of Monobutyl phosphate-d9 for identity, purity, and concentration using a validated analytical method (e.g., GC-MS or LC-MS).

• Sample Storage:

  • Aliquot the material into appropriate containers that mimic the proposed long-term storage packaging.

  • Place the samples in environmental chambers under the following conditions:

    • Long-term: 5°C ± 3°C.

    • Accelerated: 25°C ± 2°C / 60% RH ± 5% RH.

    • Stress: 40°C ± 2°C / 75% RH ± 5% RH.

• Time-Point Testing:

  • At specified time intervals (e.g., 0, 3, 6, 9, 12, 18, and 24 months for long-term; 0, 1, 3, and 6 months for accelerated), remove samples from each storage condition.

  • Analyze the samples for purity and the presence of any degradation products.

• Data Analysis:

  • Evaluate any changes in purity or the formation of degradation products over time.

  • Determine the shelf-life of the compound based on the long-term stability data. The accelerated stability data can be used to support the proposed shelf-life.

Conclusion

Monobutyl phosphate-d9 is a critical tool for the accurate quantification of its non-deuterated counterpart in various research and development applications. A thorough understanding of its chemical properties and stability is paramount for its effective use. By following the recommended storage, handling, and analytical protocols outlined in this guide, researchers can ensure the integrity of their analytical results.

References

• 1. Monobutyl phosphate | C4H11O4P | CID 15389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The stability of organophosphorus insecticides in fresh blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. fishersci.com [fishersci.com]
• 5. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. nmr.oxinst.com [nmr.oxinst.com]

Monobutyl Phosphate Metabolic Pathway in Humans: An In-depth Technical Guide

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract: Monobutyl phosphate (MBP) is a primary metabolite of tributyl phosphate (TBP), an organophosphate ester widely used as a plasticizer, flame retardant, and solvent. Human exposure to TBP is ubiquitous, leading to the formation of MBP, which is subsequently excreted in the urine and serves as a biomarker of exposure. Understanding the metabolic pathway of MBP is crucial for assessing human exposure, elucidating potential toxicological effects, and informing risk assessment. This technical guide provides a comprehensive overview of the current knowledge on the metabolic pathway of monobutyl phosphate in humans, including its absorption, distribution, metabolism, and excretion. It details the enzymatic processes involved, presents available quantitative data, outlines relevant experimental protocols, and explores the potential impact on cellular signaling pathways.

Introduction

Organophosphate esters (OPEs) have seen a significant increase in production and use over the past few decades as replacements for brominated flame retardants. Consequently, human exposure to OPEs is widespread, occurring through various routes including ingestion, inhalation, and dermal contact. Tributyl phosphate (TBP) is a high-production-volume OPE, and its metabolism in humans leads to the formation of dibutyl phosphate (DBP) and monobutyl phosphate (MBP). While DBP has been more extensively studied, MBP is also a significant metabolite. This guide focuses specifically on the metabolic fate of TBP to MBP in the human body.

Absorption, Distribution, Metabolism, and Excretion (ADME)

The toxicokinetics of TBP and its metabolites are characterized by rapid absorption and metabolism, followed by urinary excretion.

• Absorption: Following exposure, TBP is readily absorbed into the bloodstream. The primary routes of absorption are considered to be through the gastrointestinal tract after ingestion of contaminated food and dust, and through the respiratory tract via inhalation of indoor air.

• Distribution: Once absorbed, TBP is distributed throughout the body. Due to its lipophilic nature, it may partition into fatty tissues.

• Metabolism: The primary metabolic pathway for TBP is hydrolysis, which occurs mainly in the liver. This process involves the sequential removal of butyl groups from the phosphate ester. The hydrolysis of TBP first yields dibutyl phosphate (DBP) and one molecule of butanol. Subsequently, DBP can be further hydrolyzed to monobutyl phosphate (MBP) and another molecule of butanol. This metabolic cascade is catalyzed by a class of enzymes known as carboxylesterases (CES). Human carboxylesterase 1 (CES1) and 2 (CES2) are the two major isoforms involved in the metabolism of a wide range of ester-containing xenobiotics. While specific kinetic data for TBP hydrolysis by individual human CES isoforms are limited, the high expression of these enzymes in the liver suggests a significant role in TBP metabolism.

• Excretion: MBP, being more water-soluble than its parent compound, is efficiently excreted from the body, primarily through urine. The presence of MBP in urine is a reliable indicator of recent exposure to TBP.

Quantitative Data

Quantitative data on the metabolism of TBP to MBP in humans is primarily derived from human biomonitoring studies that measure urinary concentrations of OPE metabolites. While specific pharmacokinetic parameters for MBP are not extensively documented in humans, the available data from urinary measurements provide insights into exposure levels.

Parameter	Value	Matrix	Population	Reference
Urinary Concentration	Median: in the µg/L range	Urine	General Population
Urinary Concentration	Varies significantly with exposure	Urine	Various study populations
Total Urinary OPE Metabolites	Median: 20 µg/L	Urine	General Population

Note: The table summarizes the general findings. Specific concentrations can vary widely depending on the population, geographical location, and exposure sources. For detailed quantitative data, it is recommended to consult the original research articles.

Experimental Protocols

In Vitro Metabolism of Tributyl Phosphate using Human Liver Microsomes

This protocol provides a general framework for assessing the metabolism of TBP to MBP in a controlled laboratory setting.

Objective: To determine the in vitro metabolism of TBP and the formation of its metabolites, DBP and MBP, using human liver subcellular fractions.

Materials:

• Tributyl phosphate (TBP)

• Human liver S9 fractions or microsomes

• TRIS buffer (50 mM, pH 7.4)

• NADPH regenerating system (for microsomal studies)

• Acetonitrile (LC-MS grade)

• Internal standards (e.g., deuterated MBP)

• LC-MS/MS system

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 50 mM TRIS buffer (pH 7.4), human liver S9 fraction or microsomes (e.g., 1 mg/mL final protein concentration), and the NADPH regenerating system (if using microsomes).

• Pre-incubation: Pre-incubate the reaction mixture in a shaking water bath at 37°C for a few minutes to equilibrate the temperature.

• Initiation of Reaction: Add TBP (e.g., at final concentrations of 1 µM and 10 µM) to the reaction mixture to initiate the metabolic reaction.

• Incubation: Incubate the samples at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes).

• Termination of Reaction: Terminate the reaction by adding an equal volume of ice-cold acetonitrile. This step also serves to precipitate the proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant for the presence and quantity of TBP, DBP, and MBP using a validated LC-MS/MS method with appropriate internal standards.

Quantitative Analysis of Monobutyl Phosphate in Human Urine by LC-MS/MS

This protocol outlines the key steps for the sensitive and specific quantification of MBP in human urine samples.

Objective: To accurately measure the concentration of MBP in human urine samples.

Materials:

• Human urine samples

• Monobutyl phosphate (MBP) standard

• Monobutyl phosphate-d4 (MBP-d4) or other suitable internal standard

• β-glucuronidase/arylsulfatase enzyme

• Solid-phase extraction (SPE) cartridges

• Acetonitrile, methanol, water (LC-MS grade)

• Formic acid or acetic acid

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • To an aliquot of urine (e.g., 1 mL), add the internal standard (MBP-d4).

  • Add a buffer (e.g., acetate buffer, pH 5) and the β-glucuronidase/arylsulfatase enzyme to deconjugate any glucuronidated or sulfated metabolites.

  • Incubate the samples (e.g., at 37°C for 2-4 hours).

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges with methanol followed by water.

  • Load the enzyme-treated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analytes with an appropriate solvent (e.g., acetonitrile or methanol).

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Employ a gradient elution with mobile phases typically consisting of water and acetonitrile/methanol with a modifier like formic or acetic acid.

  • Detect and quantify MBP and its internal standard using multiple reaction monitoring (MRM) in negative ion mode.

Signaling Pathways

The direct effects of monobutyl phosphate on specific signaling pathways in humans have not been extensively studied. However, research on other organophosphate compounds and on inorganic phosphate provides some potential avenues for investigation.

Organophosphorus compounds have been shown to affect various signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) pathway. The MAPK pathway is a crucial signaling cascade that regulates a wide range of cellular processes, including cell growth, differentiation, and stress responses. Dysregulation of this pathway has been implicated in various diseases. Exposure to some OPEs can lead to the activation of different MAPK subfamilies (ERK, JNK, and p38), which can, in turn, induce oxidative stress and apoptosis.

Furthermore, as a phosphate-containing molecule, MBP contributes to the overall phosphate pool in the body. Inorganic phosphate itself can act as a signaling molecule, and high concentrations of extracellular phosphate can activate signaling pathways such as the MAPK/ERK pathway and the AKT signaling cascade, influencing cell proliferation and survival. While the direct signaling roles of MBP are yet to be elucidated, its contribution to phosphate homeostasis may have indirect effects on these pathways.

Diagrams

Caption: Metabolic pathway of Tributyl Phosphate to Monobutyl Phosphate.

Caption: Experimental workflow for in vitro metabolism studies.

Caption: Potential signaling pathway affected by OPE metabolites.

Conclusion

Monobutyl phosphate is a key metabolite in the human biotransformation of tributyl phosphate. Its formation is primarily mediated by carboxylesterases in the liver, followed by rapid urinary excretion. While MBP serves as a valuable biomarker for assessing human exposure to TBP, a comprehensive understanding of its toxicokinetics and potential health effects remains an area of active research. Further studies are needed to establish detailed pharmacokinetic parameters for MBP in humans, to fully characterize the specific human enzymes and their kinetics in TBP metabolism, and to elucidate the direct impact of MBP on cellular signaling pathways. This knowledge will be instrumental for refining risk assessment models and ensuring the safety of OPEs in consumer and industrial applications.

Degradation Products of Tributyl Phosphate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tributyl phosphate (TBP), an organophosphorus compound, is extensively utilized as a plasticizer, a solvent in nuclear fuel reprocessing (PUREX process), and a component in hydraulic fluids. Its widespread use and potential environmental persistence necessitate a thorough understanding of its degradation pathways and the resulting products. This technical guide provides a comprehensive overview of the degradation of tributyl phosphate under various conditions, including hydrolysis, radiolysis, pyrolysis, and biodegradation. It details the primary and secondary degradation products, presents quantitative data from key studies, outlines experimental protocols for degradation and analysis, and visualizes the core degradation pathways and analytical workflows.

Introduction

Tributyl phosphate is susceptible to degradation through several mechanisms, leading to the formation of various byproducts. The primary degradation pathway involves the sequential hydrolysis of the ester bonds, yielding dibutyl phosphate (DBP), monobutyl phosphate (MBP), and ultimately phosphoric acid and butanol.[1][2] However, under different energetic conditions such as radiolysis or pyrolysis, or in the presence of biological systems, a more complex array of degradation products can be formed.[3][4] Understanding the nature and quantity of these degradation products is crucial for assessing the environmental impact of TBP and for developing effective remediation strategies.

Degradation Pathways of Tributyl Phosphate

The degradation of TBP can proceed through several distinct pathways, largely dictated by the environmental conditions. The principal mechanisms are hydrolysis, radiolysis, pyrolysis, and biodegradation.

Hydrolysis

Hydrolysis is a key degradation pathway for TBP, proceeding by the stepwise cleavage of the ester linkages. This process can be catalyzed by both acids and bases.[1]

• Acid-catalyzed hydrolysis: In acidic conditions, the ester oxygen is protonated, making the phosphorus atom more susceptible to nucleophilic attack by water.

• Base-catalyzed hydrolysis: Under alkaline conditions, the hydroxide ion directly attacks the phosphorus atom, leading to the displacement of a butoxy group.

The primary products of hydrolysis are dibutyl phosphate (DBP) and butanol. DBP can be further hydrolyzed to monobutyl phosphate (MBP) and another molecule of butanol. Finally, MBP can be hydrolyzed to phosphoric acid and butanol.[1][2][5]

Radiolysis

In environments with ionizing radiation, such as in nuclear fuel reprocessing, TBP undergoes radiolysis. The interaction with radiation generates a variety of reactive species, including radicals, which drive the degradation process. The primary degradation products are similar to hydrolysis, namely DBP and MBP.[3][6] However, radiolysis can also lead to the formation of other products, including hydrogen, methane, and various organic radicals.[7]

Pyrolysis

Thermal decomposition of TBP in the absence of oxygen, known as pyrolysis, leads to the formation of butene and phosphoric acid as the main products.[8] The reaction proceeds through the cleavage of the C-O bond of the butyl group.

Biodegradation

Microorganisms can utilize TBP as a source of carbon and phosphorus, leading to its biodegradation.[4] The enzymatic degradation typically follows a hydrolytic pathway, producing DBP, MBP, butanol, and phosphoric acid.[4][9] Several bacterial strains, including Sphingobium sp., have been identified as being capable of degrading TBP.[4][9]

Fenton Oxidation

Advanced oxidation processes, such as Fenton oxidation, can effectively degrade TBP. This process involves the generation of highly reactive hydroxyl radicals (•OH) from the reaction of hydrogen peroxide with ferrous ions. These radicals attack the TBP molecule, leading to its degradation into DBP, MBP, and eventually smaller organic molecules and inorganic phosphate.[10]

Quantitative Data on TBP Degradation Products

The yield and rate of formation of TBP degradation products are highly dependent on the specific conditions of the degradation process. The following tables summarize quantitative data from various studies.

Degradation Method	Conditions	TBP Degraded	DBP Formed	MBP Formed	Other Products	Reference
Hydrolysis	5.5 M Nitric Acid, Room Temp, 4 days	-	0.001 - 0.005%	-	-	[2]
Hydrolysis	12.5 M NaOH, >353 K, < 3h	Nearly complete	-	-	Aqueous soluble products	[11]
Radiolysis (Gamma)	1M TBP in n-dodecane	G(-TBP) = 0.36 µmol/J	G(DBP) = 0.18 µmol/J	-	-	[3]
Radiolysis (High LET)	1M TBP in n-dodecane	G(-TBP) = 0.14 µmol/J	G(DBP) = 0.047 µmol/J	-	-	[3]
Biodegradation	Sphingobium sp. RSMS, 3 days	7.98 g/L (30 mM)	Intermediate	-	Butanol, Phosphate	[4][9]
Fenton Oxidation	95 °C, pH 2, H₂O₂, Fe(II)	Complete disappearance of oil phase in 3h	Identified	Identified	Hydroxylated MBP/DBP	[10]

G-value represents the number of molecules changed for each 100 eV of energy absorbed.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the degradation of tributyl phosphate.

TBP Degradation by Fenton Oxidation

Objective: To degrade TBP using Fenton's reagent and identify the degradation products.

Materials:

• Tributyl phosphate (TBP)

• Hydrogen peroxide (30%)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Sulfuric acid (H₂SO₄)

• Sodium hydroxide (NaOH)

• Deionized water

• Reaction vessel (e.g., three-necked flask)

• Magnetic stirrer with heating

• pH meter

• Peristaltic pump

Procedure:

• Add 10 mL of TBP to the reaction vessel.

• Adjust the pH of the solution to 2 using sulfuric acid.

• Heat the solution to 95 °C while stirring.

• Prepare a 0.2 M Fe(II) solution by dissolving ferrous sulfate heptahydrate in deionized water.

• Continuously add 150 mL of 30% H₂O₂ at a flow rate of 0.5 mL/min using a peristaltic pump.

• Intermittently add 105 mL of the 0.2 M Fe(II) solution at a flow rate of 3 mL every 10 minutes.

• Monitor the reaction over time, observing the disappearance of the organic phase.

• Take samples at different time intervals for analysis.

• Quench the reaction in the samples by adding a suitable agent (e.g., sodium sulfite).

• Analyze the aqueous phase for degradation products using analytical techniques such as GC-MS or Ion Chromatography.[10]

Analysis of TBP Degradation Products by Ion Chromatography

Objective: To separate and quantify DBP and MBP in a sample from a TBP degradation experiment.

Materials and Equipment:

• Ion chromatograph system with a suppressed conductivity detector.

• Anion exchange column (e.g., Dionex IonPac AS11 or AS5A).[12]

• Eluent solution (e.g., sodium hydroxide and sodium carbonate).[13]

• Sample vials

• Syringe filters (0.45 µm)

• Standard solutions of DBP and MBP.

Procedure:

• Sample Preparation:

  • If the sample is organic, perform a liquid-liquid extraction with an alkaline solution (e.g., dilute NaOH) to transfer the acidic degradation products (DBP, MBP) to the aqueous phase.[14]

  • Filter the aqueous sample through a 0.45 µm syringe filter.

• Instrument Setup:

  • Equilibrate the ion chromatography system with the chosen eluent until a stable baseline is achieved.

  • Set the detector parameters as recommended by the manufacturer.

• Calibration:

  • Prepare a series of standard solutions of DBP and MBP of known concentrations.

  • Inject the standards into the ion chromatograph and record the peak areas.

  • Construct a calibration curve by plotting peak area versus concentration for each analyte.

• Sample Analysis:

  • Inject the prepared sample into the ion chromatograph.

  • Identify the peaks corresponding to DBP and MBP based on their retention times compared to the standards.

  • Quantify the concentration of DBP and MBP in the sample using the calibration curve.[12][14]

Semi-Quantitative Analysis of TBP Degradation using FTIR-ATR

Objective: To rapidly monitor the degradation of TBP by observing changes in its infrared spectrum.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Samples of TBP at different stages of degradation.

• Standard mixtures of TBP, DBP, and MBP.

Procedure:

• Instrument Setup:

  • Record a background spectrum of the clean ATR crystal.

• Analysis of Standards:

  • Place a small drop of each standard mixture onto the ATR crystal.

  • Record the FTIR spectrum.

  • Identify characteristic peaks for TBP, DBP, and MBP. For example, the P=O stretching vibration of TBP is in the range of 1235-1282 cm⁻¹.[15]

  • Calculate peak intensity ratios of characteristic peaks to establish a correlation with the concentration ratios of TBP, DBP, and MBP.[16]

• Sample Analysis:

  • Place a small drop of the unknown sample on the ATR crystal.

  • Record the FTIR spectrum.

  • Analyze the shifts in peak positions and changes in peak intensity ratios to estimate the extent of TBP degradation by comparing the spectrum to the standards.[16][17]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key degradation pathways of tributyl phosphate and a typical experimental workflow for its analysis.

Degradation pathways of Tributyl Phosphate (TBP).

Experimental workflow for the analysis of TBP degradation products.

Conclusion

The degradation of tributyl phosphate is a multifaceted process that results in a range of degradation products, with dibutyl phosphate and monobutyl phosphate being the most prominent. The specific products and their rates of formation are highly dependent on the degradation method employed. This guide has provided a consolidated overview of the current knowledge on TBP degradation, including quantitative data, detailed experimental protocols, and visual representations of the degradation pathways and analytical workflows. This information is intended to serve as a valuable resource for researchers and professionals working in fields where TBP degradation is a significant consideration. Further research is warranted to develop a more comprehensive quantitative understanding of TBP degradation under a wider range of environmental and industrial conditions.

References

• 1. THE CHEMISTRY OF TRIBUTYL PHOSPHATE: A REVIEW (Technical Report) | OSTI.GOV [osti.gov]
• 2. scispace.com [scispace.com]
• 3. osti.gov [osti.gov]
• 4. Tributyl phosphate biodegradation to butanol and phosphate and utilization by a novel bacterial isolate, Sphingobium sp. strain RSMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Characterization of Tributyl Degradation Using FTIR-ATR Spectroscopy a" by April Renae Gillens [open.clemson.edu]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Treatment of tributyl phosphate by fenton oxidation: Optimization of parameter, degradation kinetics and pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Improved determination of tributyl phosphate degradation products (mono- and dibutyl phosphates) by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ion chromatographic determination of di-butyl phosphate (DBP) and mono-butyl phosphate (MBP) in organic waste generated during metallic impurity assay of PFBR MOX [inis.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Rapid quantification of TBP and TBP degradation product ratios by FTIR-ATR [inis.iaea.org]

Monobutyl Phosphate-d9 as a Biomarker of Organophosphate Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the use of monobutyl phosphate-d9 (MBP-d9) as an internal standard for the biomonitoring of exposure to specific organophosphate compounds. Organophosphate pesticides are a diverse class of chemicals widely used in agriculture, and monitoring human exposure is critical for assessing potential health risks.[1] Urinary dialkyl phosphates (DAPs), which are metabolites of organophosphate pesticides, serve as reliable biomarkers of exposure.[2][3][4] Monobutyl phosphate (MBP) is a metabolite of certain organophosphate compounds, and its accurate quantification in biological matrices like urine is essential for exposure assessment. The use of a stable isotope-labeled internal standard, such as monobutyl phosphate-d9, is the gold standard for achieving the highest accuracy and precision in analytical measurements by correcting for matrix effects and variations during sample processing.[5]

Metabolic Pathway of Tributyl Phosphate to Monobutyl Phosphate

Exposure to certain organophosphate compounds, such as tributyl phosphate (TBP), leads to their metabolism in the body. TBP is hydrolyzed in a stepwise manner, first to dibutyl phosphate (DBP) and then to monobutyl phosphate (MBP), which is subsequently excreted in the urine.[6][7][8][9] This metabolic pathway makes MBP a specific biomarker for exposure to TBP and potentially other butyl-containing organophosphates.

Metabolism of Tributyl Phosphate to Monobutyl Phosphate.

Analytical Methodology for Monobutyl Phosphate Quantification

The quantification of monobutyl phosphate in biological samples, primarily urine, is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, allowing for the detection of low concentrations of the analyte. The use of monobutyl phosphate-d9 as an internal standard is crucial for accurate quantification.

Experimental Workflow

The general workflow for the analysis of monobutyl phosphate in urine involves sample preparation, chromatographic separation, and mass spectrometric detection.

General workflow for urinary monobutyl phosphate analysis.

Detailed Experimental Protocol

The following is a representative protocol for the analysis of monobutyl phosphate in human urine using LC-MS/MS with monobutyl phosphate-d9 as an internal standard.

1. Sample Preparation

• Internal Standard Spiking: To a 1.0 mL aliquot of urine, add a known amount of monobutyl phosphate-d9 (MBP-d9) internal standard solution.

• Enzymatic Hydrolysis (optional): If conjugated forms of MBP are to be measured, enzymatic hydrolysis using β-glucuronidase/sulfatase is performed to release the free MBP.

• Solid-Phase Extraction (SPE): The sample is then subjected to SPE for cleanup and concentration. A polymeric reversed-phase SPE cartridge is typically used.

  • Conditioning: The SPE cartridge is conditioned sequentially with methanol and water.

  • Loading: The urine sample is loaded onto the conditioned cartridge.

  • Washing: The cartridge is washed with water to remove interfering substances.

  • Elution: The retained analytes (MBP and MBP-d9) are eluted with an organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and the residue is reconstituted in a suitable solvent, typically the initial mobile phase for the LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of MBP.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., formic acid or acetic acid), is typically employed.

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in the negative ion mode is the preferred method for the analysis of phosphate compounds.

  • Detection: The analysis is performed in the Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both monobutyl phosphate and monobutyl phosphate-d9.

Table 1: Representative LC-MS/MS Parameters for Monobutyl Phosphate Analysis

Parameter	Setting
Liquid Chromatography
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of MBP from matrix components
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Tandem Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative
Monitored Transitions (MRM)
Monobutyl Phosphate (MBP)	Precursor Ion (m/z): 153.0 -> Product Ion (m/z): 79.0
Monobutyl Phosphate-d9 (MBP-d9)	Precursor Ion (m/z): 162.0 -> Product Ion (m/z): 79.0
Collision Energy	Optimized for each transition

Quantitative Data and Method Validation

The validation of the analytical method is crucial to ensure the reliability of the results. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Table 2: Summary of Typical Quantitative Performance Data for Dialkyl Phosphate Analysis

Parameter	Typical Value Range	Reference
Limit of Detection (LOD)	0.02 - 6 ng/mL	[2][4]
Limit of Quantification (LOQ)	0.06 - 10 ng/mL	[4]
Recovery	80 - 115%	[4]
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Linearity (r²)	> 0.99

Note: The values in this table are representative of methods for various dialkyl phosphates and may vary for a specific monobutyl phosphate assay.

Logical Relationship for Biomarker-Based Exposure Assessment

The accurate measurement of monobutyl phosphate in urine, facilitated by the use of monobutyl phosphate-d9, allows for a robust assessment of human exposure to its parent organophosphate compounds. This information is critical for epidemiological studies and risk assessment.

Framework for exposure assessment using MBP as a biomarker.

Conclusion

Monobutyl phosphate-d9 is an indispensable tool for the accurate and reliable quantification of monobutyl phosphate, a key biomarker for assessing human exposure to certain organophosphate compounds like tributyl phosphate. The use of a stable isotope-labeled internal standard in conjunction with sensitive analytical techniques such as LC-MS/MS provides the high-quality data necessary for researchers, scientists, and drug development professionals to conduct meaningful biomonitoring studies and to better understand the potential health risks associated with organophosphate exposure.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid and sensitive quantitative analysis of alkyl phosphates in urine after organophosphate poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid and sensitive quantitative analysis of alkyl phosphates in urine after organophosphate poisoning. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of total and free mono-n-butyl phthalate in human urine samples after medication of a di-n-butyl phthalate containing capsule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tributyl phosphate (EHC 112, 1991) [inchem.org]
• 8. THE CHEMISTRY OF TRIBUTYL PHOSPHATE: A REVIEW (Technical Report) | OSTI.GOV [osti.gov]
• 9. Improved determination of tributyl phosphate degradation products (mono- and dibutyl phosphates) by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotopic Labeling of Organophosphate Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, methodologies, and applications of isotopic labeling in the study of organophosphate (OP) metabolites. OPs are a class of compounds widely used as pesticides and nerve agents, and understanding their metabolic fate is crucial for assessing exposure, toxicity, and developing countermeasures. Isotopic labeling, through the incorporation of stable isotopes such as ¹³C, ¹⁵N, or ¹⁸O, offers a powerful tool for the unambiguous identification and quantification of OP metabolites in complex biological matrices. This guide details the synthesis of labeled standards, experimental workflows for sample analysis, and the underlying biochemical pathways affected by OP exposure.

Introduction to Isotopic Labeling for Organophosphate Metabolite Analysis

Isotopic labeling is a technique where an atom in a molecule is replaced by its isotope, which has a different number of neutrons but the same chemical properties.[1] This subtle change in mass allows for the differentiation of the labeled compound from its unlabeled counterpart using mass spectrometry (MS). In the context of OP metabolite analysis, stable isotope-labeled internal standards (SIL-IS) are synthesized and spiked into biological samples.[2][3] These standards co-elute with the target analytes during chromatographic separation and exhibit identical ionization behavior in the mass spectrometer. By comparing the signal intensity of the analyte to that of the known concentration of the SIL-IS, precise and accurate quantification can be achieved, correcting for matrix effects and variations in sample preparation and instrument response.[2][3]

Synthesis of Isotopically Labeled Organophosphate Standards

The synthesis of high-purity isotopically labeled OP standards is a critical prerequisite for quantitative analysis. The labeling strategy depends on the specific metabolite and the desired isotope. Both chemical and enzymatic synthesis routes are employed.

Chemical Synthesis

Chemical synthesis offers versatility in introducing isotopes at specific positions within the molecule. A common approach involves using a labeled precursor in a multi-step reaction sequence. For example, ¹³C-labeled paraoxon-ethyl has been synthesized using ¹³C-labeled starting materials.[4][5] The general synthetic scheme for many organophosphates involves the reaction of a phosphorus-containing precursor with an alcohol or other organic compound.[6]

Example Protocol: Synthesis of ¹³C₂-Labeled Paraoxon-ethyl

This protocol is a generalized representation based on described synthetic strategies for labeled OPs.[4][5][7]

• Synthesis of ¹³C₂-ethanol: Start with a commercially available ¹³C₂ source, such as ¹³C₂-acetylene. Through a series of hydration and reduction reactions, convert the labeled acetylene to ¹³C₂-ethanol.

• Phosphorylation: React the ¹³C₂-ethanol with a suitable phosphorylating agent, such as diethyl chlorophosphate, in the presence of a base to form the triester phosphate.

• Introduction of the p-nitrophenyl group: React the resulting labeled triester with p-nitrophenol to yield ¹³C₂-paraoxon-ethyl.

• Purification: The final product is purified using chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC) to ensure high chemical and isotopic purity.

Enzymatic Synthesis

Enzymatic synthesis can be a highly specific and efficient method for producing certain labeled metabolites, particularly those that are difficult to synthesize chemically.[2][3] This approach utilizes purified enzymes to catalyze the desired reaction with a labeled substrate. For instance, recombinant enzymes can be used to synthesize isotopically labeled isoprenoid diphosphates, which are precursors to a variety of metabolites.

Example Protocol: Enzymatic Synthesis of a Labeled Organophosphate Metabolite

This is a generalized protocol based on the principles of enzymatic synthesis of phosphorylated metabolites.[8][9]

• Enzyme Expression and Purification: Overexpress the desired enzyme (e.g., a kinase or phosphatase) in a suitable host system like E. coli and purify it to homogeneity.

• Labeled Substrate Preparation: Obtain or synthesize the required isotopically labeled substrate. For example, to synthesize a labeled phosphorylated metabolite, a ¹³C-labeled precursor alcohol could be used.

• Enzymatic Reaction: Incubate the purified enzyme with the labeled substrate and any necessary co-factors (e.g., ATP for kinases) in an appropriate buffer system at the optimal temperature and pH.

• Reaction Quenching and Product Purification: Stop the reaction by heat inactivation or the addition of a quenching agent. The labeled product is then purified from the reaction mixture using techniques like solid-phase extraction (SPE) or HPLC.

Experimental Workflow for Isotopic Labeling and Metabolite Analysis

The overall workflow for the analysis of OP metabolites using isotopic labeling involves several key steps, from sample collection to data analysis.

Caption: General experimental workflow for organophosphate metabolite analysis.

Detailed Methodologies

3.1.1. Sample Preparation

• Sample Collection and Storage: Collect biological samples (e.g., urine, plasma) in appropriate containers and store them at -80°C until analysis to minimize degradation of metabolites.

• Spiking with Internal Standards: Prior to extraction, spike a known amount of the isotopically labeled internal standard mixture into each sample. This is a critical step for accurate quantification.

• Extraction:

  • Solid-Phase Extraction (SPE): Condition an appropriate SPE cartridge (e.g., C18) with methanol and water. Load the sample and wash with a weak solvent to remove interferences. Elute the analytes with a stronger organic solvent.

  • Liquid-Liquid Extraction (LLE): Add an immiscible organic solvent to the sample and vortex to partition the analytes into the organic phase. Separate the layers and collect the organic phase.

• Derivatization (for GC-MS): Evaporate the solvent from the extracted sample. Add a derivatizing agent (e.g., pentafluorobenzyl bromide) to convert the polar metabolites into more volatile and thermally stable derivatives suitable for GC analysis.

3.1.2. Instrumental Analysis

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS):

  • Injection: Inject the derivatized sample into the GC inlet.

  • Separation: Use a capillary column (e.g., DB-5ms) with a temperature gradient to separate the different metabolites based on their boiling points and interactions with the stationary phase.

  • Ionization and Detection: The separated compounds are ionized (e.g., by electron ionization) and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the native analyte and the labeled internal standard.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Injection: Inject the extracted (and often reconstituted) sample into the LC system.

  • Separation: Use a reversed-phase column (e.g., C18) with a mobile phase gradient (e.g., water and acetonitrile with formic acid) to separate the metabolites.

  • Ionization and Detection: The eluting compounds are ionized using electrospray ionization (ESI) and detected by a tandem mass spectrometer in MRM mode.

Quantitative Data Summary

The use of isotopically labeled internal standards in conjunction with MS-based methods allows for the highly sensitive and accurate quantification of OP metabolites. The following table summarizes typical quantitative performance data from various studies.

Metabolite	Analytical Method	Matrix	Limit of Detection (LOD)	Recovery (%)	Reference
Dialkyl Phosphates	GC-MS/MS	Urine	low-to-mid pg/mL	Not Reported	[5]
Dialkyl Phosphates	LC-MS	Urine	0.004 - 0.058 ng/mL	93 - 107

Signaling Pathway: Acetylcholinesterase Inhibition by Organophosphates

The primary mechanism of toxicity for organophosphates is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the cholinergic signaling pathway.[10][11][12][13] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft, which terminates the nerve signal.[13]

Caption: Inhibition of acetylcholinesterase by organophosphates.

Organophosphates act as irreversible inhibitors of AChE by phosphorylating the serine residue in the enzyme's active site.[11][13] This inactivation of AChE leads to an accumulation of ACh in the synaptic cleft, resulting in the continuous stimulation of cholinergic receptors on the postsynaptic neuron.[11][13][14] This overstimulation of the nervous system is responsible for the acute toxic effects of OP poisoning.

Conclusion

Isotopic labeling is an indispensable technique in the study of organophosphate metabolites. The use of stable isotope-labeled internal standards in conjunction with advanced mass spectrometric methods provides the accuracy, precision, and sensitivity required for reliable quantification in complex biological matrices. This guide has provided an in-depth overview of the synthesis of these standards, detailed experimental protocols for their use, and the biochemical context of organophosphate toxicity. The methodologies and data presented herein serve as a valuable resource for researchers and professionals in the fields of toxicology, drug development, and environmental health.

References

• 1. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 2. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 13C‐Isotope Labeled Surrogate for Estimating Organophosphorus Pesticides in Agricultural Products by Gas Chromatography‐Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 6. Organophosphate pesticides: a review on classification, synthesis, toxicity, remediation and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Enzymatic synthesis of isotopically labeled isoprenoid diphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5)-trisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chlorpyrifos - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

physical and chemical properties of Monobutyl phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate-d9 (MBP-d9) is the deuterated form of monobutyl phosphate (MBP), an organophosphate ester. Labeled compounds such as MBP-d9 are crucial tools in various scientific disciplines, particularly in analytical chemistry and drug development. They serve as internal standards in quantitative mass spectrometry-based methods, enabling precise and accurate measurement of their non-deuterated counterparts in complex biological and environmental matrices. This technical guide provides a comprehensive overview of the known physical and chemical properties, analytical methodologies, and toxicological profile of Monobutyl phosphate-d9 and its non-deuterated analogue.

Physical and Chemical Properties

Monobutyl phosphate-d9 is a stable, isotopically labeled compound. While specific experimental data for some physical properties of the deuterated form are limited, the properties of the non-deuterated form provide a reliable reference.

Table 1: General and Physical Properties of Monobutyl Phosphate-d9

Property	Value	Source
Chemical Name	1,1,2,2,3,3,4,4,4-nonadeuteriobutyl dihydrogen phosphate	[1]
Synonyms	Phosphoric Acid Monobutyl-d9 Ester, Butyl-d9 Diacid Phosphate	[2]
CAS Number	156213-20-6	[2]
Molecular Formula	C4H2D9O4P	[3]
Molecular Weight	163.16 g/mol	[1]
Appearance	Pale Yellow Oil	[2]
Storage Conditions	2-8°C, Hygroscopic, Refrigerator, Under Inert Atmosphere	[2]

Table 2: Physicochemical Properties of Monobutyl Phosphate (Non-deuterated)

Property	Value	Source
Molecular Formula	C4H11O4P	[4]
Molecular Weight	154.10 g/mol	[4]
Physical Description	Colorless to pale yellow liquid	[5]
Boiling Point	> 124 °C / 255.2 °F (for a mixture of mono- and dibutyl phosphate)	[6]
Solubility	Soluble in water and various organic solvents	[5]
pKa	1.6 at 25 °C (experimental)	[7]

Synthesis

A patented method for the synthesis of n-butyl phosphate monoester and diester involves the reaction of n-butanol with phosphorus pentoxide and polyphosphoric acid.[8] A plausible synthetic route for Monobutyl phosphate-d9 would adapt this method using butanol-d9.

Another general method for the preparation of phosphate monoesters directly from alcohols involves the use of trichloroacetonitrile and dihydrogen phosphate, which proceed via a reactive mixed anhydride.[9]

Researchers seeking to synthesize Monobutyl phosphate-d9 would need to adapt these general procedures, utilizing butanol-d9 as the starting material and likely employing standard purification techniques such as column chromatography to isolate the desired product.

Experimental Protocols

Monobutyl phosphate-d9 is primarily used as an internal standard for the quantification of monobutyl phosphate. The following sections describe common analytical techniques for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds. As monobutyl phosphate is not sufficiently volatile for direct GC analysis, a derivatization step is required. Silylation is a common derivatization technique for this purpose.

Protocol: Silylation for GC-MS Analysis of Monobutyl Phosphate

This protocol is a general guideline and may require optimization based on the specific instrumentation and sample matrix.

• Sample Preparation:

  • Ensure the sample containing monobutyl phosphate is completely dry. Lyophilization or evaporation under a stream of nitrogen are common methods.

• Derivatization:

  • To the dried sample, add a silylating agent. A common reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[10]

  • Anhydrous pyridine or acetonitrile can be used as a solvent to dissolve the sample before adding the silylating agent.[10]

  • A typical procedure involves adding 100 µL of the anhydrous solvent and 100 µL of BSTFA + 1% TMCS to the dried sample.[10]

  • Cap the reaction vial tightly and vortex for 30 seconds.

  • Heat the vial at 60-70°C for 30-60 minutes to ensure complete derivatization.[10]

  • Allow the vial to cool to room temperature.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • The GC conditions, such as the column type, temperature program, and carrier gas flow rate, need to be optimized for the separation of the silylated monobutyl phosphate.

  • The mass spectrometer is typically operated in selected ion monitoring (SIM) mode for quantitative analysis, monitoring characteristic ions of both the analyte and the deuterated internal standard (Monobutyl phosphate-d9).

Caption: Workflow for the analysis of Monobutyl Phosphate by GC-MS.

Ion Chromatography (IC)

Ion chromatography is a suitable method for the determination of ionic species like monobutyl phosphate in aqueous samples.

Protocol: Ion Chromatography Analysis of Monobutyl Phosphate

The following provides general parameters for IC analysis. Optimization is necessary for specific applications.

• Instrumentation: An ion chromatography system equipped with a conductivity detector is typically used.

• Separation Column: Anion exchange columns are used for the separation of anionic species. Dionex AS11 or AS5A columns have been reported for the separation of monobutyl phosphate.[11] The AS5A column was noted to provide a more efficient separation from interfering ions like nitrite and carbonate.[11]

• Eluent: A potassium hydroxide (KOH) gradient is often employed for the elution of anions.

• Detection: Suppressed conductivity detection is the standard for sensitive and selective detection of the analyte.

• Sample Preparation: Aqueous samples may be directly injected after filtration. For more complex matrices, a sample cleanup or extraction step might be necessary.

• Quantification: Monobutyl phosphate-d9 can be used as an internal standard to improve the accuracy and precision of the quantification.

Caption: General workflow for Ion Chromatography analysis.

Biological Activity and Toxicology

Specific studies on the biological activity or signaling pathways of Monobutyl phosphate-d9 are not available. The toxicological information is primarily based on studies of the non-deuterated monobutyl phosphate (MBP) and commercial mixtures containing it.

Toxicological Summary:

• Acute Toxicity: Monobutyl phosphate is expected to have low acute toxicity following oral and dermal exposure.[7]

• Skin and Eye Irritation: A mixture containing monobutyl phosphate has been shown to be corrosive to the skin and cause irreversible eye damage.[7]

• Genotoxicity: Based on in vitro and in vivo studies of a mixture containing MBP, it is not expected to be genotoxic.[7]

• Carcinogenicity: No data are available for MBP. Related compounds, dibutyl phosphate (DBP) and tributyl phosphate (TBP), have been assessed as carcinogenic, with effects preceded by bladder irritation. The available data for a mixture containing MBP did not show adverse histopathology in the bladder, suggesting MBP may have a lower carcinogenic potential.[7]

• Reproductive and Developmental Toxicity: A mixture containing MBP was not found to cause specific reproductive or developmental toxicity in animal studies.[7]

• Neurotoxicity: Based on available data for a mixture, MBP is not expected to be neurotoxic.[7]

Endocrine Disruption Potential:

Some organophosphate esters are known to be environmental endocrine disruptors (EEDs).[12] While specific studies on the endocrine-disrupting effects of monobutyl phosphate are limited, its parent compound, tributyl phosphate (TBP), has been associated with liver fibrosis through mechanisms related to endocrine disruption.[12] Some studies have also investigated the potential of various organophosphate flame retardants to alter sex hormone balance.[13] It is plausible that monobutyl phosphate could interact with nuclear receptors or other components of the endocrine system, but further research is needed to establish a definitive mechanism of action.

Caption: Conceptual diagram of potential endocrine-disrupting mechanisms.

Conclusion

Monobutyl phosphate-d9 is an essential tool for the accurate quantification of its non-deuterated counterpart in various research applications. This guide has summarized the available information on its physical and chemical properties, provided an overview of relevant analytical methodologies, and discussed the current understanding of its toxicological profile. While there are still gaps in the experimental data for the deuterated compound and a lack of specific information on its biological signaling pathways, the data presented here, largely based on its non-deuterated analogue, provide a valuable resource for researchers in the fields of analytical chemistry, toxicology, and drug development. Further research is warranted to fully characterize the properties and potential biological effects of this compound.

References

• 1. Monobutyl Phosphate-d9 | C4H11O4P | CID 131668140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. Monobutyl phosphate | C4H11O4P | CID 15389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 1623-15-0: Monobutyl phosphate | CymitQuimica [cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Improved determination of tributyl phosphate degradation products (mono- and dibutyl phosphates) by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. frontiersin.org [frontiersin.org]
• 13. researchgate.net [researchgate.net]

The Metabolism of Organophosphate Esters: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the metabolism of organophosphate esters (OPEs). OPEs are a class of chemicals widely used as flame retardants, plasticizers, and pesticides, leading to ubiquitous human exposure. Understanding their metabolic fate is crucial for assessing their toxicological risk and for the development of safer alternatives. This document details the primary metabolic pathways, the key enzymes involved, and the resulting metabolites. It also provides detailed experimental protocols for studying OPE metabolism and summarizes key quantitative data to support further research and drug development.

Core Metabolic Pathways

The metabolism of OPEs in humans is a complex process primarily aimed at increasing their water solubility to facilitate excretion. This is achieved through two main phases of biotransformation: Phase I functionalization reactions and Phase II conjugation reactions.

Phase I Metabolism: This phase introduces or exposes functional groups on the OPE molecule. The principal Phase I reactions involved in OPE metabolism are:

• Oxidative Metabolism: Primarily mediated by the Cytochrome P450 (CYP) superfamily of enzymes , this pathway involves the oxidation of the OPE molecule. This can lead to dealkylation (removal of an alkyl group) or hydroxylation (addition of a hydroxyl group) of the ester side chains. The result is often the formation of a diester metabolite and an aldehyde. Several CYP isoforms, including CYP2B6, CYP2C19, and CYP3A4, have been implicated in the metabolism of various OPEs.

• Hydrolysis: This is a critical detoxification pathway for OPEs, catalyzed by a group of enzymes known as esterases . These enzymes cleave the ester bonds, resulting in the formation of diester or monoester metabolites and the corresponding alcohol or aryl leaving group. The main esterases involved are:

  • A-esterases (Paraoxonases - PONs): Primarily PON1, which is synthesized in the liver and circulates in the plasma associated with high-density lipoprotein (HDL). PON1 is known to hydrolyze a wide range of OPEs, and its activity is influenced by genetic polymorphisms, leading to inter-individual variability in OPE metabolism.

  • B-esterases (Carboxylesterases - CESs): These enzymes are found in various tissues, with high concentrations in the liver. CES1 and CES2 are the two major forms in humans and are responsible for the hydrolysis of a broad spectrum of ester-containing compounds, including many OPEs.

Phase II Metabolism: Following Phase I reactions, the newly formed functional groups on the OPE metabolites can undergo conjugation with endogenous molecules. This further increases their water solubility and facilitates their elimination from the body, primarily through urine. Common conjugation reactions include glucuronidation and sulfation.

The balance between these metabolic pathways can significantly influence the toxicity of OPEs. In some cases, metabolic activation can occur, where the metabolite is more toxic than the parent compound. For example, the oxidative desulfuration of phosphorothioate pesticides by CYPs can lead to the formation of highly toxic oxon analogs.

Below is a generalized diagram of the primary metabolic pathways for organophosphate esters.

General metabolic pathways of organophosphate esters.

Quantitative Data on OPE Metabolism

The following tables summarize key quantitative data related to the metabolism of OPEs, including enzyme kinetics and biomonitoring data.

Table 1: Enzyme Kinetic Parameters for OPE Metabolism

Organophosphate Ester (OPE)	Enzyme/System	Km (µM)	Vmax (nmol/min/mg protein or nmol/min/nmol P450)	Source
Methyl Parathion	Human CYP2B6	1.25	9.78 nmol/min/nmol P450	[1]
Methyl Parathion	Human CYP2C19	1.03	4.67 nmol/min/nmol P450	[1]
Methyl Parathion	Human CYP1A2	1.96	5.14 nmol/min/nmol P450	[1]
Diazinon	Human CYP1A1	3.05	2.35 nmol/min/nmol P450	[1]
Diazinon	Human CYP2C19	7.74	4.14 nmol/min/nmol P450	[1]
Diazinon	Human CYP2B6	14.83	5.44 nmol/min/nmol P450	[1]

Note: Km (Michaelis constant) is the substrate concentration at which the reaction rate is half of Vmax. Vmax (maximum reaction velocity) represents the maximum rate of reaction.

Table 2: Concentrations of OPE Metabolites in Human Urine (Geometric Mean, ng/mL)

Metabolite	Population	Geometric Mean (ng/mL)	Source
Diphenyl phosphate (DPHP)	US Adults	1.06	[2]
Bis(1,3-dichloro-2-propyl) phosphate (BDCIPP)	US Adults	0.414	[2]
Bis(2-chloroethyl) phosphate (BCEP)	US Adults	0.354	[2]
Diethyl phosphate (DEP)	US Adults	0.348	[2]
Bis(1-chloro-2-propyl) phosphate (BCIPP)	US Adults	0.084	[2]
Diphenyl phosphate (DPHP)	Pregnant Women (Canada)	0.657	[2]
Bis(2-chloroethyl) phosphate (BCEP)	Pregnant Women (Canada)	-	[2]

Table 3: Concentrations of OPEs and their Metabolites in Human Blood and Serum (Median, ng/mL)

Compound	Matrix	Median Concentration (ng/mL)	Source
ΣOPEs	Whole Blood	8.63	[3][4]
ΣOPEs	Serum	5.71	[3][4]
Σdi-OPEs (metabolites)	Whole Blood	5.97	[3][4]
Σdi-OPEs (metabolites)	Serum	3.70	[3][4]
Ethylhexyl diphenyl phosphate (EHDPP)	Whole Blood & Serum	Dominant OPE	[3][4]
Cresyl diphenyl phosphate (CDPP)	Whole Blood & Serum	Dominant OPE	[3][4]
Bis(2-ethylhexyl) phosphate (BEHP)	Whole Blood & Serum	Major di-OPE	[3][4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the metabolism of organophosphate esters.

In Vitro Metabolism of OPEs using Human Liver S9 Fraction

This protocol is designed to assess the Phase I and Phase II metabolism of an OPE using a subcellular fraction that contains both microsomal and cytosolic enzymes.

Materials:

• Human Liver S9 fraction (commercially available)

• Organophosphate ester (OPE) of interest

• Potassium phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• UDPGA (Uridine 5'-diphosphoglucuronic acid)

• PAPS (3'-phosphoadenosine-5'-phosphosulfate)

• Acetonitrile (ice-cold)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing the following components in potassium phosphate buffer (pH 7.4):

  • Human Liver S9 fraction (final protein concentration typically 0.5-1.0 mg/mL)

  • OPE of interest (at desired concentrations, typically in a low micromolar range)

  • NADPH regenerating system (for Phase I metabolism)

  • UDPGA and PAPS (for Phase II metabolism)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

• Initiation of Reaction: Initiate the metabolic reaction by adding the OPE substrate to the pre-warmed incubation mixture.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for a predetermined time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: At each time point, terminate the reaction by adding an equal volume of ice-cold acetonitrile. This will precipitate the proteins.

• Protein Precipitation: Vortex the samples and centrifuge at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated protein.

• Sample Analysis: Carefully transfer the supernatant to a new tube for analysis by LC-MS/MS to quantify the parent OPE and its metabolites.

• Controls: Include control incubations without the S9 fraction (to assess non-enzymatic degradation) and without the NADPH regenerating system/conjugation cofactors (to differentiate between Phase I and Phase II metabolism).

Workflow for in vitro OPE metabolism assay.

Quantification of OPE Metabolites in Human Urine by LC-MS/MS

This protocol describes a common method for the analysis of OPE metabolites in human urine samples, involving enzymatic deconjugation, solid-phase extraction, and LC-MS/MS analysis.[5][6][7][8][9]

Materials:

• Human urine samples

• β-glucuronidase/sulfatase enzyme solution (from Helix pomatia)

• Sodium acetate buffer (1 M, pH 5.0)

• Internal standards (isotope-labeled OPE metabolites)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode anion exchange)

• Methanol

• Ammonium hydroxide

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • Thaw urine samples to room temperature.

  • To a 1 mL aliquot of urine, add the internal standard solution.

  • Add sodium acetate buffer and the β-glucuronidase/sulfatase enzyme solution.

  • Incubate the mixture at 37°C overnight to deconjugate the Phase II metabolites.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the enzyme-treated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the OPE metabolites from the cartridge using methanol containing a small amount of ammonium hydroxide.

• Sample Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the metabolites using a suitable C18 reversed-phase column with a gradient elution of water and methanol/acetonitrile, often with a mobile phase additive like ammonium acetate or formic acid.

  • Detect and quantify the metabolites using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Use specific precursor-to-product ion transitions for each analyte and internal standard.

Workflow for OPE metabolite analysis in urine.

Conclusion

The metabolism of organophosphate esters is a complex interplay of oxidative and hydrolytic pathways, significantly influenced by the activity of key enzyme families such as cytochrome P450s and esterases. Genetic polymorphisms in these enzymes can lead to substantial inter-individual differences in metabolic capacity, which may have implications for susceptibility to OPE-related health effects. The diester metabolites are the most commonly measured biomarkers of exposure in human biomonitoring studies. The experimental protocols and quantitative data presented in this guide provide a foundation for researchers and drug development professionals to further investigate the metabolism of OPEs, assess their safety, and develop strategies to mitigate potential risks. Continued research is needed to fully characterize the metabolic pathways of emerging OPEs and to understand the biological activity of their metabolites.

References

• 1. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 2. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organophosphate esters and their metabolites in paired human whole blood, serum, and urine as biomarkers of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Online Solid Phase Extraction High-Performance Liquid Chromatography – Isotope Dilution – Tandem Mass Spectrometry Quantification of Organophosphate Pesticides, Synthetic Pyrethroids, and Selected Herbicide Metabolites in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Simultaneous determination of 16 urinary metabolites of organophosphate flame retardants and organophosphate pesticides by solid phase extraction and ultra performance liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Sentinel Molecule: Monobutyl Phosphate-d9 in Environmental Surveillance

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The escalating use of organophosphate esters (OPEs) as flame retardants and plasticizers has led to their ubiquitous presence in the environment. Tributyl phosphate (TBP), a high-production-volume OPE, undergoes environmental and metabolic degradation to form more polar and potentially mobile metabolites, chiefly monobutyl phosphate (MBP) and dibutyl phosphate (DBP). Monitoring these degradation products is critical for assessing environmental contamination and human exposure. This technical guide details the pivotal role of monobutyl phosphate-d9 (MBP-d9), a deuterated isotopologue of MBP, as an internal standard in advanced analytical methodologies for the precise and accurate quantification of MBP in complex environmental matrices. The use of MBP-d9 in isotope dilution mass spectrometry is the gold standard, correcting for variability in sample preparation and instrumental analysis, thereby ensuring the highest data quality in environmental monitoring and toxicological studies.

Introduction: The Environmental Fate of Tributyl Phosphate

Tributyl phosphate is employed extensively in industrial applications, including as a solvent in nuclear fuel reprocessing and a component in hydraulic fluids.[1] Its release into the environment, whether through industrial effluent or leaching from consumer products, initiates a degradation process. TBP can be hydrolyzed in acidic, neutral, or alkaline solutions and is also subject to biodegradation by environmental microorganisms.[1][2][3] This degradation occurs via a stepwise dealkylation of the butoxy groups, yielding DBP and subsequently MBP.[4][5]

As the terminal, most polar degradation product, MBP exhibits greater water solubility than its parent compound, suggesting a higher potential for mobility in aquatic systems. While data on the specific environmental concentrations of MBP are less abundant than for parent OPEs, its detection serves as a key indicator of TBP contamination and its degradation history. The accurate measurement of MBP is therefore essential for a comprehensive environmental risk assessment.

The Core Principle: Isotope Dilution Mass Spectrometry

The quantification of trace-level analytes like MBP in intricate environmental samples (e.g., water, soil, sediment) is fraught with challenges, including matrix effects (suppression or enhancement of the analyte signal) and analyte loss during sample extraction and cleanup. Isotope dilution mass spectrometry (IDMS) is a definitive analytical technique that overcomes these obstacles.[6]

The methodology involves "spiking" a known quantity of a stable, isotopically labeled version of the analyte—in this case, MBP-d9—into the sample at the earliest stage of preparation. MBP-d9 is chemically identical to the native MBP but has a greater mass due to the replacement of nine hydrogen atoms with deuterium. As it is inseparable from the native analyte during extraction, cleanup, and chromatographic separation, any loss or matrix effect experienced by the native MBP is mirrored by the MBP-d9 internal standard. The mass spectrometer distinguishes between the native (light) and labeled (heavy) forms based on their mass-to-charge ratio. Quantification is then based on the measured ratio of the native analyte to its labeled standard, resulting in highly accurate and precise data.[6]

Synthesis of Monobutyl Phosphate-d9

The availability of high-purity deuterated standards is a prerequisite for IDMS. The synthesis of deuterated monobutyl phosphate (d-MBP or MBP-d9) can be achieved by reacting deuterated butanol (C₄D₉OH) with phosphorus oxychloride (POCl₃).[7] This reaction, typically carried out in the presence of a base like pyridine in a solvent such as methylene chloride, yields a mixture of deuterated mono-, di-, and tributyl phosphates, from which the desired MBP-d9 can be isolated and purified.[7]

Analytical Methodology: A Detailed Protocol

The state-of-the-art approach for the analysis of MBP is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The following protocol is a representative methodology for the analysis of MBP in water samples using MBP-d9 as an internal standard.

Experimental Protocol: Water Sample Analysis

Objective: To quantify the concentration of monobutyl phosphate (MBP) in a surface water sample using isotope dilution LC-MS/MS with MBP-d9 as an internal standard.

1. Reagents and Materials:

• Monobutyl phosphate (MBP) analytical standard
• Monobutyl phosphate-d9 (MBP-d9) internal standard solution (e.g., 1 µg/mL in methanol)
• HPLC-grade methanol, acetonitrile, and water
• Formic acid or acetic acid (for mobile phase modification)
• Solid Phase Extraction (SPE) cartridges (e.g., Mixed-Mode Anion Exchange)
• Sample collection bottles, glassware, and autosampler vials

2. Standard Preparation:

• Stock Solutions: Prepare individual stock solutions of native MBP and MBP-d9 in methanol (e.g., 100 µg/mL).
• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the MBP stock solution into clean water to create a concentration range relevant to expected environmental levels (e.g., 0.1 to 100 ng/mL).
• Internal Standard Spiking: Spike a fixed amount of the MBP-d9 internal standard solution into every calibration standard, blank, quality control sample, and environmental sample. A final concentration of 5-10 ng/mL is typical.

3. Sample Preparation (Solid Phase Extraction):

• Collect a water sample (e.g., 100 mL) and add the MBP-d9 internal standard.
• Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).
• Load the spiked water sample onto the SPE cartridge at a slow, steady flow rate.
• Wash the cartridge with a weak solvent (e.g., water) to remove interferences.
• Elute the analyte and internal standard from the cartridge using an appropriate solvent (e.g., methanol with 5% ammonium hydroxide).
• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a small, known volume (e.g., 200 µL) of the initial mobile phase.
• Transfer to an autosampler vial for analysis.

4. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.
• Column: A reversed-phase C18 column is commonly used.
• Mobile Phase: A gradient of water and methanol/acetonitrile, both typically containing a small percentage of acid (e.g., 0.1% formic acid) to improve peak shape.
• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.
• MS/MS Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both MBP and MBP-d9 (one for quantification, one for confirmation). Example transitions would be determined by direct infusion of the standards.

5. Data Analysis and Quantification:

• Generate a calibration curve by plotting the peak area ratio (MBP/MBP-d9) against the concentration of the MBP calibration standards.
• Calculate the MBP/MBP-d9 peak area ratio in the environmental samples.
• Determine the concentration of MBP in the samples by interpolating their area ratios from the calibration curve.

Data Presentation: Method Performance

The following table summarizes typical method validation parameters for the analysis of a similar compound (monobutyl phthalate) using a deuterated internal standard and LC-MS/MS. These values are representative of the performance expected for a validated MBP method using MBP-d9.

Parameter	Water	Wastewater	Soil (Aqueous Extract)
Linearity Range (ng/mL or ng/g)	0.1 - 200	0.5 - 500	1 - 1000
Correlation Coefficient (r²)	≥ 0.995	≥ 0.995	≥ 0.99
Limit of Detection (LOD)	0.03 ng/mL	0.15 ng/mL	0.3 ng/g
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL	1.0 ng/g
Absolute Recovery (%)	85 - 105%	78 - 110%	75 - 112%
Intra-day Precision (%RSD)	≤ 8%	≤ 10%	≤ 12%
Inter-day Precision (%RSD)	≤ 12%	≤ 15%	≤ 15%
Matrix Effect (%)	92 - 108%	85 - 115%	80 - 120%

Note: Data are illustrative and based on analogous methods. Actual performance characteristics must be determined during method validation for monobutyl phosphate.

Visualizations: Pathways and Workflows

Degradation Pathway

Caption: Environmental degradation pathway of Tributyl Phosphate (TBP) to Monobutyl Phosphate (MBP).

Analytical Workflow

Caption: Isotope dilution LC-MS/MS workflow for Monobutyl Phosphate (MBP) analysis.

Conclusion

Monobutyl phosphate-d9 is an indispensable tool for modern environmental monitoring. Its application as an internal standard in isotope dilution mass spectrometry enables the robust, accurate, and precise quantification of monobutyl phosphate, a key degradation product of the widespread contaminant tributyl phosphate. The detailed methodologies and workflows presented in this guide provide a framework for researchers and scientists to implement high-quality analytical protocols. The use of MBP-d9 ensures that data generated for environmental assessment, human exposure studies, and regulatory compliance are reliable and defensible, ultimately leading to a better understanding of the environmental impact of organophosphate esters.

References

• 1. Biodegradation of tributyl phosphate by novel bacteria isolated from enrichment cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. "Characterization of Tributyl Degradation Using FTIR-ATR Spectroscopy a" by April Renae Gillens [open.clemson.edu]
• 3. Tributyl phosphate (EHC 112, 1991) [inchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Improved determination of tributyl phosphate degradation products (mono- and dibutyl phosphates) by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. US5302758A - Deuterated dibutyl and monobutyl phosphates - Google Patents [patents.google.com]

The Core of Organophosphate Ester Metabolism: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the foundational research on organophosphate ester (OPE) metabolites. Designed for researchers, scientists, and drug development professionals, this document outlines the core principles of OPE metabolism, mechanisms of toxicity, and the latest analytical methodologies. It serves as a comprehensive resource to support further investigation and innovation in this critical field of study.

Introduction to Organophosphate Esters and their Metabolites

Organophosphate esters (OPEs) are a class of chemical compounds widely used as flame retardants, plasticizers, and pesticides.[1] Due to their widespread application, human exposure is ubiquitous, leading to growing concerns about their potential health risks.[2] Once in the body, OPEs are metabolized into various compounds, primarily diester and hydroxylated metabolites, which are then excreted, often through urine.[2][3] Recent studies have indicated that some of these OPE metabolites may exhibit greater toxicity than their parent compounds, underscoring the importance of understanding their metabolic fate and biological effects.[2]

Metabolic Pathways of Organophosphate Esters

The biotransformation of OPEs is a complex process involving multiple enzymatic pathways, primarily occurring in the liver. These pathways can be broadly categorized into Phase I and Phase II reactions.

Phase I Metabolism: This phase involves the initial breakdown of the parent OPE molecule. The primary reactions include:

• Hydrolysis: Cleavage of the ester bond is a common metabolic route.[4]

• Oxidative Hydroxylation: The introduction of a hydroxyl group, often mediated by cytochrome P450 (CYP) enzymes.[5]

• Dealkylation, Dechlorination, and Oxidation: These reactions further modify the OPE structure.

Phase II Metabolism: In this phase, the metabolites from Phase I are conjugated with endogenous molecules to increase their water solubility and facilitate excretion. Common conjugation reactions include:

• Glucuronidation

• Sulfation

• Glutathione conjugation [6][7]

The specific metabolic pathway and resulting metabolites are highly dependent on the chemical structure of the parent OPE.[4]

General Metabolic Pathway of Organophosphate Esters.

Mechanisms of Toxicity

The toxicity of organophosphates, particularly insecticides, is primarily attributed to their ability to inhibit acetylcholinesterase (AChE), an essential enzyme for nerve function.[8]

Acetylcholinesterase Inhibition:

• Binding: Organophosphates phosphorylate the serine hydroxyl group at the active site of AChE.[8]

• Inactivation: This phosphorylation inactivates the enzyme, preventing it from breaking down the neurotransmitter acetylcholine (ACh).[8]

• Accumulation of Acetylcholine: The resulting accumulation of ACh in the nervous system leads to overstimulation of muscarinic and nicotinic receptors.[8]

• Clinical Effects: This overstimulation manifests as a range of symptoms affecting the central and peripheral nervous systems, as well as neuromuscular junctions.[8]

Beyond AChE inhibition, OPEs and their metabolites have been linked to other toxic effects, including neurotoxicity, reproductive toxicity, and hepatotoxicity.[9][10]

Signaling Pathway of Acetylcholinesterase Inhibition by OPEs.

Quantitative Data on OPE Metabolite Levels

The following tables summarize the concentrations of various OPE metabolites detected in human urine samples from different studies. These data provide a snapshot of human exposure levels.

Table 1: Urinary Concentrations of OPE Metabolites in Pregnant Women (MIREC Study, Canada, 2008-2011) [11]

Metabolite	Detection Rate (%)	Geometric Mean (µg/L)
Bis-(2-chloroethyl) hydrogen phosphate (BCEP)	97.4	-
Diphenyl phosphate (DPHP)	-	0.657

Note: Data represents first-trimester urinary concentrations in 1865 pregnant participants.

Table 2: Urinary Concentrations of OPE Metabolites in Shanghai, China [12]

Metabolite Group	Geometric Mean (pg/mL)
Alkyl-OPE metabolites	879
Aryl-OPE metabolites	53.7
Chlorinated-OPE metabolites	52.7
Total OPE Metabolites	1450

Note: Concentrations are from 180 urine samples from a general population.

Table 3: Urinary Concentrations of Major OPE Metabolites in Albany, New York, USA [13]

Metabolite	Detection Frequency (%)	Geometric Mean (pg/mL) (SG-adjusted)
Diphenyl phosphate (DPHP)	100	1,060
Bis(1,3-dichloro-2-propyl) phosphate (BDCIPP)	100	414
Bis(2-chloroethyl) phosphate (BCEP)	>64	354
Diethyl phosphate (DEP)	100	348
Bis(1-chloro-2-propyl) phosphate (BCIPP)	>64	83.8

Note: Data from 213 urine samples collected from 19 volunteers over five weeks.

Table 4: Median Urinary Concentrations of OPE Metabolites in Children (HOME Study, USA) [14]

Metabolite	Age 1 (mg/L)	Age 2 (mg/L)	Age 3 (mg/L)	Age 5 (mg/L)	Age 8 (mg/L)
Bis(2-chloroethyl) phosphate (BCEP)	0.86	0.97	0.87	0.66	0.73
Bis(1,3-dichloro-2-propyl) phosphate (BDCIPP)	1.44	1.63	2.15	2.65	3.80
Diphenyl phosphate (DPHP)	2.69	2.45	2.50	1.96	2.37

Note: Median concentrations from a prospective birth cohort.

Table 5: Concentrations of OPEs and their Metabolites in Paired Human Samples (Beijing, China) [15]

Matrix	ΣOPEs Median Concentration (ng/mL)	Σdi-OPEs Median Concentration (ng/mL)
Whole Blood	8.63	5.97
Serum	5.71	3.70
Urine	0.396	16.6

Experimental Protocols for OPE Metabolite Analysis

Accurate quantification of OPE metabolites is crucial for exposure assessment. The following sections detail common methodologies for the analysis of OPE metabolites in biological matrices.

Sample Collection and Preservation

Proper sample handling is critical for accurate results.[16]

• Urine Sample Collection: Collect mid-stream urine in a sterile polypropylene container. A minimum of 10 mL is recommended.[16]

• Preservation: For short-term storage, keep samples at or below 6°C. For long-term storage, freezing at -20°C or -80°C is recommended.[16]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for cleaning up and concentrating OPE metabolites from urine.

• Enzymatic Deconjugation: To measure total (free + conjugated) metabolite concentrations, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is often performed.

• Sample Loading: Acidify the urine sample and load it onto a pre-conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interferences.

• Elution: Elute the target metabolites with a stronger organic solvent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.[16]

• Reconstitution: Reconstitute the residue in a solvent compatible with the analytical instrument.[16]

Instrumental Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most common and sensitive technique for the analysis of OPE metabolites.

• Liquid Chromatography (LC):

  • System: Ultra-Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC).[11]

  • Column: A C18 reversed-phase column is typically used for separation.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium acetate to improve ionization.[17]

• Mass Spectrometry (MS):

  • System: A tandem mass spectrometer (MS/MS) provides high selectivity and sensitivity.[11]

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly employed.[16]

  • Quantification: Monitor specific precursor-to-product ion transitions for each metabolite for accurate quantification.[16]

General Experimental Workflow for OPE Metabolite Analysis.

Conclusion and Future Directions

The study of organophosphate ester metabolites is a rapidly evolving field. This guide provides a foundational understanding of their metabolism, toxicity, and analytical detection. Future research should focus on identifying specific biomarkers for a wider range of OPEs, elucidating the toxicological profiles of individual metabolites, and understanding the health implications of chronic, low-level exposure.[3] The development of more sensitive and high-throughput analytical methods will be critical in advancing our knowledge and informing risk assessment and regulatory decisions.

References

• 1. Organophosphate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. An overview of organophosphate esters and their metabolites in humans: Analytical methods, occurrence, and biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uptake, translocation, and metabolism of organophosphate esters (OPEs) in plants and health perspective for human: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. neptjournal.com [neptjournal.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biotransformation of Organophosphate Esters by Rice and Rhizosphere Microbiome: Multiple Metabolic Pathways, Mechanism, and Toxicity Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. emedicine.medscape.com [emedicine.medscape.com]
• 9. Elucidating the toxicity mechanisms of organophosphate esters by adverse outcome pathway network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Descriptive analysis of organophosphate ester metabolites in a pan-Canadian pregnancy cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Patterns of urinary organophosphate ester metabolite trajectories in children: the HOME Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Monobutyl Phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (MBP) is a primary metabolite of tributyl phosphate (TBP), an organophosphate ester widely used as a plasticizer, flame retardant, and solvent.[1] Due to its widespread use, human exposure to TBP and its metabolites is of growing concern, necessitating sensitive and reliable analytical methods for biomonitoring.[2] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of monobutyl phosphate in biological matrices, using monobutyl phosphate-d9 (MBP-d9) as an internal standard to ensure high accuracy and precision.

This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of MBP for toxicological studies, exposure assessment, and pharmacokinetic analysis. The simple sample preparation and rapid chromatographic analysis make this method amenable to high-throughput screening.

Signaling Pathway

Organophosphate esters like tributyl phosphate undergo metabolic hydrolysis in the body, catalyzed by various esterases, leading to the formation of their corresponding monoester metabolites. This biotransformation increases the polarity of the compounds, facilitating their excretion.

Caption: Metabolic pathway of Tributyl Phosphate to Monobutyl Phosphate.

Experimental Workflow

The following diagram outlines the major steps in the analytical procedure for the quantification of monobutyl phosphate using LC-MS/MS.

References

• 1. jetir.org [jetir.org]
• 2. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Monobutyl Phosphate-d9 as an Internal Standard in Urine Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantification of organophosphate ester (OPE) metabolites in human urine is a critical aspect of assessing human exposure to OPEs, which are widely used as flame retardants and plasticizers. Monobutyl phosphate (MBP) is a metabolite of tributyl phosphate (TBP). Accurate and precise measurement of these metabolites in complex matrices like urine requires robust analytical methodologies. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

This document provides a detailed application note and protocol for the use of Monobutyl phosphate-d9 (MBP-d9) as an internal standard for the quantification of MBP in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, MBP-d9) to the sample at the beginning of the analytical process. The labeled internal standard is chemically identical to the analyte of interest, ensuring that it behaves similarly during extraction, derivatization, and chromatographic separation. Because the internal standard can be distinguished from the native analyte by its mass-to-charge ratio (m/z) in the mass spectrometer, the ratio of the analyte to the internal standard can be used to accurately calculate the concentration of the analyte, regardless of sample loss or matrix-induced signal suppression or enhancement.

Caption: Workflow for the quantification of Monobutyl phosphate (MBP) in urine using MBP-d9 as an internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Monobutyl phosphate (MBP) and Monobutyl phosphate-d9 (MBP-d9)

• Enzyme: β-glucuronidase from Helix pomatia

• Solvents: HPLC-grade methanol, acetonitrile, and water

• Buffers: Ammonium acetate

• Solid-Phase Extraction (SPE): Weak anion exchange (WAX) cartridges

• Reagents: Formic acid, ammonium hydroxide

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of MBP and MBP-d9 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of MBP by serial dilution of the stock solution with a 50:50 methanol/water mixture to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of MBP-d9 in 50:50 methanol/water at a concentration appropriate for spiking into urine samples.

Sample Preparation

• Sample Thawing: Thaw frozen urine samples at room temperature.

• Aliquoting: Vortex and aliquot 1 mL of urine into a labeled polypropylene tube.

• Internal Standard Spiking: Spike each urine sample, calibration standard, and quality control sample with the MBP-d9 internal standard working solution.

• Enzymatic Hydrolysis:

  • Add 500 µL of 1 M ammonium acetate buffer (pH 5.0) to each tube.

  • Add 20 µL of β-glucuronidase solution.

  • Incubate the samples at 37°C for 4 hours to cleave glucuronide conjugates.

• Solid-Phase Extraction (SPE):

  • Condition a WAX SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the hydrolyzed urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of water.

  • Elute the analytes with 3 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Caption: Principle of using an internal standard for accurate quantification.

LC-MS/MS Analysis

The following parameters are provided as a starting point and may require optimization for specific instrumentation.

Parameter	Condition
LC System	UPLC/HPLC system capable of binary gradient elution
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized for separation of MBP from matrix interferences
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative

MRM Transitions

Multiple Reaction Monitoring (MRM) is used for quantification. The following transitions are proposed based on the molecular weights of MBP (154.10 g/mol ) and MBP-d9 (163.16 g/mol ) and common fragmentation patterns of organophosphates in negative ESI mode. The deprotonated molecule [M-H]⁻ is selected as the precursor ion. The most common product ion for small organophosphates is [PO₃]⁻ (m/z 79) or [H₂PO₄]⁻ (m/z 97).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
MBP	153.1	79.0	To be optimized
MBP-d9	162.1	79.0	To be optimized

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation

The following tables present representative quantitative data for the analysis of organophosphate metabolites in urine using a deuterated internal standard. This data is based on similar validated methods and serves as an example of expected performance.[1][2]

Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL

Recovery and Precision

Spike Level	Mean Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Low QC (0.5 ng/mL)	95.2	6.8	8.5
Medium QC (5 ng/mL)	101.5	4.2	5.9
High QC (50 ng/mL)	98.9	3.5	4.8

RSD: Relative Standard Deviation

Conclusion

The use of Monobutyl phosphate-d9 as an internal standard provides a robust and reliable method for the quantification of Monobutyl phosphate in human urine by LC-MS/MS. The detailed protocol herein offers a comprehensive guide for researchers and scientists in the field of biomonitoring and drug development. The implementation of this methodology will contribute to the generation of high-quality data for assessing human exposure to organophosphate esters.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a New UFLC-MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Organophosphate Metabolites in Human Urine by Isotope Dilution Tandem Mass Spectrometry

Abstract

Organophosphate (OP) pesticides are a widely utilized class of insecticides, and monitoring human exposure is critical for assessing potential health risks. The primary route of excretion for OPs is through urine, where they are present as various metabolites, most notably dialkyl phosphates (DAPs).[1][2] This application note details a robust and sensitive method for the simultaneous quantification of six major DAP metabolites in human urine using isotope dilution tandem mass spectrometry (MS/MS), coupled with either gas chromatography (GC) or liquid chromatography (LC). The use of stable isotope-labeled internal standards for each analyte ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[2][3] The described protocols are designed for high-throughput analysis, making them suitable for large-scale biomonitoring studies and clinical research.

Introduction

Organophosphate pesticides are neurotoxic compounds that act by inhibiting acetylcholinesterase (AChE), an enzyme crucial for nerve function.[4] Human exposure can occur through dietary intake, occupational contact, and environmental sources.[5] Upon entering the body, OPs are rapidly metabolized to various compounds, including six common dialkyl phosphate metabolites: dimethyl phosphate (DMP), dimethyl thiophosphate (DMTP), dimethyl dithiophosphate (DMDTP), diethyl phosphate (DEP), diethyl thiophosphate (DETP), and diethyl dithiophosphate (DEDTP).[1][6] The quantification of these DAPs in urine provides a reliable biomarker of recent exposure to a wide range of OP pesticides.[1]

Isotope dilution mass spectrometry is the gold standard for the accurate quantification of trace-level analytes in complex biological matrices like urine. This technique involves spiking the sample with a known concentration of a stable isotope-labeled version of the analyte of interest. Because the labeled standard is chemically identical to the native analyte, it behaves similarly during sample extraction, derivatization, and chromatographic separation. By measuring the ratio of the native analyte to the labeled internal standard, precise and accurate quantification can be achieved, irrespective of sample loss or matrix-induced signal suppression or enhancement.[2][3]

This application note provides detailed protocols for two well-established analytical approaches:

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): A highly sensitive and specific method that requires derivatization of the polar DAP metabolites to increase their volatility for GC analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A direct and rapid method that allows for the analysis of the polar DAP metabolites without the need for derivatization.

Organophosphate Metabolism

Organophosphorus pesticides undergo metabolic transformation in the body, primarily in the liver, through phase I and phase II reactions.[7] The initial step for many phosphorothioate pesticides (containing a P=S bond) is oxidative desulfuration, where the sulfur atom is replaced by an oxygen atom to form the more toxic oxon analog (P=O).[4][7] This bioactivation is mediated by cytochrome P450 enzymes.[4] The parent compound and its oxon form can then be detoxified through hydrolysis by enzymes such as paraoxonase-1 (PON1) and carboxylesterases, yielding the dialkyl phosphate metabolites that are subsequently excreted in the urine.[4]

Caption: General metabolic pathway of organophosphate pesticides.

Experimental Protocols

Urine Sample Collection and Storage

Proper sample handling is crucial for accurate results.

• Collection: Collect mid-stream urine samples in sterile, polypropylene containers.

• Storage: For short-term storage (up to 48 hours), keep samples at 4°C. For long-term storage, freeze samples at -20°C or lower immediately after collection.[8]

General Experimental Workflow

The overall workflow for the analysis of organophosphate metabolites in urine is depicted below.

Caption: General experimental workflow for OP metabolite analysis.

Protocol for GC-MS/MS Analysis

This method involves extraction, derivatization, and subsequent analysis by GC-MS/MS.[3][9]

a. Sample Preparation and Extraction

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples at 3000 rpm for 10 minutes to pellet any sediment.

• Transfer 2.0 mL of the supernatant to a clean glass tube.

• Spike the sample with a solution containing the six isotope-labeled DAP internal standards.

• Perform azeotropic distillation to dryness or lyophilization (freeze-drying).[1][3][10]

• Alternatively, perform liquid-liquid extraction (LLE) with a suitable organic solvent like diethyl ether or ethyl acetate.[1][11]

b. Derivatization

• To the dried extract, add a derivatizing agent such as pentafluorobenzyl bromide (PFBBr) in a suitable solvent (e.g., acetone).[8][10]

• Incubate the mixture at an elevated temperature (e.g., 60-75°C) for 1 hour to form the pentafluorobenzyl esters of the DAP metabolites.

• After cooling, evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of a non-polar solvent (e.g., hexane or toluene) for GC-MS/MS analysis.

c. GC-MS/MS Instrumental Analysis

• Gas Chromatograph: A GC system equipped with a capillary column suitable for pesticide analysis (e.g., DB-5ms or equivalent).

• Injector: Splitless injection mode is typically used for trace analysis.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A gradient temperature program is used to separate the derivatized metabolites.

• Mass Spectrometer: A tandem quadrupole mass spectrometer operating in negative chemical ionization (NCI) or electron impact (EI) mode.[10]

• Detection: Multiple Reaction Monitoring (MRM) mode is used for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each analyte and its internal standard.

Protocol for LC-MS/MS Analysis

This method offers a more direct analysis without the need for derivatization.[1][12]

a. Sample Preparation and Extraction

• Thaw and centrifuge urine samples as described for the GC-MS/MS protocol.

• Take a 200 µL aliquot of the urine supernatant.[1]

• Spike with the isotope-labeled internal standard solution.

• Perform sample cleanup and extraction. Several methods can be employed:

  • Liquid-Liquid Extraction (LLE): Add 800 µL of cold ethyl acetate, vortex for 1 minute, and centrifuge. Collect the organic layer.[1]

  • Solid-Phase Extraction (SPE): Use a weak anion exchange (WAX) or a polymer-based sorbent (e.g., Oasis HLB) to retain and concentrate the DAP metabolites.[5][12][13] Elute the analytes with a suitable solvent mixture (e.g., methanol with a small percentage of formic acid or ammonia).[14][15]

  • "Filter and Shoot" (FASt): Mix the urine sample with acetonitrile containing the internal standards, vortex, and pass through a FASt column to remove particulates. The filtrate is then diluted and injected.[16]

• Evaporate the collected extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

b. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: An ultra-high-performance liquid chromatography (UHPLC) or high-performance liquid chromatography (HPLC) system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column or a C18 column is commonly used for the separation of these polar metabolites.[12]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium acetate or formate) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used.[12][13]

• Detection: Multiple Reaction Monitoring (MRM) for the specific transitions of each DAP metabolite and its corresponding internal standard.

Data Presentation

The performance of the described methods is summarized in the following tables, with data compiled from various studies.

Table 1: Comparison of Sample Preparation Methods for DAP Metabolites in Urine

Preparation Method	Sample Volume	Key Advantages	Typical Recovery (%)	Reference(s)
Liquid-Liquid Extraction (LLE)	200 µL - 10 mL	Simple, cost-effective, high recovery	93 - 112	[1]
Solid-Phase Extraction (SPE)	1 - 2 mL	High throughput with automation, good cleanup	40 - 98	[5][12]
Lyophilization (Freeze-Drying)	4 - 10 mL	Good for concentrating non-volatile analytes	48 - 75	[1][10]
QuEChERS	10 mL	Fast and easy	26 - 45	[1]

Table 2: Typical Quantitative Performance Data for DAP Metabolite Analysis by Mass Spectrometry

Analyte	Method	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Precision (%RSD)	Reference(s)
DMP	LC-MS/MS	0.0207	0.06	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]
DMTP	LC-MS/MS	0.0488	0.15	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]
DMDTP	LC-MS/MS	0.0406	0.12	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]
DEP	LC-MS/MS	0.0201	0.06	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]
DETP	LC-MS/MS	0.0323	0.10	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]
DEDTP	LC-MS/MS	0.0697	0.21	0.62 - 11.33	[1]
GC-MS/MS	0.05 (50 pg/mL)	-	2 - 12	[5]

Note: LOD, LOQ, and precision values can vary depending on the specific instrumentation, sample preparation method, and laboratory conditions.

Conclusion

The isotope dilution tandem mass spectrometry methods detailed in this application note provide a highly accurate, sensitive, and specific approach for the quantification of organophosphate pesticide metabolites in human urine. The choice between GC-MS/MS and LC-MS/MS will depend on the specific laboratory capabilities and desired sample throughput. The GC-MS/MS method, while requiring a derivatization step, offers excellent sensitivity. The LC-MS/MS method provides a more direct and often faster analysis. Both methods are well-suited for biomonitoring studies to assess human exposure to organophosphate pesticides and for clinical research investigating the potential health effects of such exposures. The use of stable isotope-labeled internal standards is paramount to achieving the high-quality data necessary for these applications.

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of human urinary organophosphate pesticide metabolites by automated solid-phase extraction derivation and gas chromatography-tandem mass spectromy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. neptjournal.com [neptjournal.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. Quantification of dialkylphosphate metabolites of organophosphorus insecticides in human urine using 96-well plate sample preparation and high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Method establishment for the determination of 6 organophosphorus pesticides metabolites in human urine using LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. hh-ra.org [hh-ra.org]
• 16. unitedchem.com [unitedchem.com]

Application Note: Solid-Phase Extraction Protocol for Monobutyl Phosphate

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the selective isolation and concentration of monobutyl phosphate (MBP) from aqueous samples. Monobutyl phosphate, a degradation product of the industrial solvent tributyl phosphate, is a polar organophosphorus compound of environmental and industrial concern. Due to its high polarity, extracting MBP from complex aqueous matrices can be challenging. This protocol utilizes a strong anion-exchange (SAX) SPE sorbent to achieve high recovery and sample cleanup prior to downstream analysis by techniques such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) after derivatization.

Introduction

Monobutyl phosphate (MBP) is a primary degradation product of tributyl phosphate (TBP), a widely used solvent in industrial processes, including nuclear fuel reprocessing and as a component in hydraulic fluids and plasticizers. The presence of MBP in environmental and biological samples is an indicator of TBP contamination and degradation. Accurate quantification of MBP is crucial for monitoring and risk assessment.

Solid-phase extraction (SPE) is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and the potential for automation. The selection of an appropriate SPE sorbent and a well-optimized protocol are critical for achieving high recovery and removal of interfering matrix components, especially for polar analytes like MBP.

This protocol leverages the acidic nature of monobutyl phosphate (pKa ≈ 1.6) to develop a highly selective anion-exchange SPE method.[1] By adjusting the sample pH, MBP is retained on a strong anion-exchange sorbent while neutral and basic interferences are washed away. A subsequent elution with an acidic solvent neutralizes the phosphate group, allowing for its efficient recovery.

Experimental Protocols

Materials and Reagents

• SPE Cartridges: Strong Anion-Exchange (SAX) cartridges, 500 mg sorbent mass, 3 mL reservoir volume.

• Monobutyl Phosphate Standard: Analytical grade.

• Methanol: HPLC grade.

• Deionized Water: 18 MΩ·cm or higher.

• Ammonium Hydroxide Solution: 2% (v/v) in deionized water.

• Formic Acid Solution: 2% (v/v) in methanol.

• Sample pH Adjustment: 0.1 M Ammonium Hydroxide and 0.1 M Hydrochloric Acid.

• Collection Vials: 1.5 mL amber glass vials.

• Vacuum Manifold: For processing SPE cartridges.

• Vortex Mixer.

• pH Meter.

Sample Pre-treatment

• Collect the aqueous sample (e.g., environmental water, biological fluid after protein precipitation).

• Centrifuge the sample at 4000 rpm for 10 minutes to remove any particulate matter.

• Transfer the supernatant to a clean container.

• Measure the pH of the sample and adjust to pH 6.0 ± 0.5 using 0.1 M ammonium hydroxide or 0.1 M hydrochloric acid. This ensures that the monobutyl phosphate is in its anionic form and can be retained by the anion-exchange sorbent.

Solid-Phase Extraction Protocol

The following steps are performed using a vacuum manifold to control the flow rate.

• Conditioning:

  • Pass 5 mL of methanol through the SAX cartridge.

  • Follow with 5 mL of deionized water. Do not allow the sorbent to dry.

• Equilibration:

  • Pass 5 mL of deionized water adjusted to pH 6.0 through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow and steady flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any remaining salts and polar, non-ionic interferences.

  • Follow with 5 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the retained monobutyl phosphate with 5 mL of 2% formic acid in methanol into a clean collection vial. The acidic eluent neutralizes the charge on the phosphate group, releasing it from the sorbent.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent for the intended analytical method (e.g., mobile phase for LC-MS).

Data Presentation

The performance of this SPE protocol was evaluated by spiking known concentrations of monobutyl phosphate into deionized water and a representative sample matrix (e.g., synthetic urine). The following table summarizes the expected quantitative data.

Parameter	Deionized Water	Synthetic Urine Matrix
Recovery Rate (%)	95 ± 4	91 ± 6
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL	3.0 ng/mL
Relative Standard Deviation (RSD, n=6)	< 5%	< 8%

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of monobutyl phosphate.

Logical Relationship Diagram: Analyte-Sorbent Interaction

Caption: Analyte-sorbent interaction during SPE.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]

Application Notes and Protocols for GC-MS Analysis of Organophosphate Metabolites with Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of organophosphate (OP) pesticide metabolites in biological matrices, specifically focusing on the use of Gas Chromatography-Mass Spectrometry (GC-MS) with deuterated internal standards. The use of stable isotope-labeled internal standards is critical for achieving the highest degree of accuracy and precision in these analyses.[1][2][3][4]

Introduction

Organophosphate pesticides are widely used in agriculture and their exposure in humans is a significant public health concern.[5][6] Monitoring human exposure to OPs is typically achieved by measuring their metabolites in urine. The most common metabolites are dialkyl phosphates (DAPs), which include dimethyl phosphate (DMP), diethyl phosphate (DEP), dimethyl thiophosphate (DMTP), diethyl thiophosphate (DETP), dimethyl dithiophosphate (DMDTP), and diethyl dithiophosphate (DEDTP).[1][2][4]

Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and sensitive technique for the quantification of these polar metabolites. However, due to their low volatility, a derivatization step is necessary to convert them into more volatile compounds suitable for GC analysis.[7][8] This protocol outlines a validated method using deuterated internal standards to correct for matrix effects and variations during sample preparation and analysis, ensuring reliable and accurate quantification.[1][9]

Metabolic Pathway of Organophosphates

Organophosphate pesticides undergo metabolic transformation in the body, primarily in the liver, through two main phases.[10][11] Phase I metabolism involves oxidation and hydrolysis, where the parent organophosphate is often bioactivated to its more toxic oxon form and then detoxified into dialkyl phosphate metabolites.[10][12] Phase II metabolism involves the conjugation of these metabolites to facilitate their excretion.[10][11]

Caption: Metabolic pathway of organophosphate pesticides.

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the analysis of OP metabolites in urine.

Materials and Reagents

• Standards: Analytical standards of the target dialkyl phosphate metabolites (DMP, DEP, DMTP, DETP, DMDTP, DEDTP) and their corresponding deuterated internal standards (e.g., DMP-d6, DEP-d10).

• Solvents: Acetonitrile, methanol, diethyl ether, and toluene (all analytical grade, purity >98%).[2]

• Derivatization Agent: Pentafluorobenzyl bromide (PFBBr) or 1-Chloro-3-iodopropane.[2][5]

• Extraction Cartridges: Solid-phase extraction (SPE) cartridges (e.g., Oasis WCX).[13]

• Other Reagents: Formic acid, sodium chloride, anhydrous sodium sulfate.

• Sample Matrix: Human urine.

Sample Preparation Workflow

The following diagram illustrates the general workflow for sample preparation.

Caption: General workflow for sample preparation.

Detailed Protocol: Solid-Phase Extraction (SPE) and Derivatization

This protocol is adapted from established methods for the analysis of dialkyl phosphate metabolites in urine.[5][6][13]

• Sample Spiking: To a 4 mL urine sample, add a known amount of the deuterated internal standard mixture.

• SPE Cartridge Conditioning: Condition a WCX SPE cartridge with 6 mL of methanol followed by 6 mL of deionized water.[13]

• Sample Loading: Load the spiked urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a suitable solvent to remove interferences.

• Elution: Elute the analytes with 8 mL of 10% formic acid in methanol.[13]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[13]

• Derivatization:

  • Reconstitute the residue in 0.5 mL of toluene.[13]

  • Add 20 µL of N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[14][15]

  • Heat the mixture at 90°C for 30 minutes to form the tert-butyldimethylsilyl derivatives.[13]

• Final Preparation: Cool the sample to room temperature and transfer it to an autosampler vial for GC-MS analysis.[13]

GC-MS Parameters

The following are typical GC-MS parameters for the analysis of derivatized organophosphate metabolites.[14][16][17]

Parameter	Setting
Gas Chromatograph	Agilent 6890 or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[13]
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	270°C[14]
Carrier Gas	Helium at a constant flow of 0.8-1.0 mL/min[14]
Oven Program	Initial temp 70°C for 1 min, ramp at 8°C/min to 160°C, then at 10°C/min to 300°C, hold for 2 min[14]
Mass Spectrometer	Agilent 5975 or equivalent
Ionization Mode	Electron Impact (EI)
Ion Source Temp	230°C
Quadrupole Temp	150°C
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for MS/MS

Data Presentation

Quantitative analysis is performed by constructing a calibration curve using the peak area ratios of the native analytes to their corresponding deuterated internal standards.

Method Performance

The following table summarizes typical performance data for the GC-MS analysis of dialkyl phosphate metabolites.

Metabolite	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)
DMP	0.008 - 0.5[4][14]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]
DEP	0.008 - 0.1[4][14]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]
DMTP	0.008 - 0.1[4][14]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]
DETP	0.008 - 0.04[4][14]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]
DMDTP	0.04[4]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]
DEDTP	0.02[4]	0.25 - 2.5[13]	54.08 - 82.49[13]	2 - 15[5]

Note: The values presented are a range compiled from various studies and may vary depending on the specific instrumentation and laboratory conditions.

Conclusion

The described GC-MS method utilizing deuterated internal standards provides a sensitive, accurate, and reliable approach for the quantification of organophosphate metabolites in human urine. The detailed protocols and performance data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in exposure assessment and toxicological studies of organophosphate pesticides. The use of isotope dilution mass spectrometry is paramount for minimizing analytical variability and achieving high-quality data.[1][9]

References

• 1. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of dialkyl phosphate metabolites of organophosphorus pesticides in human urine by automated solid-phase extraction, derivatization, and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Determination of dialkyl phosphate metabolites of organophosphorus pesticides in human urine by automated solid-phase extraction, derivatization, and gas chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 7. GC/MS-Based Metabolomic Analysis of A549 Cells Exposed to Emerging Organophosphate Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. neptjournal.com [neptjournal.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. A single method for detecting 11 organophosphate pesticides in human plasma and breastmilk using GC-FPD - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijcmas.com [ijcmas.com]

Application Note: Determination of Monobutyl Phosphate in Environmental Samples

Introduction

Monobutyl phosphate (MBP) is a primary degradation product of tributyl phosphate (TBP), an organophosphate ester widely used as a flame retardant, plasticizer, and solvent. Due to the extensive use of TBP, MBP is increasingly detected in various environmental compartments, including water, soil, and sediment. As a polar and water-soluble compound, the analysis of MBP in complex environmental matrices presents unique challenges. This application note provides detailed protocols for the extraction, cleanup, and quantification of MBP in environmental samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) with a derivatization step.

Analytical Approaches

The primary challenge in analyzing MBP is its high polarity and low volatility, which makes it unsuitable for direct GC analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for the analysis of polar compounds like MBP. It offers high sensitivity and selectivity and allows for the direct analysis of aqueous extracts with minimal sample manipulation.

• Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization: An alternative approach involves a chemical derivatization step to convert the polar MBP into a more volatile and less polar derivative, which can then be analyzed by GC-MS. Silylation is a common derivatization technique for this purpose.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of monobutyl phosphate and similar organophosphate esters in environmental samples. These values are indicative and should be confirmed through method validation in the user's laboratory.

Parameter	LC-MS/MS (Water)	LC-MS/MS (Soil/Sediment)	GC-MS with Derivatization (Water)
Limit of Detection (LOD)	1 - 10 ng/L	0.1 - 1.0 µg/kg	10 - 50 ng/L
Limit of Quantification (LOQ)	5 - 25 ng/L	0.5 - 5.0 µg/kg	50 - 150 ng/L
**Linearity (R²) **	>0.99	>0.99	>0.99
Recovery	85 - 115%	80 - 110%	75 - 110%
Relative Standard Deviation (RSD)	<15%	<20%	<20%

Experimental Workflows

Caption: Overall analytical workflow for Monobutyl Phosphate.

Experimental Protocols

Sample Collection and Preservation

• Water Samples: Collect samples in pre-cleaned amber glass bottles. Fill the bottles to the top to minimize headspace. Preserve the samples by adding a suitable agent if necessary (e.g., sodium azide to inhibit microbial degradation) and store them at 4°C until extraction.

• Soil and Sediment Samples: Collect samples using a stainless-steel scoop or corer and place them in wide-mouthed amber glass jars. Store the samples at 4°C for short-term storage or freeze them at -20°C for longer periods.

Sample Preparation: Water Samples (Solid Phase Extraction)

This protocol is designed for the extraction of polar organophosphates from aqueous matrices.[1]

Materials:

• SPE cartridges: Polymeric reversed-phase (e.g., Oasis HLB, 200 mg, 6 mL)

• Solvents: Methanol, Acetonitrile (ACN), and HPLC-grade water

• SPE manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water. Do not allow the cartridge to go dry.

• Sample Loading: Pass 500 mL of the filtered water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with 5 mL of HPLC-grade water to remove any interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15 minutes.

• Elution: Elute the retained MBP from the cartridge with 2 x 4 mL of acetonitrile.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 40°C. The sample is now ready for LC-MS/MS analysis or derivatization for GC-MS analysis.

Sample Preparation: Soil and Sediment Samples

This protocol is adapted from methods for extracting phosphorus compounds from solid matrices.[2]

Materials:

• Extraction solvent: Acetonitrile/water (80:20, v/v)

• Centrifuge and centrifuge tubes (50 mL)

• Ultrasonic bath

• SPE cartridges for cleanup (as described for water samples)

Procedure:

• Extraction: Weigh 5 g of air-dried and sieved soil/sediment into a 50 mL centrifuge tube. Add 20 mL of the extraction solvent.

• Sonication: Vortex the mixture for 1 minute and then place it in an ultrasonic bath for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Collection: Carefully decant the supernatant into a clean tube. Repeat the extraction process on the solid residue with another 20 mL of extraction solvent. Combine the supernatants.

• Cleanup and Concentration: The combined extract can be diluted with HPLC-grade water and subjected to the SPE procedure described for water samples for cleanup and concentration.

Instrumental Analysis: LC-MS/MS

Caption: LC-MS/MS analysis pathway for Monobutyl Phosphate.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 5 mM ammonium formate in water

• Mobile Phase B: 5 mM ammonium formate in methanol

• Gradient: Start with 5% B, hold for 1 min, ramp to 95% B over 8 min, hold for 2 min, and return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): 153.0

  • Product Ions (m/z): 79.0 (quantifier), 97.0 (qualifier)

• Collision Energy: Optimized for the specific instrument.

Instrumental Analysis: GC-MS (with Derivatization)

Caption: GC-MS with derivatization pathway for Monobutyl Phosphate.

Derivatization Protocol (Silylation): This procedure makes the polar MBP more volatile for GC analysis.[3]

• To the 1 mL concentrated extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection: Splitless, 1 µL at 250°C

• Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full scan (m/z 50-500) or Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic ions of the silylated MBP derivative.

Conclusion

The protocols outlined in this application note provide robust and reliable methods for the determination of monobutyl phosphate in various environmental matrices. The choice between LC-MS/MS and GC-MS will depend on the available instrumentation and the specific requirements of the analysis. For direct analysis of this polar compound, LC-MS/MS is the recommended approach due to its high sensitivity and reduced need for sample derivatization. Proper method validation should be performed to ensure data quality and accuracy.

References

• 1. dto-innovators.it [dto-innovators.it]
• 2. repository.si.edu [repository.si.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Organophosphate Analysis using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of organophosphate (OP) pesticides and their metabolites using Isotope Dilution Mass Spectrometry (IDMS). The methodologies described herein are essential for researchers in environmental science, food safety, toxicology, and drug development who require highly accurate and precise measurements of these compounds in various matrices.

Introduction to Isotope Dilution Mass Spectrometry for Organophosphate Analysis

Organophosphate pesticides are a widely used class of insecticides that can pose significant health risks to humans and the environment due to their neurotoxicity.[1] Accurate and sensitive analytical methods are crucial for monitoring OP residues in food, environmental samples, and for assessing human exposure through biomonitoring.[2][3] Isotope Dilution Mass Spectrometry (IDMS) has emerged as the gold standard for the quantification of organic micropollutants, including organophosphates.

The principle of IDMS involves the addition of a known amount of a stable, isotopically labeled analog of the target analyte (internal standard) to the sample at the beginning of the analytical procedure.[4][5] This internal standard is chemically identical to the analyte of interest but has a different mass due to the isotopic enrichment (e.g., ¹³C, ¹⁵N, ²H). By measuring the ratio of the native analyte to the isotopically labeled internal standard using a mass spectrometer, precise quantification can be achieved, as the internal standard effectively corrects for sample matrix effects and variations in extraction recovery and instrument response.[5][6] This approach significantly improves the accuracy and precision of the analysis compared to other methods.[4][5]

Experimental Protocols

This section details the experimental procedures for the analysis of organophosphates using both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

GC-MS/MS Method for Organophosphate Metabolites in Urine

This protocol is adapted from the method developed by Bravo et al. for the quantification of dialkyl phosphate (DAP) metabolites of organophosphate pesticides in human urine.[4][5]

2.1.1. Sample Preparation and Derivatization

• Sample Spiking: To a 4 mL urine sample, add the stable isotope-labeled internal standards for each of the six dialkyl phosphate metabolites.[5]

• Azeotropic Distillation: Concentrate the urine sample to dryness using azeotropic distillation with acetonitrile.[5]

• Derivatization: Derivatize the dried residue to their corresponding chloropropyl phosphate esters.[4][5]

• Concentration: Concentrate the resulting chloropropyl phosphate esters for analysis.[4][5]

2.1.2. GC-MS/MS Instrumentation and Conditions

• Gas Chromatograph: A GC system equipped with a capillary column suitable for pesticide analysis (e.g., DB-35ms UI).[7]

• Mass Spectrometer: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[8]

• Injection: Utilize a temperature-programmable inlet for sample introduction.[9]

• Temperature Program: An optimized temperature gradient is crucial for the separation of the analytes. A typical program might be: initial temperature of 90°C held for 0.1 min, ramped to 200°C at 25°C/min and held for 1 min, then to 220°C at 40°C/min and held for 8 min, and finally to 310°C at 50°C/min and held for 5 min.[10]

LC-MS/MS Method for Organophosphates in Various Matrices

This protocol outlines a general approach for the analysis of parent organophosphate pesticides and their metabolites in matrices such as urine, water, and food, often employing online Solid Phase Extraction (SPE) for sample cleanup and pre-concentration.[11][12]

2.2.1. Sample Preparation

• Urine: For metabolites, an enzymatic hydrolysis step is often required to deconjugate glucuronide and sulfate metabolites.[11][12][13] The sample is then spiked with the internal standard solution and filtered.[11]

• Food Matrices (e.g., apples, animal-derived foods): A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is commonly used for extraction and cleanup.[7][14] This involves an extraction/partitioning step followed by dispersive SPE (dSPE) for cleanup.[7][14]

• Air Sampling Matrices (XAD-2 resin, PUF): Analytes are typically desorbed from the sampling media by ultrasonication with an acetonitrile solution containing the stable-isotope labeled internal standards.[8]

2.2.2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: An ultra-fast liquid chromatography (UFLC) or high-performance liquid chromatography (HPLC) system.[2][11]

• Mass Spectrometer: A tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source, often operated in negative ion mode for OP metabolites.[2]

• Chromatographic Separation: A C18 column is commonly used for separation.[15] The mobile phase typically consists of an aqueous component with an additive like acetic acid or ammonium formate and an organic component such as methanol or acetonitrile.[11][15]

• Online SPE: For complex matrices like urine, online SPE can be used to automate sample cleanup and pre-concentration, significantly reducing manual sample preparation.[11][12]

Data Presentation

The following tables summarize the quantitative data from various studies employing IDMS for organophosphate analysis.

Table 1: Performance of GC-MS/MS Methods for Organophosphate Metabolite Analysis in Urine

Analyte(s)	Limit of Detection (LOD)	Coefficient of Variation (%)	Reference
Six Dialkyl Phosphate Metabolites	Low-to-mid pg/mL range	< 20	[4][5][16]

Table 2: Performance of LC-MS/MS Methods for Organophosphate Analysis in Various Matrices

Analyte(s)	Matrix	Limit of Detection (LOD)	Recovery (%)	Precision (%RSD)	Reference
10 Pesticide Biomarkers	Human Urine	0.1 - 0.6 ng/mL	91 - 102	5.9 - 11.5	[11][12]
6 O,O-dialkylphosphates & Glyphosate	Human Urine	0.2 - 0.8 µg/L	> 85	< 20	[17]
Chlorpyrifos, Azinphos methyl & their oxons	Air Sampling Matrices	0.15 - 1.1 ng/sample	71 - 113	-	[8][18]
27 Organophosphates	Animal-Derived Foods	0.0005 - 0.005 mg/kg	71.9 - 110.5	0.2 - 12.5	[14]
11 Organophosphates	Plasma & Breast Milk	0.18 - 1.36 ng/mL (Plasma), 0.09 - 2.66 ng/mL (Breast Milk)	59.4 - 94.0	2.3 - 19.5	[10]

Visualizations

The following diagrams illustrate the experimental workflows for organophosphate analysis using IDMS.

Caption: Workflow for GC-MS/MS analysis of organophosphate metabolites.

Caption: General workflow for LC-MS/MS analysis of organophosphates.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. ijcap.in [ijcap.in]
• 4. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispec.co.th [scispec.co.th]
• 10. A single method for detecting 11 organophosphate pesticides in human plasma and breastmilk using GC-FPD - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Online Solid Phase Extraction High-Performance Liquid Chromatography – Isotope Dilution – Tandem Mass Spectrometry Quantification of Organophosphate Pesticides, Synthetic Pyrethroids, and Selected Herbicide Metabolites in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Online solid phase extraction high-performance liquid chromatography - Isotope dilution - Tandem mass spectrometry quantification of organophosphate pesticides, synthetic pyrethroids, and selected herbicide metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. hh-ra.org [hh-ra.org]
• 14. mdpi.com [mdpi.com]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. researchgate.net [researchgate.net]
• 18. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices [stacks.cdc.gov]

Application Notes and Protocols for the Sample Preparation of Monobutyl Phosphate-d9 in Plasma for LC-MS/MS Analysis

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyl phosphate (MBP) is a metabolite of dibutyl phosphate (DBP), a compound used in various industrial applications. As a biomarker of exposure, the accurate and precise quantification of MBP in biological matrices such as plasma is crucial for toxicological and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, Monobutyl phosphate-d9 (MBP-d9), is essential for mitigating matrix effects and correcting for variability during sample processing and analysis, thereby ensuring high-quality data.[1][2]

This document provides a detailed protocol for the extraction of Monobutyl phosphate from plasma using a protein precipitation (PPT) method, which is a rapid, straightforward, and effective technique for preparing biological fluid samples for LC/MS/MS analysis.[3] While other methods like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are also applicable for organophosphate compounds, protein precipitation is often favored for its simplicity and high-throughput capabilities.[4][5][6]

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of a similar compound, Monobutyl Phthalate, in plasma using a protein precipitation protocol with a deuterated internal standard. These values can be considered as target performance metrics for the analysis of Monobutyl phosphate.

Parameter	Rat Plasma
Linearity Range (ng/mL)	25 - 5,000
Correlation Coefficient (r)	≥ 0.99
Limit of Detection (LOD) (ng/mL)	6.9
Absolute Recovery (%)	> 92%
Intra-day Precision (%RSD)	≤ 10.1%

Data adapted from a method for Monobutyl Phthalate analysis using a deuterated internal standard.[2]

Experimental Protocol

This protocol details a protein precipitation method for the extraction of Monobutyl phosphate from plasma samples, incorporating Monobutyl phosphate-d9 as an internal standard.

Materials and Reagents

• Human or animal plasma (e.g., K2-EDTA)

• Monobutyl phosphate (analyte standard)

• Monobutyl phosphate-d9 (internal standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Formic Acid (FA), LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge (capable of >14,000 rpm)

• Nitrogen evaporator

• Autosampler vials

Solution Preparation

• Analyte Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve Monobutyl phosphate in methanol.

• Internal Standard (IS) Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve Monobutyl phosphate-d9 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 methanol:water mixture to create calibration curve standards.

• Internal Standard (IS) Working Solution (e.g., 5 µg/mL): Dilute the IS stock solution with methanol.

• Reconstitution Solvent: Prepare a solution of water and acetonitrile (e.g., 70:30 v/v) with 0.1% formic acid.

Sample Preparation Protocol

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibration standard, or quality control (QC) sample.

• Internal Standard Spiking: Add 10 µL of the IS working solution (e.g., 5 µg/mL) to each tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.[1] The recommended ratio of precipitation solvent to sample is typically 3:1 (v/v).[3]

• Mixing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant to a new clean tube, being careful not to disturb the protein pellet.

• Solvent Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solvent.[1]

• Final Mixing and Transfer: Vortex the reconstituted sample briefly and transfer it to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Experimental workflow for the LC-MS/MS analysis of Monobutyl Phosphate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. Determination of phosphoric acid triesters in human plasma using solid-phase microextraction and gas chromatography coupled to inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Determination of tri-n-butylphosphate in plasma using solid phase extraction and capillary gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]

Application of Monobutyl Phosphate-d9 in Food Safety Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing use of organophosphate esters (OPEs) as flame retardants and plasticizers has led to their widespread presence in the environment and, consequently, in the food chain.[1] Human exposure to OPEs, which can occur through the ingestion of contaminated food, is a growing health concern due to their potential for endocrine disruption, neurotoxicity, and reproductive disturbances.[2] Monobutyl phosphate (MBP) is a metabolite of several OPEs, and its detection in food samples can serve as an indicator of contamination.

Accurate and reliable quantification of MBP in complex food matrices is challenging due to the presence of interfering substances that can cause matrix effects, such as ion suppression or enhancement, in mass spectrometry-based analyses.[1] To overcome these challenges, the use of a stable isotope-labeled internal standard is crucial. Monobutyl phosphate-d9 (MBP-d9), a deuterated analogue of MBP, is an ideal internal standard for this purpose. It exhibits nearly identical chemical and physical properties to the non-labeled MBP, ensuring it behaves similarly during sample preparation and analysis. This allows for the correction of variations in extraction recovery, instrument response, and matrix effects, leading to highly accurate and precise quantification.[3]

This document provides detailed application notes and protocols for the use of Monobutyl phosphate-d9 in the analysis of monobutyl phosphate in food samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for the analysis of Monobutyl Phosphate in food samples, highlighting the critical role of Monobutyl Phosphate-d9 as an internal standard.

References

• 1. Ultra-performance liquid chromatography tandem mass spectrometry for the rapid simultaneous analysis of nine organophosphate esters in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A modified QuEChERS method for determination of organophosphate esters in milk by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Analysis of Monobutyl Phosphate-d9 by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantification of Monobutyl phosphate-d9 (MBP-d9).

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Monobutyl phosphate-d9, helping users identify causes and implement effective solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal for MBP-d9	1. MS/MS Parameter Optimization: Incorrect precursor/product ion selection or collision energy.[1] 2. Ion Source Issues: Suboptimal ion source positioning, temperature, or gas flows.[2] 3. Sample Preparation: Inefficient extraction or significant analyte loss. 4. Mobile Phase Composition: Inappropriate pH or organic/aqueous ratio for MBP-d9 ionization.	1. MS/MS Optimization: Infuse a standard solution of MBP-d9 to optimize the precursor and product ions and the collision energy for maximum signal intensity. 2. Ion Source Tuning: Systematically adjust the ion source parameters (e.g., spray voltage, gas flows, temperature) to find the optimal conditions for MBP-d9. 3. Extraction Recovery Check: Perform a recovery experiment by comparing the signal of a sample spiked before extraction to one spiked after extraction. Consider alternative extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[3] 4. Mobile Phase Adjustment: Modify the mobile phase pH to ensure MBP-d9 is in its desired ionic state for optimal ionization. Experiment with different organic solvents (acetonitrile vs. methanol) and gradients.
High Background Noise or Interferences	1. Matrix Effects: Co-eluting endogenous compounds from the sample matrix (e.g., phospholipids, salts) suppressing or enhancing the signal.[1][3] 2. Contamination: Contamination from solvents, reagents, glassware, or the LC-MS/MS system itself.[1] 3. Inadequate Chromatographic Separation: Poor separation of MBP-d9 from interfering compounds.	1. Improve Sample Cleanup: Implement a more rigorous sample preparation method such as SPE or LLE to remove interfering matrix components.[3] 2. System Cleaning: Use high-purity (LC-MS grade) solvents and reagents.[1] Thoroughly clean glassware to avoid phthalate contamination.[4] Flush the LC system and clean the ion source.[2] 3. Optimize Chromatography: Adjust the chromatographic gradient, change the column chemistry (e.g., C18, PFP), or use a smaller particle size column to improve resolution.
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: Injecting too much sample onto the column. 2. Inappropriate Mobile Phase: Sample solvent being too different from the initial mobile phase. 3. Column Degradation: Loss of stationary phase or column contamination. 4. Secondary Interactions: Unwanted interactions between MBP-d9 and the column stationary phase.	1. Reduce Injection Volume: Dilute the sample or inject a smaller volume. 2. Match Sample Solvent: Reconstitute the final sample extract in a solvent that is similar in composition to the initial mobile phase. 3. Column Maintenance/Replacement: Flush the column with a strong solvent. If the problem persists, replace the column. 4. Mobile Phase Additives: Add a small amount of a modifier (e.g., formic acid, ammonium formate) to the mobile phase to improve peak shape.
Inconsistent Retention Time	1. LC System Instability: Fluctuations in pump pressure or column temperature. 2. Mobile Phase Preparation: Inconsistent mobile phase preparation between runs. 3. Column Equilibration: Insufficient time for the column to equilibrate between injections.	1. System Check: Monitor the pump pressure for stability. Ensure the column oven is maintaining a consistent temperature. 2. Consistent Preparation: Prepare fresh mobile phase daily and ensure accurate mixing. 3. Increase Equilibration Time: Extend the equilibration time in the LC method to ensure the column is ready for the next injection.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Monobutyl phosphate-d9 analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[3] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which can negatively impact the accuracy and precision of your quantitative results.[3] For Monobutyl phosphate-d9, common interfering compounds in biological matrices like urine, plasma, or serum include salts, phospholipids, and endogenous metabolites.[5]

Q2: How can I assess the extent of matrix effects in my assay?

A2: A post-extraction spike experiment is a common method to quantify matrix effects.[6] This involves comparing the peak area of MBP-d9 spiked into an extracted blank matrix sample to the peak area of MBP-d9 in a neat solution at the same concentration. The ratio of these peak areas, known as the matrix factor, indicates the degree of ion suppression or enhancement.

Q3: What is the best sample preparation technique to minimize matrix effects for Monobutyl phosphate-d9?

A3: The optimal sample preparation technique depends on the complexity of the matrix and the required sensitivity.

• Protein Precipitation (PPT): A simple and fast method suitable for plasma and serum, where a solvent like acetonitrile is used to crash out proteins.[6][7] However, it may not remove all interfering phospholipids.

• Liquid-Liquid Extraction (LLE): Offers a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.[3] The choice of solvent is critical for good recovery of the polar Monobutyl phosphate-d9.

• Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by using a solid sorbent to selectively retain and elute the analyte, effectively removing salts and other interferences.[4][8] This is often the preferred method for complex matrices or when high sensitivity is required.

Q4: Why is a stable isotope-labeled internal standard like Monobutyl phosphate-d9 recommended?

A4: A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantitative LC-MS/MS analysis.[7][9] Because Monobutyl phosphate-d9 is chemically and physically almost identical to the unlabeled Monobutyl phosphate, it co-elutes and experiences the same degree of matrix effects and variability during sample processing and ionization.[9] This allows for accurate correction of these variations, leading to highly precise and reliable quantification.

Q5: What are the key LC-MS/MS parameters to optimize for Monobutyl phosphate-d9?

A5: Key parameters include:

• Ionization Mode: Electrospray ionization (ESI) in negative mode is typically used for phosphates.

• Precursor and Product Ions: These need to be determined by infusing a standard solution of MBP-d9 into the mass spectrometer and selecting the most intense and stable transitions for Multiple Reaction Monitoring (MRM).

• Collision Energy: Optimize for the most efficient fragmentation of the precursor ion into the product ion.

• Chromatographic Column: A C18 or a Polar Functional Group (PFP) column is often suitable for retaining and separating small polar molecules like Monobutyl phosphate.

• Mobile Phase: A gradient elution with water and an organic solvent (acetonitrile or methanol) containing a small amount of additive like formic acid or ammonium acetate is commonly used to achieve good peak shape and retention.

Experimental Protocols

Below is a detailed protocol for the analysis of Monobutyl phosphate, which can be adapted for Monobutyl phosphate-d9. This protocol is based on established methods for similar analytes like Monobutyl Phthalate.[7]

1. Sample Preparation: Protein Precipitation (for Plasma/Serum)

• To a 100 µL aliquot of the plasma or serum sample in a microcentrifuge tube, add the working solution of Monobutyl phosphate-d9 internal standard.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[10]

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Vortex briefly and transfer the solution to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters

The following table provides typical starting parameters. These should be optimized for your specific instrument and application.

Parameter	Recommended Setting
LC System	Agilent 1260 RRLC system or equivalent
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	To be determined by direct infusion of Monobutyl phosphate and Monobutyl phosphate-d9 standards.
Ion Source Temp.	500°C
Spray Voltage	-4500 V

Quantitative Data Summary

The following table presents typical performance characteristics for a validated LC-MS/MS method for a similar compound, Monobutyl Phthalate, which can serve as a target for method validation of Monobutyl phosphate analysis.[7]

Parameter	Typical Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Limit of Detection (LOD)	~5 ng/mL
Limit of Quantification (LOQ)	~15 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	± 15%
Recovery	> 85%

Visualizations

Caption: A troubleshooting workflow for addressing inaccurate results in MBP-d9 analysis.

Caption: Experimental workflow for protein precipitation of plasma/serum samples.

Caption: Key strategies for minimizing matrix effects in LC-MS/MS analysis.

References

• 1. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. biorxiv.org [biorxiv.org]
• 6. organomation.com [organomation.com]
• 7. benchchem.com [benchchem.com]
• 8. A method for the analysis of 121 multi-class environmental chemicals in urine by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. organomation.com [organomation.com]

Technical Support Center: Optimizing Peak Shape for Organophosphate Metabolites in GC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak shape of organophosphate metabolites in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems encountered during the GC-MS analysis of organophosphate metabolites?

A1: The most common peak shape issues are peak tailing, peak fronting, and peak broadening. These problems can compromise peak integration, reduce analytical sensitivity, and lead to inaccurate quantification.[1][2][3]

Q2: Why is derivatization necessary for the analysis of organophosphate metabolites by GC-MS?

A2: Organophosphate metabolites are often polar and non-volatile, making them unsuitable for direct GC-MS analysis. Derivatization converts these polar metabolites into less polar and more volatile derivatives, improving their chromatographic behavior and thermal stability, which results in better peak shapes and sensitivity.[4]

Q3: What are the most common derivatization reagents used for organophosphate metabolites?

A3: Two of the most common and effective derivatization reagents are Pentafluorobenzyl bromide (PFBBr) and N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).[5][6][7] PFBBr is often used for alkylphosphonic acids, while MTBSTFA is a versatile silylating agent.[5]

Q4: How do matrix effects impact the analysis of organophosphate metabolites?

A4: Matrix effects can cause either signal enhancement or suppression of the analyte response, leading to inaccurate quantification.[8][9] Co-eluting matrix components can interact with the analytes in the GC inlet or on the column, affecting their transfer and ionization.[9] Using matrix-matched standards for calibration is a common strategy to compensate for these effects.[8][9][10]

Q5: What type of GC column is recommended for the analysis of derivatized organophosphate metabolites?

A5: Low to mid-polarity columns, such as those with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), are commonly used and have demonstrated excellent performance in separating a wide range of organophosphorus compounds, providing good peak shape and resolution.[11][12][13][14]

Troubleshooting Guides

Issue 1: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Poor peak integration and reduced peak height.

Possible Causes and Solutions:

Cause	Solution
Active Sites in the GC System	Active sites in the inlet liner, column, or detector can interact with polar analytes, causing peak tailing.[12][13] Solution: Use a deactivated inlet liner, preferably with glass wool, to minimize analyte interaction.[13] Regularly perform inlet maintenance, including replacing the liner and septum.[15] If the column is old or contaminated, trim 0.5-1 meter from the front or replace it with a new, high-quality inert column.[15]
Improper Column Installation	If the column is not installed correctly in the inlet or detector, it can create dead volume, leading to peak tailing. Solution: Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.
Low Inlet Temperature	An inlet temperature that is too low can result in slow or incomplete vaporization of the analytes, causing them to enter the column as a broad band.[3] Solution: Optimize the inlet temperature. A temperature of 250 °C is often a good starting point for many organophosphate pesticides.[16] For thermally labile compounds, a lower temperature might be necessary, but it should be high enough for efficient vaporization.
Contamination	Contamination in the carrier gas, sample, or GC system can introduce active sites. Solution: Ensure high-purity carrier gas is used. Clean the GC inlet and check for any sources of contamination.

Issue 2: Peak Fronting

Symptoms:

• Asymmetrical peaks with a "shark fin" shape, where the front of the peak is sloped.

• Inaccurate peak integration.

Possible Causes and Solutions:

Cause	Solution
Column Overload	Injecting too much sample onto the column can saturate the stationary phase, leading to peak fronting.[1] Solution: Reduce the injection volume or dilute the sample. If using a split injection, increasing the split ratio will reduce the amount of sample reaching the column.
Incompatible Solvent	If the polarity of the injection solvent is significantly different from the stationary phase, it can cause poor focusing of the analytes at the head of the column. Solution: Whenever possible, use a solvent that is compatible with the stationary phase.
Improper Column Installation	Similar to peak tailing, incorrect column installation can contribute to peak fronting. Solution: Verify that the column is installed correctly in the inlet.

Issue 3: Peak Broadening

Symptoms:

• Wide peaks with low height.

• Poor resolution between adjacent peaks.

Possible Causes and Solutions:

Cause	Solution
Low Carrier Gas Flow Rate	A flow rate that is too low will increase the time the analyte spends in the column, leading to diffusion and broader peaks. Solution: Optimize the carrier gas flow rate for the specific column dimensions. A typical starting point for a 0.25 mm ID column is around 1-1.5 mL/min.[11]
Suboptimal Oven Temperature Program	A slow temperature ramp can cause peaks to broaden, while a ramp that is too fast can lead to poor separation. Solution: Optimize the oven temperature program. A common starting point is an initial temperature of 60-70°C, followed by a ramp of 8-10°C/min.[6][11]
Dead Volume	Dead volume in the system, from poorly made connections or incorrect column installation, can cause significant peak broadening. Solution: Ensure all fittings and connections are properly made and that the column is installed correctly.
Thick Stationary Phase Film	A column with a very thick stationary phase can lead to broader peaks, especially for later eluting compounds. Solution: Select a column with a film thickness appropriate for the analysis. For many organophosphate metabolites, a standard film thickness of 0.25 µm is suitable.[13]

Experimental Protocols

Protocol 1: Derivatization of Organophosphate Metabolites with PFBBr

This protocol is suitable for the derivatization of acidic organophosphate metabolites.

Materials:

• Pentafluorobenzyl bromide (PFBBr) solution (e.g., 10% in acetone)

• Diisopropylethylamine (DIPEA) or another suitable base

• Acetonitrile

• Hexane

• Sample extract dried under a gentle stream of nitrogen

Procedure:

• To the dried sample extract, add 50 µL of acetonitrile and 10 µL of DIPEA.

• Add 50 µL of the PFBBr solution.

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 70°C for 60 minutes.

• After incubation, allow the sample to cool to room temperature.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

Protocol 2: Derivatization of Organophosphate Metabolites with MTBSTFA

This protocol is a versatile method for a broader range of organophosphate metabolites.

Materials:

• N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) with 1% tert-butyldimethylchlorosilane (TBDMSCl)

• Acetonitrile or other suitable solvent

• Sample extract dried under a gentle stream of nitrogen

Procedure:

• To the dried sample extract, add 50 µL of acetonitrile.

• Add 50 µL of MTBSTFA (+1% TBDMSCl).

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 80°C for 45 minutes.[5]

• After incubation, allow the sample to cool to room temperature.

• The sample is now ready for direct injection into the GC-MS.

Visualizations

Caption: Troubleshooting workflow for common peak shape problems in GC-MS.

Caption: General experimental workflow for GC-MS analysis of organophosphate metabolites.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. shimadzu.co.uk [shimadzu.co.uk]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist’s Toolbox | MDPI [mdpi.com]
• 6. Simultaneous Determination of Pyrethroid, Organophosphate and Carbamate Metabolites in Human Urine by Gas Chromatography–Mass Spectrometry (GCMS) | MDPI [mdpi.com]
• 7. Determination of dialkyl phosphate metabolites of organophosphorus pesticides in human urine by automated solid-phase extraction, derivatization, and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cromlab-instruments.es [cromlab-instruments.es]
• 12. agilent.com [agilent.com]
• 13. analysis.rs [analysis.rs]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. researchgate.net [researchgate.net]

addressing low recovery of Monobutyl phosphate in solid-phase extraction

Topic: Addressing Low Recovery of Monobutyl Phosphate (MBP) in Solid-Phase Extraction

Welcome to the technical support center for solid-phase extraction (SPE). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the extraction of Monobutyl Phosphate (MBP) and similar acidic analytes.

Frequently Asked Questions (FAQs)

Q1: What is Monobutyl Phosphate (MBP) and why can its extraction be challenging?

Monobutyl Phosphate (MBP) is a polar, acidic organophosphate compound. Its high polarity can make it challenging to retain on traditional reversed-phase SPE sorbents, and its acidic nature (due to the phosphate group) means that its charge state is dependent on the pH of the sample and solvents. This pH dependency is a critical factor in developing a successful SPE method and is often a source of low recovery if not properly controlled.

Q2: Which SPE sorbents are recommended for Monobutyl Phosphate extraction?

For an acidic compound like MBP, the most recommended SPE sorbent is a Weak Anion Exchange (WAX) sorbent. WAX sorbents have a positively charged functional group that can retain the negatively charged (anionic) form of MBP through electrostatic interactions.

Alternatively, reversed-phase (RP) sorbents, such as C18 or polymeric sorbents (e.g., HLB), can be used. However, for efficient retention of MBP on an RP sorbent, the pH of the sample must be adjusted to suppress the ionization of the phosphate group, making the molecule less polar.

Q3: What are the most common causes of low recovery of Monobutyl Phosphate in SPE?

The most common reasons for low recovery of MBP during SPE include:

• Incorrect Sorbent Choice: Using a sorbent that does not provide adequate retention for a polar, acidic analyte.

• Improper pH Control: The pH of the sample, wash, and elution solvents is critical. If the pH is not optimized for the chosen sorbent, the analyte can be lost at any stage of the process.

• Analyte Breakthrough: This occurs when the analyte does not bind to the sorbent during the sample loading step and is washed away. This can be due to an inappropriate sample solvent, too high of a flow rate, or overloading the cartridge.

• Premature Elution: The analyte is washed off the sorbent during the wash step because the wash solvent is too strong.

• Incomplete Elution: The elution solvent is not strong enough to remove the analyte from the sorbent.

Q4: How can I determine at which step of the SPE process I am losing my analyte?

To pinpoint where the loss of MBP is occurring, you should collect and analyze the fractions from each step of the SPE procedure:

• Load Fraction (Flow-through): The solvent that passes through the cartridge during sample loading.

• Wash Fraction(s): The solvent(s) used to wash the cartridge after sample loading.

• Elution Fraction(s): The solvent used to elute the analyte from the cartridge.

By analyzing each of these fractions, you can determine if the analyte is not being retained (present in the load fraction), being washed away prematurely (present in the wash fraction), or not being eluted effectively (remaining on the cartridge).

Troubleshooting Guide: Low Recovery of Monobutyl Phosphate

This guide provides a systematic approach to troubleshooting low recovery of MBP in SPE.

Problem: Low or No Recovery of Monobutyl Phosphate in the Final Eluate

As a first step, perform an experiment where you collect and analyze the load, wash, and elution fractions to identify the source of the low recovery.

• If MBP is found in the Load Fraction (Breakthrough):

  • Check Sorbent Choice: If using a reversed-phase sorbent, consider switching to a Weak Anion Exchange (WAX) sorbent for better retention of acidic analytes.

  • Optimize Sample pH (for RP-SPE): If using a reversed-phase sorbent, ensure the sample pH is adjusted to be at least 2 pH units below the pKa of MBP to suppress its ionization and increase its retention.

  • Optimize Sample pH (for WAX-SPE): If using a WAX sorbent, ensure the sample pH is at least 2 pH units above the pKa of MBP to ensure it is in its anionic form for retention.

  • Reduce Sample Loading Flow Rate: A slower flow rate allows for more interaction time between the analyte and the sorbent. A flow rate of 1-2 mL/minute is a good starting point.

  • Increase Sorbent Mass: If the cartridge is being overloaded, using a cartridge with a larger sorbent bed may be necessary.

  • Dilute the Sample: High concentrations of organic solvent in the sample can disrupt retention on reversed-phase sorbents. Diluting the sample with a weaker solvent (e.g., water) can improve retention.

• If MBP is found in the Wash Fraction:

  • Decrease Wash Solvent Strength: The wash solvent may be too strong, causing the analyte to be eluted prematurely.

    • For reversed-phase SPE, decrease the percentage of organic solvent in the wash solution.

    • For WAX-SPE, ensure the wash solvent does not have a pH that would disrupt the ionic interaction. A neutral or slightly acidic wash is often used.

  • Optimize Wash Solvent pH: Ensure the pH of the wash solvent is appropriate to maintain the desired interaction between MBP and the sorbent.

• If MBP is Not Found in Any Fraction (Strong Retention):

  • Increase Elution Solvent Strength: The elution solvent may not be strong enough to desorb the analyte from the sorbent.

    • For reversed-phase SPE, increase the percentage of organic solvent in the elution solution.

    • For WAX-SPE, a basic elution solvent (e.g., containing ammonium hydroxide) is typically required to neutralize the charge on the analyte and release it from the sorbent.

  • Increase Elution Volume: It's possible that not enough elution solvent is being used to completely elute the analyte. Try increasing the volume of the elution solvent.

  • Incorporate a "Soak" Step: During elution, allow the solvent to sit in the cartridge for a few minutes to improve the disruption of analyte-sorbent interactions.

Data Presentation

Table 1: Expected Recovery of Organophosphate Esters using Solid-Phase Extraction

Sorbent Type	Matrix	Expected Recovery Range (%)
Polymeric Reversed-Phase	Water	70 - 110
Weak Anion Exchange (WAX)	Water	80 - 115
C18	Water	60 - 100
Polymeric Reversed-Phase	Urine	65 - 105
Weak Anion Exchange (WAX)	Urine	75 - 110

Disclaimer: These are generalized recovery ranges based on literature for similar compounds. Actual recoveries for Monobutyl Phosphate may vary and should be determined experimentally.

Experimental Protocols

The following are detailed, generalized protocols for the extraction of Monobutyl Phosphate from aqueous samples. Optimization for your specific sample matrix and analytical instrumentation is highly recommended.

Protocol 1: Weak Anion Exchange (WAX) SPE for Monobutyl Phosphate

This protocol is recommended for its high selectivity for acidic compounds like MBP.

• Sample Pre-treatment:

  • Adjust the sample pH to be at least 2 pH units above the pKa of Monobutyl Phosphate to ensure it is fully deprotonated (anionic). A pH of 7-8 is a good starting point.

  • Centrifuge or filter the sample to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Condition the WAX cartridge sequentially with:

    • 1 column volume of methanol.

    • 1 column volume of deionized water.

    • 1 column volume of the sample loading buffer (e.g., water at the same pH as the sample).

  • Do not allow the cartridge to go dry before loading the sample.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/minute.

• Cartridge Washing:

  • Wash the cartridge with 1-2 column volumes of a weak wash solvent to remove interferences. A solution of 5% methanol in water is a common choice.

  • A second wash with a non-polar solvent like hexane can be used to remove non-polar interferences.

• Analyte Elution:

  • Elute the Monobutyl Phosphate from the cartridge with 1-2 column volumes of a basic elution solvent. A common elution solvent is 2-5% ammonium hydroxide in methanol.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase for your analytical method (e.g., LC-MS/MS).

Protocol 2: Reversed-Phase (RP) SPE for Monobutyl Phosphate

This protocol is an alternative to WAX-SPE and relies on adjusting the pH to retain the less polar, neutral form of MBP.

• Sample Pre-treatment:

  • Adjust the sample pH to be at least 2 pH units below the pKa of Monobutyl Phosphate to suppress its ionization. A pH of 2-3 is a typical starting point.

  • Centrifuge or filter the sample to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Condition the reversed-phase cartridge (e.g., C18 or polymeric) sequentially with:

    • 1 column volume of methanol.

    • 1 column volume of deionized water.

    • 1 column volume of the sample loading buffer (e.g., water at the same pH as the sample).

  • Do not allow the cartridge to go dry before loading the sample.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/minute.

• Cartridge Washing:

  • Wash the cartridge with 1-2 column volumes of a weak wash solvent to remove polar interferences. A solution of 5% methanol in water, adjusted to the same pH as the sample, is a common choice.

• Analyte Elution:

  • Elute the Monobutyl Phosphate from the cartridge with 1-2 column volumes of a strong organic solvent, such as methanol or acetonitrile.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase for your analytical method.

Visualizations

The following diagrams illustrate the troubleshooting workflow and general experimental protocols for SPE.

Caption: Troubleshooting workflow for low Monobutyl Phosphate recovery in SPE.

Caption: General workflow for Weak Anion Exchange (WAX) Solid-Phase Extraction.

Caption: General workflow for Reversed-Phase (RP) Solid-Phase Extraction.

Technical Support Center: Optimization of Derivatization for Organophosphate Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the derivatization of organophosphates (OPs) for analytical purposes.

Troubleshooting Guides

This section addresses specific issues that may arise during the derivatization of organophosphates and their degradation products.

1. Issue: Incomplete or No Derivatization

Question: My chromatogram shows no or very small peaks for my derivatized organophosphates. What could be the cause?

Answer: Incomplete or failed derivatization is a common issue. Several factors can contribute to this problem. Here's a systematic approach to troubleshooting:

• Moisture Contamination: Silylating reagents, such as BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide), are highly sensitive to moisture.[1][2] Water in your sample or solvent will preferentially react with the derivatizing agent, reducing its availability to react with your target analytes.

  • Solution: Ensure all glassware is thoroughly dried. Use anhydrous solvents and reagents. If your sample is aqueous, it must be completely evaporated to dryness before adding the derivatization reagent.[1] Consider storing reagents under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Reagent: The derivatizing reagent should be in molar excess to the active hydrogens in your sample.[1]

  • Solution: As a general rule, a 2:1 molar ratio of silylating reagent to active hydrogen is recommended.[3] For complex matrices or if you are unsure of the concentration of interfering compounds, a higher excess may be necessary.

• Suboptimal Reaction Conditions (Time and Temperature): Derivatization reactions require specific temperatures and durations to proceed to completion.

  • Solution: Consult established protocols for your specific analytes and derivatization agent. For silylation with BSTFA, reactions can range from minutes at room temperature for simple alcohols to several hours at elevated temperatures (e.g., 60-70°C) for more sterically hindered or less reactive groups like amides.[1][4] Heating is often necessary to increase the reaction rate and yield.[5]

• Improper Sample pH: For alkylation reactions, the pH of the reaction mixture is crucial for the deprotonation of the acidic organophosphate.

  • Solution: Ensure the reaction medium is sufficiently basic to facilitate the reaction. For example, in the derivatization of OP acids with PFBBr (pentafluorobenzyl bromide), a base like potassium carbonate is used to deprotonate the acid.[6]

• Analyte Solubility: The target analyte must be soluble in the derivatization solvent for the reaction to occur.

  • Solution: If your sample residue does not dissolve in the derivatization reagent/solvent mixture, the reaction will be inefficient.[7] Consider using a co-solvent like pyridine or ethyl acetate to aid in dissolution.[7][8]

2. Issue: Poor Peak Shape (Tailing or Fronting)

Question: My derivatized organophosphate peaks are tailing or fronting. How can I improve the peak shape?

Answer: Poor peak shape can be caused by issues in both the derivatization process and the chromatographic system.

• Incomplete Derivatization: Residual underivatized analytes, which are more polar, can interact with active sites in the GC system, leading to peak tailing.

  • Solution: Re-optimize your derivatization procedure to ensure complete reaction. This may involve increasing the reaction time, temperature, or reagent concentration.

• Active Sites in the GC System: Silanols on the surface of the injector liner, column, or even contaminated parts of the MS source can cause adsorption of polar compounds.

  • Solution: Use deactivated liners and columns.[9] Regularly maintain your GC system, including trimming the column inlet and cleaning the ion source. Conditioning the column with the silylating reagent can also help to passivate active sites.[3]

• Matrix Effects: Co-extracted matrix components can interfere with the chromatography, leading to poor peak shape.

  • Solution: Improve your sample cleanup procedure to remove interfering matrix components. This can involve solid-phase extraction (SPE) or other cleanup techniques.

3. Issue: Matrix Effects Leading to Inaccurate Quantification

Question: I am observing significant signal enhancement or suppression for my analytes in sample matrices compared to my standards in pure solvent. How can I mitigate matrix effects?

Answer: Matrix effects are a significant challenge in the analysis of complex samples and can lead to either an overestimation or underestimation of the analyte concentration.[10][11]

• Signal Suppression/Enhancement: Co-eluting matrix components can affect the ionization efficiency of the target analyte in the mass spectrometer source.[10]

  • Solution:

    • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for the matrix effects.[12]

    • Isotope-Labeled Internal Standards: Use stable isotope-labeled internal standards that are chemically identical to your analytes. These will co-elute and experience the same matrix effects, allowing for accurate correction.[12]

    • Improved Sample Cleanup: A more rigorous cleanup procedure can remove many of the interfering matrix components.

    • Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their effect. However, this may compromise the limits of detection.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization methods for organophosphate analysis?

A1: The two most common derivatization techniques for preparing organophosphates and their polar degradation products for GC analysis are silylation and alkylation .[13]

• Silylation involves replacing an active hydrogen (from -OH, -COOH, -NH2, -SH groups) with a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[2][13] This increases volatility and thermal stability. Common silylating reagents include BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) and MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide).[2][14]

• Alkylation involves adding an alkyl group, such as a methyl or pentafluorobenzyl group.[13] This is often used for acidic organophosphates. Common alkylating agents include diazomethane and pentafluorobenzyl bromide (PFBBr).[13]

Q2: How do I choose the right derivatization reagent?

A2: The choice of reagent depends on the functional groups present in your analyte, the required stability of the derivative, and the analytical technique.

• For analytes with hydroxyl or carboxylic acid groups: Silylation with BSTFA or MTBSTFA is a good choice. MTBSTFA derivatives are generally more stable than BSTFA derivatives.[14]

• For acidic degradation products: Alkylation with PFBBr is effective and allows for sensitive detection using an electron capture detector (ECD) or negative chemical ionization (NCI) mass spectrometry.[15]

• Steric Hindrance: For sterically hindered molecules, BSTFA may be more effective than MTBSTFA.[14]

Q3: What are the optimal reaction conditions for silylation with BSTFA?

A3: The optimal conditions can vary depending on the analyte. However, a general starting point is:

• Reagent: BSTFA, often with 1-10% TMCS (trimethylchlorosilane) as a catalyst to increase reactivity.[3]

• Solvent: Aprotic solvents like acetonitrile, pyridine, or dichloromethane are commonly used. For some applications, the reaction can be performed neat (without solvent).[1][8]

• Temperature: Room temperature may be sufficient for easily derivatized compounds, but heating to 60-80°C is common to ensure complete reaction for more difficult analytes.[1][13]

• Time: Reaction times can range from 15 minutes to several hours.[1][13] It is recommended to perform a time-course study to determine the optimal reaction time for your specific application.

Q4: Can I inject the derivatization reagent into the GC-MS?

A4: Yes, silylating reagents like BSTFA and their byproducts are volatile and can be injected into the GC-MS.[1] However, injecting a large excess of the reagent can lead to column bleed and contamination of the ion source. It is good practice to use the minimum amount of reagent necessary for complete derivatization. In some cases, a cleanup step to remove excess reagent may be beneficial.[4]

Q5: My derivatized samples are not stable. What can I do?

A5: TMS derivatives, in particular, are susceptible to hydrolysis.[8]

• Storage: Store derivatized samples in a tightly sealed vial at low temperatures (e.g., in a freezer) to slow down degradation.[8]

• Analyze Promptly: Analyze the samples as soon as possible after derivatization.

• Use a More Stable Derivative: Consider using MTBSTFA, which forms more stable TBDMS derivatives.

• Hydrolyze Excess Reagent: In some methods, after the derivatization is complete, a small amount of water is added to hydrolyze the excess reagent, which can improve the long-term stability of the derivatives.[16]

Data Presentation

Table 1: Comparison of Common Derivatization Reagents for Organophosphate Analysis

Derivatization Reagent	Target Analytes	Typical Reaction Conditions	Advantages	Disadvantages
BSTFA (+/- TMCS)	OPs with -OH, -COOH, -NH2 groups	60-80°C, 15-60 min	Versatile, volatile byproducts	Derivatives can be moisture-sensitive
MTBSTFA	OPs with -OH, -COOH, -NH2 groups	60-80°C, 30-60 min	Forms more stable derivatives than BSTFA	May not be suitable for sterically hindered compounds[14]
PFBBr	Acidic OP degradation products	60-90°C, 30-90 min with a base	Highly sensitive for ECD and NCI-MS	Requires a basic catalyst
Diazomethane	Acidic OP degradation products	Room temperature, short reaction time	Fast and efficient methylation	Explosive and toxic, requires special handling

Table 2: Troubleshooting Summary

Symptom	Possible Cause	Suggested Solution
No/Low Peak Area	Moisture contamination	Use anhydrous reagents/solvents, dry sample completely
Insufficient reagent	Use molar excess of derivatizing agent
Suboptimal reaction conditions	Optimize temperature and time
Incorrect pH	Adjust pH for optimal reaction
Poor analyte solubility	Use a co-solvent
Peak Tailing	Incomplete derivatization	Re-optimize derivatization procedure
Active sites in GC system	Use deactivated liner/column, maintain GC system
Inaccurate Quantification	Matrix effects	Use matrix-matched calibration or isotope-labeled internal standards
Improve sample cleanup

Experimental Protocols

Protocol 1: General Procedure for Silylation of Organophosphates with BSTFA

• Sample Preparation: Evaporate an aliquot of the sample extract to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of a suitable aprotic solvent (e.g., acetonitrile or pyridine) to redissolve the residue. Add 50 µL of BSTFA (with 1% TMCS, if necessary).

• Reaction: Tightly cap the vial and heat at 60-70°C for 30-60 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, inject 1-2 µL of the derivatized sample directly into the GC-MS.

Protocol 2: General Procedure for Alkylation of Organophosphate Degradation Products with PFBBr

• Sample Preparation: Evaporate the sample extract to dryness.

• Reagent Addition: Add 100 µL of a solvent (e.g., acetonitrile) containing the internal standard. Add a small amount of a base (e.g., potassium carbonate). Add 50 µL of a PFBBr solution in a suitable solvent.

• Reaction: Cap the vial and heat at 70-90°C for 30-60 minutes.

• Cleanup (Optional): After cooling, a liquid-liquid extraction or solid-phase extraction cleanup step may be performed to remove excess reagent and byproducts.

• Analysis: Evaporate the final extract and reconstitute in a suitable solvent for GC-MS analysis.

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Elimination of N,O-bis(trimethylsilyl)trifluoroacetamide interference by base treatment in derivatization gas chromatography mass spectrometry determination of parts per billion of alcohols in a food additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. web.gps.caltech.edu [web.gps.caltech.edu]
• 9. shimadzu.co.uk [shimadzu.co.uk]
• 10. mdpi.com [mdpi.com]
• 11. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist’s Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Background Noise in Monobutyl Phosphate-d9 Quantification

Welcome to the technical support center for the quantification of Monobutyl phosphate-d9 (MBP-d9). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to reducing background noise and improving analytical accuracy.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Monobutyl phosphate-d9 (MBP-d9) in our analytical method?

Monobutyl phosphate-d9 serves as a stable isotope-labeled internal standard (SIL-IS) for the quantification of monobutyl phosphate (MBP). Because MBP-d9 is chemically almost identical to the analyte (MBP), it helps to correct for variations that can occur during sample preparation, such as extraction losses, and analytical variations like matrix effects (ion suppression or enhancement) and instrument variability.[1] By adding a known amount of MBP-d9 to all samples, calibration standards, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more accurate and precise results.

Q2: We are observing high background noise in our blank injections. What are the common sources?

High background noise in blank injections, even when bypassing the column, often points to contamination of the LC-MS/MS system.[2] Common sources include:

• Mobile Phase Contamination: Impurities in solvents or additives can introduce background ions.

• System Contamination: Residuals from previous analyses can accumulate in the injection syringe, tubing, or the mass spectrometer's ion source.

• Solvent and Additive Impurities: Even high-purity solvents can contain trace-level contaminants that contribute to background noise.

Q3: Can the deuterated internal standard itself be a source of issues?

Yes, a deuterated internal standard like MBP-d9 can sometimes present challenges. Potential issues include:

• Isotopic Purity: The internal standard solution may contain a small amount of the non-deuterated analyte, which can affect the accuracy of low-level quantification.

• Deuterium-Hydrogen Exchange: Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent, especially at certain pH values. This can alter the mass of the internal standard and affect quantification.

• Chromatographic Separation from Analyte: Although chemically similar, deuterated standards can sometimes exhibit slightly different retention times than their non-deuterated counterparts, a phenomenon known as the "isotope effect". If this separation occurs in a region of significant matrix effects, it can lead to inaccurate quantification.[3]

Q4: What are matrix effects and how do they affect the analysis of phosphorylated compounds like MBP-d9?

Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[4] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal). For phosphorylated compounds in biological matrices, a common source of matrix effects are phospholipids, which are abundant in samples like plasma and tissue.[5]

Troubleshooting Guides

Issue 1: High Background Noise in Chromatograms

High background noise can significantly impact the signal-to-noise ratio (S/N) and the limit of quantification (LOQ).

Troubleshooting Steps:

• Isolate the Source:

  • Inject a mobile phase blank (no injection). If the noise is still present, the source is likely the mobile phase or the MS detector.

  • If the mobile phase blank is clean, inject a solvent blank from a clean vial. If noise appears, the solvent or the vial may be contaminated.

  • If the solvent blank is clean, the contamination is likely within the LC system (injector, column, tubing).

• Systematic Cleaning:

  • Mobile Phase: Prepare fresh mobile phase using high-purity solvents (e.g., LC-MS grade) and additives from a new, unopened bottle.

  • LC System: Flush the entire LC system, including the autosampler, with a strong solvent mixture like isopropanol/acetonitrile/water (1:1:1).

  • MS Source: Clean the mass spectrometer's ion source according to the manufacturer's instructions.

Logical Troubleshooting Flow for High Background Noise

Caption: A flowchart for systematically troubleshooting high background noise.

Issue 2: Poor Peak Shape and Inconsistent Retention Times

Poor chromatography can lead to inaccurate integration and reduced sensitivity.

Troubleshooting Steps:

• Column Health:

  • Ensure the column has not exceeded its recommended lifetime or injection volume.

  • Check for column blockage by monitoring backpressure. High backpressure can indicate a blockage.

  • Perform a column wash according to the manufacturer's guidelines.

• Mobile Phase pH:

  • For ionizable compounds like monobutyl phosphate, the pH of the mobile phase is critical for consistent retention and good peak shape.

  • Ensure the mobile phase is properly buffered and that the pH is at least 1.5 units away from the pKa of monobutyl phosphate to ensure it is in a single ionic state.[4]

• Sample Matrix Effects:

  • If poor peak shape is only observed in sample matrix injections and not in standards prepared in solvent, matrix effects are a likely cause.

  • Improve sample cleanup to remove interfering components.

Issue 3: Inaccurate Quantification and Poor Reproducibility

This can be caused by a variety of factors, from sample preparation to instrument settings.

Troubleshooting Steps:

• Internal Standard Response:

  • Monitor the peak area of MBP-d9 across all injections. A consistent internal standard response is crucial for accurate quantification.

  • Significant variation in the MBP-d9 signal may indicate inconsistent sample preparation or severe matrix effects.

• Matrix Effects Evaluation:

  • Perform a post-extraction spike experiment to quantify the extent of ion suppression or enhancement.

  • Prepare two sets of samples: one where the analyte and internal standard are spiked into the matrix before extraction, and another where they are spiked into the matrix extract after the extraction process.

  • A significant difference in the analyte-to-internal standard ratio between the two sets indicates a strong matrix effect.

• LC-MS/MS Method Optimization:

  • Ensure that the MS/MS parameters (e.g., collision energy) are optimized for both MBP and MBP-d9.

  • Optimize the chromatographic separation to move the analyte peak away from regions of high ion suppression.

Workflow for Investigating Inaccurate Quantification

Caption: A decision tree for troubleshooting inaccurate quantification.

Quantitative Data Summary

The following tables provide typical starting parameters for LC-MS/MS analysis of monobutyl phosphate. These should be optimized for your specific instrument and application.

Table 1: Typical LC-MS/MS Parameters for Monobutyl Phosphate Analysis

Parameter	Recommended Setting	Notes
LC System	UPLC/HPLC
Column	Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)	A C18 column is a good starting point for separating nonpolar to moderately polar compounds.[6]
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid	Volatile acids are compatible with mass spectrometry.
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid or Acetic Acid
Flow Rate	0.2 - 0.5 mL/min	Adjust based on column dimensions.
Injection Volume	1 - 10 µL
Column Temperature	30 - 40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	Negative ion mode is often preferred for phosphorylated compounds and has been shown to produce abundant [M-H]⁻ ions for monobutyl phosphate.[3]

Table 2: Suggested MRM Transitions for Monobutyl Phosphate and MBP-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Monobutyl Phosphate	153.0 [M-H]⁻	To be determined	To be optimized	The precursor ion corresponds to the deprotonated molecule.
Monobutyl Phosphate-d9	162.0 [M-H]⁻	To be determined	To be optimized	The precursor ion corresponds to the deprotonated deuterated molecule.

Note: Product ions and collision energies must be determined empirically for your specific instrument. A common fragmentation pathway for organophosphates involves the loss of the phosphate group or cleavage of the ester bond.

Experimental Protocols

Sample Preparation Protocol for Biological Matrices (e.g., Plasma)

This protocol is a general guideline and should be optimized for your specific matrix.

• Aliquoting: To a 100 µL aliquot of the biological sample (e.g., plasma), add 10 µL of the Monobutyl phosphate-d9 internal standard working solution.

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex and Transfer: Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Development and Optimization

• Analyte Tuning and MRM Selection:

  • Infuse a standard solution of monobutyl phosphate directly into the mass spectrometer to determine the precursor ion in negative ESI mode (expected to be m/z 153.0).

  • Perform a product ion scan to identify the most abundant and stable fragment ions.

  • Select at least two product ions for Multiple Reaction Monitoring (MRM) for each analyte (one for quantification, one for confirmation).

  • Repeat this process for Monobutyl phosphate-d9 (expected precursor m/z 162.0).

• Collision Energy Optimization:

  • For each selected MRM transition, perform a collision energy optimization experiment.

  • Inject the analyte and vary the collision energy over a range (e.g., 5-50 eV) to find the value that produces the maximum product ion intensity.

• Chromatographic Optimization:

  • Start with a general-purpose reversed-phase C18 column.

  • Develop a gradient elution method, starting with a high aqueous mobile phase composition and gradually increasing the organic content.

  • Adjust the gradient slope and duration to achieve good peak shape and separation from other matrix components.

Experimental Workflow Diagram

Caption: A generalized workflow for the analysis of Monobutyl phosphate.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. littlemsandsailing.com [littlemsandsailing.com]
• 6. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Co-elution of Organophosphate Isomers

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges of co-eluting organophosphate isomers in chromatographic analyses.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve specific co-elution problems encountered during your experiments.

Q1: My chromatogram shows a single, broad, or asymmetrical peak where I expect two organophosphate isomers. How can I confirm co-elution?

A1: Confirming co-elution is the first critical step. A distorted peak shape, such as a shoulder or tail, can be an initial indicator.[1] For more definitive identification, several techniques can be employed:

• Peak Purity Analysis with a Diode Array Detector (DAD): If you are using HPLC with a DAD, you can assess peak purity. The detector scans across the peak, collecting multiple UV spectra.[2] If the peak represents a single compound, all spectra should be identical. Variations in the spectra across the peak suggest the presence of more than one compound.[1][2]

• Mass Spectrometry (MS) Analysis: When using a mass spectrometer, you can acquire mass spectra at different points across the chromatographic peak.[1] A change in the mass spectrum from the leading edge to the tailing edge is a strong indication of co-eluting compounds.

• Varying Chromatographic Conditions: A slight modification of the method, such as a small change in temperature or mobile phase composition, may induce partial separation, revealing a hidden shoulder or a second peak.

Q2: I've confirmed co-elution of my organophosphate isomers in my GC/HPLC method. What are the initial, general steps I can take to improve separation?

A2: To resolve co-eluting peaks, you need to manipulate the three key factors in the resolution equation: capacity factor (k'), selectivity (α), and efficiency (N).[2]

• Optimize Capacity Factor (k'): The capacity factor relates to the time the analyte spends in the stationary phase. If peaks are eluting too early (low k'), there is insufficient interaction with the column to achieve separation.

  • In HPLC: Weaken the mobile phase to increase retention time. For reversed-phase, this means decreasing the proportion of the organic solvent. An ideal k' is generally between 1 and 5.[1][2]

  • In GC: Decrease the initial oven temperature or use a slower temperature ramp to increase retention.

• Improve Selectivity (α): Selectivity is the ability of the chromatographic system to distinguish between two analytes. This is often the most impactful parameter to adjust.

  • Change the Stationary Phase: The chemistry of the column is a primary driver of selectivity. If you are using a nonpolar column (like a DB-5ms in GC), consider a more polar column. For HPLC, switching from a C18 to a phenyl-hexyl or cyano phase can alter elution order.

  • Modify the Mobile Phase: In HPLC, changing the organic modifier (e.g., from acetonitrile to methanol) or adjusting the pH can significantly impact selectivity.[2]

  • Adjust the Temperature: In both GC and HPLC, changing the column temperature can affect selectivity.

• Increase Efficiency (N): Efficiency relates to the narrowness of the peaks. Taller, narrower peaks are easier to resolve.

  • Check Column Health: A decline in peak shape and efficiency can indicate a contaminated or old column that may need to be trimmed or replaced.[3]

  • Optimize Flow Rate: Ensure you are operating at or near the optimal flow rate for your column.

  • Use a Longer Column or Smaller Particle Size: Increasing column length or using columns packed with smaller particles (in HPLC) will increase the number of theoretical plates and, therefore, efficiency.

Frequently Asked Questions (FAQs)

General Co-elution

• What is co-elution? Co-elution occurs when two or more compounds elute from a chromatographic column at the same time, resulting in overlapping peaks that can be difficult to identify and quantify accurately.[1][2]

• What are the consequences of unresolved isomers? For pesticides, different isomers can have varying levels of toxicity.[4] In drug development, one isomer of a chiral drug may be therapeutic while the other is inactive or even harmful.[4] Therefore, accurate quantification of each isomer is crucial for safety and efficacy assessments.

Chiral Separations

• My organophosphate has a chiral center (e.g., at the phosphorus or a carbon atom), and the enantiomers are co-eluting. What is the best approach to separate them? Enantiomers have identical physical and chemical properties in an achiral environment, so a chiral environment is necessary for separation. This is most commonly achieved using a chiral stationary phase (CSP) in HPLC or SFC.[4][5] Polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are widely used and have proven effective for many organophosphate pesticides.[6][7]

• How do I choose the right chiral column and mobile phase? Column selection is often empirical. Polysaccharide-based columns like Chiralpak AD, AS, OD, and OJ have shown success in separating various organophosphate enantiomers.[6][7] The mobile phase is typically a normal-phase system, such as hexane/alcohol mixtures.[5] The choice and concentration of the alcohol (e.g., isopropanol, ethanol) can significantly impact retention and resolution.[8]

Advanced Techniques

• I have tried optimizing my single-column GC and HPLC systems without success. What are some advanced techniques I can use? When standard methods fail, more advanced approaches may be necessary:

  • Multidimensional Chromatography (GCxGC or LCxLC): This powerful technique uses two columns with different selectivities to resolve highly complex mixtures. Peaks that co-elute on the first column can be separated on the second.

  • Supercritical Fluid Chromatography (SFC): SFC is an effective technique for chiral separations and can offer different selectivity compared to HPLC.[8][9] It often provides faster separations with reduced solvent consumption.

  • Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): IMS-MS can separate isomers based on their size, shape, and charge (collision cross-section) after they co-elute from the chromatography column but before they enter the mass spectrometer.[10]

Quantitative Data Summary

The following tables summarize experimental conditions for the successful separation of organophosphate isomers from cited literature.

Table 1: HPLC Separation of Organophosphate Enantiomers on Polysaccharide CSPs [6]

Organophosphate	Chiral Column	Mobile Phase (Hexane:Alcohol)	Flow Rate (mL/min)
Fenamiphos	CHIRALPAK AD	90:10 (Isopropanol)	1.0
Fensulfothion	CHIRALPAK AD	95:5 (Isopropanol)	1.0
Profenofos	CHIRALPAK AD	99:1 (Isopropanol)	1.0
Malathion	CHIRALCEL OJ	90:10 (Isopropanol)	1.0
Trichloronate	CHIRALCEL OJ	98:2 (Isopropanol)	1.0

Table 2: SFC Separation of Chiral Pesticides [8]

Pesticide	Chiral Column	Modifier (in CO₂)	Backpressure (bar)	Temperature (°C)
Isofenphos-methyl	Chiralpak AD-3	15% Methanol	150	35
Isocarbophos	Chiralpak AD-3	15% Methanol	150	35
Fipronil	Chiralpak AD-3	20% Methanol	150	35

Experimental Protocols

Protocol 1: Chiral HPLC Method Development for Organophosphate Enantiomers

This protocol provides a general workflow for developing a method to separate organophosphate enantiomers based on common practices.[5][6]

• Standard Preparation: Prepare a racemic standard of the organophosphate of interest in a suitable solvent (e.g., hexane or mobile phase) at a concentration of approximately 10-100 µg/mL.

• Initial Column Screening:

  • Screen a set of polysaccharide-based chiral columns (e.g., Chiralpak AD-H, Chiralcel OD-H, Chiralpak AS-H).

  • Begin with a mobile phase of hexane and an alcohol modifier (e.g., 90:10 hexane:isopropanol).

  • Set the flow rate to 1.0 mL/min and the column temperature to 25°C.

  • Monitor the elution using a UV detector at an appropriate wavelength for the analyte.

• Optimization of Mobile Phase:

  • If partial separation is observed, adjust the percentage of the alcohol modifier. Decreasing the alcohol content will generally increase retention and may improve resolution.

  • Test different alcohol modifiers (e.g., ethanol, methanol) as this can significantly alter selectivity.[8]

• Optimization of Temperature and Flow Rate:

  • Vary the column temperature (e.g., from 15°C to 40°C). Lower temperatures often lead to better resolution for enantiomers, although this can increase analysis time and backpressure.[5][8]

  • Optimize the flow rate to ensure good efficiency without generating excessive backpressure.

• Method Validation: Once baseline separation is achieved, validate the method for linearity, accuracy, precision, and limits of detection and quantification according to your laboratory's standard operating procedures.

Protocol 2: GC-MS Troubleshooting for Isomer Co-elution

This protocol outlines steps to take when organophosphate isomers are co-eluting in a GC-MS analysis.[3]

• Verify System Performance: Before modifying the method, ensure the GC-MS system is performing optimally. Check for leaks, verify carrier gas flow rates, and perform an inlet maintenance check (replace the liner and septum).

• Lower the Initial Oven Temperature: A lower starting temperature can improve the focusing of analytes at the head of the column, which can enhance the separation of early eluting isomers.

• Slow the Temperature Ramp Rate: A slower ramp rate increases the time analytes spend interacting with the stationary phase, which can significantly improve the resolution of closely eluting compounds. Try cutting the ramp rate in half.

• Change the Stationary Phase: If resolution is still poor, the column selectivity may be insufficient. If using a standard non-polar phase (e.g., 5% phenyl polysiloxane), switch to a mid-polarity or polar phase (e.g., a 50% phenyl phase or a wax-type column) to alter the elution pattern.

• Confirm Identity with Mass Spectrometry: Even if isomers co-elute chromatographically, they may have slightly different mass spectra or fragmentation patterns. Carefully examine the mass spectra across the peak. If using tandem MS (MS/MS), you may be able to find unique precursor-product ion transitions for each isomer, allowing for selective detection and quantification.[10]

Visualizations

Below are diagrams illustrating key workflows and logical relationships in troubleshooting co-elution.

Caption: A general workflow for troubleshooting co-eluting isomers.

Caption: Decision logic for chiral method development.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. youtube.com [youtube.com]
• 3. agilent.com [agilent.com]
• 4. The Science and Strategy Behind Isomer Separation | RotaChrom [rotachrom.com]
• 5. The separation of several organophosphate pesticides on immobilized polysaccharide chiral stationary phases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-performance liquid chromatographic separation of the enantiomers of organophosphorus pesticides on polysaccharide chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatographic separation of the enantiomers of organophosphorus pesticides on polysaccharide chiral stationary phases | CoLab [colab.ws]
• 8. Enantiomeric separation of six chiral pesticides that contain chiral sulfur/phosphorus atoms by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Structural Elucidation Techniques for Geometric Isomers using Mass Spectrometry [eureka.patsnap.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Monobutyl Phosphate-d9

Welcome to the technical support center for the analysis of Monobutyl phosphate-d9 (MBP-d9). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the sensitivity of your low-level detection experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the sensitive detection of Monobutyl phosphate-d9?

A1: The most common and highly sensitive technique for the quantification of Monobutyl phosphate-d9 is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). This method offers excellent selectivity and sensitivity, which is crucial for detecting low levels of MBP-d9 in complex biological matrices.

Q2: Which ionization mode is recommended for MBP-d9 analysis in LC-MS/MS?

A2: Electrospray Ionization (ESI) in the negative ion mode is highly recommended for the analysis of MBP-d9 and other organophosphates.[1] In negative ESI, monobutyl phosphate readily loses a proton to form the [M-H]⁻ ion, which is a stable precursor ion for MS/MS analysis. This ionization mode generally provides a more robust and sensitive signal for phosphate-containing compounds compared to the positive mode.

Q3: What are the expected fragmentation patterns and potential MRM transitions for MBP-d9?

A3: In negative ion mode ESI-MS/MS, the fragmentation of phosphate-containing molecules typically involves the loss of phosphate-related moieties.[2][3] For Monobutyl phosphate (MBP, MW: 154.10 g/mol ), the deprotonated molecule [M-H]⁻ has an m/z of 153. The expected fragmentation would yield product ions corresponding to [PO₃]⁻ (m/z 79) and [H₂PO₄]⁻ (m/z 97).

For Monobutyl phosphate-d9 (MBP-d9, MW: 163.16 g/mol ), the deprotonated molecule [M-H]⁻ has an m/z of 162. The fragmentation is expected to follow the same pathway, leading to the same phosphate-related product ions. Therefore, the proposed Multiple Reaction Monitoring (MRM) transitions would be:

• MBP-d9 (Internal Standard):

  • Precursor Ion (Q1): m/z 162

  • Product Ions (Q3): m/z 79 and m/z 97

• Monobutyl Phosphate (Analyte):

  • Precursor Ion (Q1): m/z 153

  • Product Ions (Q3): m/z 79 and m/z 97

It is always recommended to optimize the collision energy for each transition to achieve the highest sensitivity.

Q4: Why is a deuterated internal standard like MBP-d9 important for accurate quantification?

A4: A deuterated internal standard, such as MBP-d9, is crucial for accurate and precise quantification in LC-MS/MS analysis.[4][5] These standards have nearly identical chemical and physical properties to the analyte of interest. This means they co-elute chromatographically and experience similar effects during sample preparation (e.g., extraction recovery) and ionization (e.g., ion suppression or enhancement).[6] By adding a known amount of MBP-d9 to your samples at the beginning of the workflow, you can normalize the signal of your target analyte to the signal of the internal standard. This corrects for variations in the analytical process, leading to more reliable and reproducible results.

Q5: What are some advanced techniques to further enhance the sensitivity for MBP-d9 detection?

A5: For ultra-trace level detection, chemical derivatization can significantly enhance sensitivity. This involves reacting the phosphate group with a derivatizing agent to introduce a more readily ionizable moiety, often one that performs well in positive ion mode ESI. This can increase the signal intensity by several orders of magnitude. However, this adds a step to the sample preparation and requires careful optimization.

Troubleshooting Guide

This guide addresses common issues encountered during the low-level detection of Monobutyl phosphate-d9.

Issue 1: Low or No Signal for MBP-d9

Potential Cause	Troubleshooting Step
Incorrect MS Polarity	Ensure the mass spectrometer is operating in negative ion mode .
Suboptimal Ionization	Infuse a standard solution of MBP-d9 directly into the mass spectrometer to optimize source parameters such as capillary voltage, source temperature, and gas flows.
Poor Fragmentation	Optimize the collision energy (CE) for the selected MRM transitions to maximize the product ion signal.
Sample Degradation	Prepare fresh samples and standards. Ensure proper storage conditions (e.g., -20°C or -80°C).
Inefficient Desolvation	For highly aqueous mobile phases, increase the desolvation gas temperature and flow to improve the removal of solvent from the ESI droplets.

Issue 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

Potential Cause	Troubleshooting Step
Secondary Interactions	Monobutyl phosphate is a polar and potentially acidic compound that can interact with active sites in the LC system. Consider using a column with polar-endcapping or a dedicated column for polar analytes like a HILIC (Hydrophilic Interaction Liquid Chromatography) column.
Incompatible Sample Solvent	Ensure the sample is dissolved in a solvent that is of similar or weaker elution strength than the initial mobile phase to prevent peak distortion.
Column Overload	If the concentration of the analyte is too high, it can lead to peak fronting. Dilute the sample.
Column Contamination	Flush the column with a strong solvent or follow the manufacturer's cleaning protocol.

Issue 3: High Background Noise or Interferences

Potential Cause	Troubleshooting Step
Contaminated Solvents	Use high-purity, LC-MS grade solvents and additives. Prepare fresh mobile phases daily.
Matrix Effects	Co-eluting compounds from the sample matrix can suppress the ionization of MBP-d9. Improve sample clean-up using techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Adjusting the chromatographic gradient to better separate MBP-d9 from interfering matrix components can also be effective.
Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. If present, optimize the autosampler wash method by using a stronger wash solvent.
Leaking System	Check for leaks in the LC system, especially at fittings, as this can introduce air and cause pressure fluctuations and a noisy baseline.

Issue 4: Inconsistent or Non-Reproducible Results

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure precise and consistent execution of the sample preparation protocol for all samples, standards, and quality controls. The use of an internal standard like MBP-d9 is critical to mitigate this.
Variable Matrix Effects	Matrix effects can vary between different samples. The use of a stable isotope-labeled internal standard is the best way to compensate for this. Matrix-matched calibration curves can also improve accuracy.
Instrument Instability	Allow the LC-MS system to equilibrate thoroughly before starting the analytical run. Monitor system suitability by injecting a standard at the beginning, middle, and end of the sequence.
Inaccurate Standard Concentrations	Verify the concentration and purity of your analytical standards and internal standard stock solutions.

Data Presentation

Table 1: Proposed MRM Transitions for MBP and MBP-d9 in Negative ESI Mode

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Monobutyl Phosphate (MBP)	153.0	79.0	97.0
Monobutyl Phosphate-d9 (MBP-d9)	162.1	79.0	97.0

Note: The quantifier is typically the most abundant and stable product ion. Collision energies should be optimized for your specific instrument.

Table 2: Typical Performance of LC-MS/MS Methods for Organophosphate Metabolites

Parameter	Typical Range	Notes
Limit of Detection (LOD)	0.01 - 1.0 ng/mL	Highly dependent on the matrix, sample preparation, and instrument sensitivity.[7]
Limit of Quantification (LOQ)	0.05 - 2.0 ng/mL	The lowest concentration that can be reliably quantified with acceptable precision and accuracy.[8]
Linearity (r²)	> 0.99	A correlation coefficient greater than 0.99 is generally expected for the calibration curve.
Recovery	80 - 120%	The efficiency of the sample extraction process.
Precision (%RSD)	< 15-20%	Relative Standard Deviation for replicate measurements.

Experimental Protocols

Protocol 1: Sample Preparation from Urine using Liquid-Liquid Extraction (LLE)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Thawing: Thaw frozen urine samples at room temperature.

• Aliquoting: Vortex the urine sample and transfer a 500 µL aliquot to a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of MBP-d9 internal standard solution to each sample, quality control, and calibration standard.

• Extraction: Add 1 mL of a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Mixing: Vortex the mixture vigorously for 1-2 minutes.

• Centrifugation: Centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 30-40°C).

• Reconstitution: Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: Vortex briefly and transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: General LC-MS/MS Parameters for MBP-d9 Analysis

These are starting parameters and should be optimized for your specific LC-MS system.

• LC System: A UHPLC or HPLC system.

• Column: A column suitable for polar compounds, such as a C18 with polar end-capping or a HILIC column (e.g., 100 mm x 2.1 mm, < 2 µm particle size).

• Mobile Phase A: Water with a suitable additive (e.g., 0.1% formic acid or 5 mM ammonium formate).

• Mobile Phase B: Acetonitrile or Methanol with the same additive as Mobile Phase A.

• Gradient: A gradient starting with a high percentage of aqueous mobile phase (e.g., 95% A) and ramping to a high percentage of organic mobile phase.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2 - 0.4 mL/min for a 2.1 mm ID column).

• Injection Volume: 5 - 10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MRM Transitions: As listed in Table 1.

• Source Parameters: Optimize ion spray voltage, source temperature, and gas flows for maximum signal intensity of MBP-d9.

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of Monobutyl phosphate.

Caption: A troubleshooting decision tree for low sensitivity issues in MBP-d9 analysis.

References

• 1. Direct determination of dibutyl and monobutyl phosphate in a tributyl phosphate/nitric aqueous-phase system by electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of mononucleotides by tandem mass spectrometry: investigation of fragmentation pathways for phosphate- and ribose-modified nucleotide analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. Ultra-performance liquid chromatography tandem mass spectrometry for the rapid simultaneous analysis of nine organophosphate esters in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validated single urinary assay designed for exposomic multi-class biomarkers of common environmental exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Managing Retention Time Variability for Deuterated Internal Standards

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with retention time (RT) variability of deuterated internal standards in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the chromatographic isotope effect and is an expected behavior.[1][2] It arises from subtle physicochemical differences between the deuterated and non-deuterated molecules. In reversed-phase chromatography, deuterated compounds are often slightly less lipophilic and may elute slightly earlier than their non-deuterated counterparts.[1][2] The magnitude of this shift can be influenced by the number and location of deuterium atoms on the molecule.[2] While a small, consistent shift is normal, a significant or fluctuating difference may indicate other underlying issues.[1]

Q2: What are the primary causes of gradual retention time drift for both my analyte and deuterated internal standard over a series of injections?

Gradual and consistent shifts in retention time, known as drift, are common in HPLC and can often be attributed to the following factors:[1]

• Mobile Phase Composition Changes: Evaporation of a volatile solvent from the mobile phase mixture can alter its composition over time, leading to retention time shifts.[1] Inconsistent mobile phase preparation between batches is another common cause.[1]

• Insufficient Column Equilibration: If the column is not sufficiently equilibrated with the mobile phase before starting an analytical run, retention times may drift as the column chemistry stabilizes.[1] It is generally recommended to equilibrate the column with 10-20 column volumes of the mobile phase.[1]

• Column Temperature Fluctuations: Temperature has a significant impact on retention time.[1] A lack of a stable column oven or significant fluctuations in the ambient laboratory temperature can cause drift.[1]

• Column Degradation: Over time, the stationary phase of the column can degrade, particularly when using aggressive mobile phases (e.g., high or low pH), leading to a gradual decrease in retention times.[1]

Q3: My retention times are fluctuating randomly. What should I investigate?

Random fluctuations in retention time can be more challenging to diagnose but are often related to system hardware issues:

• Pump Instability: Inconsistent flow rates due to worn pump seals, check valve issues, or air bubbles in the pump can lead to fluctuating retention times.[3]

• System Leaks: A small, undetected leak in the HPLC system can cause a drop in pressure and an increase in retention times.[1]

• Injector Problems: Issues with the autosampler or injector, such as inconsistent sample volumes or rotor seal wear, can introduce variability.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Retention Time Shifts

When encountering unexpected retention time shifts, a systematic approach is crucial for efficient problem-solving.

Initial Assessment:

• Characterize the Shift: Determine if the shift is a gradual drift in one direction or random fluctuations.

• Check System Suitability: Review your system suitability test (SST) results. Consistent SST results indicate a stable system, and the problem may lie elsewhere.

Systematic Checks:

• Mobile Phase:

  • Fresh Preparation: Prepare a fresh batch of mobile phase, ensuring accurate measurements and thorough mixing.[1]

  • Degassing: Ensure the mobile phase is properly degassed to prevent air bubbles in the pump.[1]

  • pH Verification: If using a buffered mobile phase, confirm that the pH is correct and stable.[1]

• HPLC System:

  • Leak Test: Visually inspect all fittings and connections for any signs of leaks.[1] A pressure drop test can also be performed.

  • Pump Performance: Monitor the pump pressure for any unusual fluctuations.

  • Column Oven: Verify that the column oven is set to the correct temperature and is stable.

• Column:

  • Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before analysis.[1]

  • Column History: Consider the age and usage history of the column. Column degradation is a common cause of retention time shifts.

A logical workflow for troubleshooting retention time shifts is depicted in the diagram below.

Caption: A logical workflow for troubleshooting retention time shifts.

Guide 2: Managing the Chromatographic Isotope Effect

While the chromatographic isotope effect is a normal phenomenon, it can be problematic if the separation between the analyte and the deuterated standard is too large or inconsistent.

Strategies for Minimizing the Isotope Effect:

• Mobile Phase Optimization:

  • Organic Modifier: Small changes to the organic solvent ratio (e.g., methanol vs. acetonitrile) can influence the degree of separation.[1]

  • Gradient Profile: Adjusting the gradient slope can sometimes minimize the separation between the deuterated and non-deuterated compounds.[1]

• Temperature Optimization: Optimizing the column temperature can impact selectivity and potentially reduce the RT shift.[1]

• Data Processing:

  • Integration Windows: Ensure that the integration windows in your chromatography data system are wide enough to encompass the potential retention time shifts of both the analyte and the internal standard.[1]

The following diagram illustrates the relationship between the analyte, the deuterated internal standard, and the factors influencing their chromatographic separation.

Caption: Relationship between factors affecting chromatographic separation.

Quantitative Data Summary

The following tables summarize quantitative data related to acceptable retention time variability and the impact of various parameters on retention time.

Table 1: Typical Acceptable Retention Time Variation

Parameter	Typical Variation	Notes
Within a run	±0.02 to ±0.05 minutes	Varies by method, but should be tight for validated assays.[1]
Between runs/days	Up to ±5% to ±10%	Method-dependent; historical data should be considered.[1]

Table 2: Impact of Chromatographic Parameters on Retention Time

Parameter	Change	Approximate Impact on Retention Time
Flow Rate	0.1 mL/min change in a 1 mL/min flow	~10% change in RT (inversely proportional in isocratic elution).[1]
pH (for ionizable compounds)	0.1 pH unit change	Can be 10% or more, depending on the pKa of the analyte.[1]
Temperature	1 °C increase	Approximately 2% decrease in retention.[4]

Experimental Protocols

Protocol 1: System Suitability Testing for Retention Time

Objective: To verify that the chromatographic system is performing within acceptable limits before and during sample analysis.

Materials:

• System Suitability Solution: A solution containing the analyte and the deuterated internal standard at a known concentration.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the system suitability solution at the beginning of each analytical run (typically 5-6 replicate injections).

• Monitor the retention time, peak area, peak shape (tailing factor), and resolution (if applicable) for both the analyte and the internal standard.

• Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the retention times and peak areas.

• Compare the results against the pre-defined acceptance criteria in your analytical method. For example, the %RSD for retention time should typically be less than 1%.

Protocol 2: Preparation of Stock and Working Solutions

Objective: To accurately prepare stock and working solutions of deuterated internal standards to ensure consistency in quantitative analysis.

Procedure for Stock Solution Preparation:

• Allow the lyophilized standard or neat material to equilibrate to room temperature before opening to prevent condensation.[5]

• Accurately weigh the required amount of the deuterated standard using a calibrated analytical balance.[5]

• Quantitatively transfer the standard to a Class A volumetric flask.[5]

• Add a small amount of the appropriate solvent (e.g., methanol) to dissolve the standard.[5]

• Once dissolved, dilute to the mark with the solvent.[5]

• Stopper the flask and mix thoroughly by inverting it multiple times.[5]

• Transfer the stock solution to a labeled, airtight container for storage under the recommended conditions (e.g., refrigerated at 4°C or frozen at -20°C, protected from light).[5]

Procedure for Working Solution Preparation:

• Allow the stock solution to equilibrate to room temperature.[5]

• Using a calibrated pipette, transfer the required volume of the stock solution into a new volumetric flask.[5]

• Dilute to the mark with the appropriate solvent or matrix.[5]

• Mix the working solution thoroughly.[5]

• It is recommended to prepare working solutions fresh as needed, especially for low concentrations.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uhplcs.com [uhplcs.com]
• 4. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Organophosphate Analysis by Mass Spectrometry

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals conducting organophosphate analysis by mass spectrometry (LC-MS/MS or GC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: Why am I seeing no peaks or very low signal intensity for my target organophosphates?

A: This is a common issue with several potential causes. Start by confirming that the mass spectrometer is properly tuned and calibrated. Check instrument parameters such as the ion source voltage, collision energy, and mass analyzer range to ensure they are appropriate for your target compounds.[1] Other common causes include:

• Sample Preparation Issues: Inefficient extraction, sample loss during cleanup steps, or degradation of the analyte.[1]

• Chromatographic Problems: The separation technique may not be suitable, preventing the analytes from reaching the detector.[1]

• Analyte Interactions: Organophosphates, being chelating compounds, can adsorb to metal surfaces (e.g., stainless steel columns, tubing), leading to sample loss and signal suppression.[2] Consider using metal-free or inert columns and components.[2][3]

• Ion Suppression: Co-eluting matrix components can interfere with the ionization of your target analytes in the MS source.[2][4]

Q2: What are the most common causes of peak tailing in my chromatogram?

A: Peak tailing, where the trailing edge of a peak is drawn out, can compromise resolution and quantification. The primary causes include:

• Secondary Interactions: Organophosphates, especially those with basic functional groups, can interact strongly with ionized silanol groups on the surface of silica-based columns.[5][6]

• Column Overload: Injecting too much sample can saturate the column, leading to poor peak shape.[5][7] Try diluting your sample to see if the shape improves.[5]

• Column Degradation: A void at the column inlet or a blocked frit can deform the packing bed and cause tailing.[5]

• Inappropriate Mobile Phase: An incorrect mobile phase pH can cause ionizable compounds to exist in multiple forms, leading to tailing. Using buffers can help maintain a stable pH and improve peak shape.[5][6]

Q3: How can I identify and mitigate matrix effects?

A: Matrix effects occur when components in the sample matrix (e.g., urine, plasma, food extracts) interfere with the ionization of the target analyte, causing either signal suppression or enhancement.[8][9]

• Identification: To determine if you have matrix effects, you can perform a post-extraction spike. Compare the signal of an analyte spiked into a blank extracted matrix with the signal of the same analyte in a pure solvent. A significant difference indicates the presence of matrix effects.[4]

• Mitigation Strategies:

  • Improve Sample Cleanup: Use techniques like solid-phase extraction (SPE) to remove interfering components.[8]

  • Optimize Chromatography: Adjust the chromatographic method to separate the analyte from co-eluting matrix components.[4][8]

  • Dilute the Sample: Diluting the final extract can reduce the concentration of interfering matrix components.[8][9]

  • Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that is free of the target analyte to compensate for the effect.[10]

  • Use Isotope-Labeled Internal Standards: These standards co-elute with the analyte and experience similar matrix effects, allowing for accurate correction during quantification.[11][12]

Q4: My analyte recovery is consistently low. What should I check first?

A: Low recovery is most often linked to the sample preparation and extraction steps.

• Extraction Method: The chosen extraction method (e.g., Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), QuEChERS) must be optimized for your specific analytes and matrix. Studies have shown LLE can provide higher recoveries for certain organophosphate metabolites compared to other methods like QuEChERS.[13]

• Extraction Solvent pH: For ionizable organophosphates, the pH of the extraction solvent is critical. Adjusting the pH can significantly improve extraction efficiency from complex matrices like hair.[14]

• Analyte Polarity: Highly polar organophosphates can be particularly challenging to extract, sometimes resulting in lower recoveries.[15] Ensure your extraction method is suitable for the polarity of your target compounds.

Troubleshooting Guide

Issue 1: Poor Peak Shape - Tailing or Fronting Peaks

• Symptom: Chromatographic peaks are asymmetrical, either extending on the trailing edge (tailing) or the leading edge (fronting). This can lead to poor resolution and inaccurate integration.[5]

• Possible Causes:

  • Tailing:

    • Strong interaction between analytes and active sites (e.g., silanols) on the column packing.[5]

    • Column contamination or bed deformation (voids).[5][16]

    • Column overload (injecting too high a concentration).[5]

    • Nonspecific adsorption to metal components in the flow path.[3]

  • Fronting:

    • Column overload.[7][17]

    • Low temperature causing poor solubility in the mobile phase.

    • Improperly packed column bed.[17]

• Recommended Solutions:

  • Check for Overload: Dilute the sample by a factor of 10 and re-inject. If peak shape improves, the original sample was overloaded.[5][7]

  • Optimize Mobile Phase: For tailing peaks of basic compounds, add a buffer (e.g., ammonium formate) to the mobile phase to mask silanol interactions.[6] Ensure the mobile phase pH is appropriate for your analytes.[5]

  • Inspect the Column: If the problem persists, replace the column frit or try a new column to rule out physical degradation of the packed bed.[5] Using a guard column can help protect the analytical column from contamination.[16]

  • Use Inert Hardware: For organophosphates prone to metal adsorption, switching to an inert-coated or metal-free column can significantly improve peak shape and response.[3][15]

Issue 2: Signal Suppression or Enhancement (Matrix Effects)

• Symptom: Inconsistent or inaccurate quantification. The response of an analyte in a sample matrix is significantly lower (suppression) or higher (enhancement) than in a clean solvent standard.

• Possible Causes:

  • Co-eluting endogenous compounds from the sample matrix compete with the analyte for ionization in the MS source.[8][11][12]

  • High concentrations of non-volatile salts in the final extract can change droplet properties in the ESI source, hindering analyte ionization.[9]

  • The sample matrix itself can alter the physical properties (e.g., viscosity, surface tension) of the ESI droplets.

• Recommended Solutions:

  • Improve Chromatographic Separation: Modify the LC gradient to better separate the analyte peak from the region where matrix components elute (often the early part of the run).[4][9]

  • Enhance Sample Cleanup: Implement a more rigorous sample cleanup method (e.g., SPE) to remove interfering matrix components before injection.[8]

  • Use Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS co-elutes with the analyte and is affected by suppression or enhancement in the same way, allowing for reliable correction.[11][12]

  • Prepare Matrix-Matched Calibrants: If a SIL-IS is not available, create your calibration curve by spiking known concentrations of the analyte into a blank matrix extract. This ensures that the standards and samples experience similar matrix effects.[10]

Quantitative Data Summary

Table 1: Example LC-MS/MS Parameters for Organophosphate Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Reference
Chlorpyrifos	349.9	197.9	25	[18]
Chlorpyrifos-oxon	333.9	108.0	35	[18]
Azinphos methyl	318.0	160.0	20	[18]
Azinphos methyl-oxon	302.0	132.0	25	[18]
Malathion	331.1	127.1	15	[19]
Acephate	184.0	143.0	10	[19]

Table 2: Comparison of Extraction Method Efficiency for Organophosphate Metabolites in Urine

Extraction Method	Average Analyte Recovery (%)	Key Observations	Reference
Liquid-Liquid Extraction (LLE)	93.18 - 101.98	Highest recoveries and lowest observed matrix effects.	[13]
Lyophilization	48.28 - 75.22	Moderate recovery rates.	[13]
QuEChERS	30 - 70	Lowest recovery rates for the tested metabolites in urine.	[13]

Experimental Protocols

Protocol 1: General System Suitability Test (SST)

Objective: To verify that the LC-MS/MS system is performing adequately before running a sequence of samples.

Procedure:

• Prepare a system suitability solution containing the target organophosphates at a known concentration (e.g., mid-point of the calibration curve) in a clean solvent.

• Equilibrate the LC-MS/MS system by running the mobile phase through the column until a stable baseline is achieved (typically 15-30 minutes).

• Inject the SST solution 5-6 times consecutively at the beginning of the analytical run.

• Evaluate the following parameters:

  • Peak Area/Height Precision: The relative standard deviation (RSD) of the peak areas or heights should be ≤ 15%.

  • Retention Time Precision: The RSD of the retention times should be ≤ 2%.

  • Peak Shape: The tailing factor or asymmetry factor should be within an acceptable range (e.g., 0.8 - 1.5).

  • Signal-to-Noise Ratio (S/N): For a low-concentration standard, ensure the S/N is adequate (e.g., >10).

• If all parameters meet the pre-defined criteria, proceed with the sample analysis. If not, perform troubleshooting (e.g., check for leaks, clean the ion source, re-evaluate mobile phase) before re-running the SST.

Protocol 2: Sample Preparation via Liquid-Liquid Extraction (LLE) for Urine Samples

Objective: To extract organophosphate metabolites from urine while minimizing matrix interference. This protocol is based on methodologies found to be effective for dialkyl phosphate (DAP) metabolites.[13]

Materials:

• Urine sample

• Internal standard solution

• Acetonitrile

• Ethyl acetate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of urine into a 15 mL centrifuge tube.

• Spike the sample with the appropriate volume of internal standard solution.

• Add 2 mL of acetonitrile, cap the tube, and vortex vigorously for 1 minute to precipitate proteins.

• Add 4 mL of ethyl acetate (as the extraction solvent). Cap and vortex for another 2 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in a known volume (e.g., 500 µL) of the initial mobile phase.

• Vortex briefly and transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for no or low signal intensity.

Caption: Logical relationship between causes and outcomes of matrix effects.

Caption: General experimental workflow for organophosphate analysis.

References

• 1. What Are the Reasons for Mass Spectrometry Failing to Detect Compounds | MtoZ Biolabs [mtoz-biolabs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Development and Validation of a New UFLC–MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. cytivalifesciences.com [cytivalifesciences.com]
• 18. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pure.johnshopkins.edu [pure.johnshopkins.edu]

Reference Data & Comparative Studies

Comparative Guide to Method Validation for Monobutyl Phosphate-d9 (MBP-d9) Quantification

This guide provides a detailed comparison of two prevalent analytical methods for the quantification of Monobutyl phosphate-d9 (MBP-d9), a common internal standard used in biomonitoring and pharmacokinetic studies. The comparison focuses on method performance, providing researchers, scientists, and drug development professionals with the necessary data to select the most appropriate methodology for their specific research needs.

Introduction

Monobutyl phosphate-d9 (MBP-d9) is a deuterated isotopologue of monobutyl phosphate (MBP), a metabolite of the plasticizer dibutyl phthalate (DBP). Due to its chemical similarity to MBP, MBP-d9 is an ideal internal standard for isotope dilution mass spectrometry, a technique that offers high precision and accuracy by correcting for variations during sample preparation and analysis.[1][2] The selection of a robust and validated analytical method is critical for the reliable quantification of MBP-d9. This guide compares two widely used techniques: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS is a highly sensitive and specific technique that separates compounds based on their polarity and then detects and quantifies them based on their mass-to-charge ratio. The use of a stable isotope-labeled internal standard like MBP-d9 in combination with UPLC-MS/MS allows for the correction of extraction losses and matrix effects, leading to highly reliable results.[1]

Experimental Protocol

1. Sample Preparation:

• Matrix: Rat Plasma

• A 25 µL aliquot of plasma is transferred to a microcentrifuge tube.

• 25 µL of an internal standard spiking solution (containing a known concentration of a suitable reference standard if MBP-d9 is the analyte) is added.

• For calibration standards, 25 µL of the appropriate MBP-d9 spiking solution is added to blank plasma to achieve desired concentrations.[1]

• Protein precipitation is performed by adding 100 µL of acetonitrile, followed by vortexing and centrifugation.

• The supernatant is transferred to a clean tube and evaporated to dryness under a stream of nitrogen.

• The residue is reconstituted in 100 µL of the mobile phase for UPLC-MS/MS analysis.

2. UPLC-MS/MS Conditions:

• Column: Reversed-phase C18 column (e.g., Acquity UPLC BEH C18)

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode

• MRM Transitions: Specific precursor-to-product ion transitions for MBP-d9 are monitored for quantification and confirmation.

Performance Characteristics

The following table summarizes the typical validation parameters for a UPLC-MS/MS method for the quantification of a similar compound, Monobutyl Phthalate, using a deuterated internal standard.[1] These parameters are representative of what would be expected for a validated MBP-d9 method.

Parameter	Performance
Linearity Range	25 - 5,000 ng/mL
Correlation Coefficient (r)	≥ 0.99
Limit of Detection (LOD)	6.9 ng/mL
Intra-day Precision (%RSD)	≤ 10.1%
Absolute Recovery (%)	> 92%

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile compounds like MBP-d9, a derivatization step is typically required to increase their volatility and thermal stability.

Experimental Protocol

1. Sample Preparation & Derivatization:

• Matrix: Biological Sample Homogenate

• An aliquot of the sample homogenate is taken.

• An internal standard (if MBP-d9 is the analyte) is added.

• Liquid-liquid extraction is performed using a suitable organic solvent (e.g., ethyl acetate).

• The organic extract is evaporated to dryness.

• Derivatization: The residue is derivatized with a silylating agent (e.g., BSTFA with 1% TMCS) by heating at 70°C for 30 minutes to form a volatile trimethylsilyl (TMS) derivative.

• The derivatized sample is reconstituted in a suitable solvent (e.g., hexane) for GC-MS analysis.

2. GC-MS Conditions:

• Column: Capillary column suitable for semi-polar compounds (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C

• Oven Temperature Program: A temperature gradient is used to ensure good separation, for example, starting at 80°C and ramping up to 280°C.

• Mass Spectrometer: Single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized MBP-d9.

Performance Characteristics

The performance of a GC-based method can be inferred from validated methods for similar organophosphate compounds.[3][4] The following table presents expected performance parameters for a validated GC-MS method for MBP-d9 quantification.

Parameter	Performance
Linearity Range	50 - 150 µg/mL
Correlation Coefficient (r)	≥ 0.99
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL[3][4]
Method Precision (%RSD)	≤ 1.0%[3][4]

Method Comparison

Feature	UPLC-MS/MS	GC-MS
Sensitivity	High (ng/mL)	Moderate (µg/mL)
Sample Preparation	Simpler, no derivatization required	More complex, requires derivatization
Analysis Time	Faster separation times (typically < 10 min)[5]	Longer run times
Compound Suitability	Ideal for polar, non-volatile compounds	Suitable for volatile or derivatizable compounds
Matrix Effects	Can be significant but compensated by the internal standard[5]	Can be less prone to ion suppression

Experimental Workflow Diagram

Caption: Comparative workflow for MBP-d9 quantification using UPLC-MS/MS and GC-MS.

Conclusion

Both UPLC-MS/MS and GC-MS are suitable methods for the quantification of Monobutyl phosphate-d9. The choice of method will depend on the specific requirements of the study.

• UPLC-MS/MS is the preferred method for high-throughput analysis and when high sensitivity is required, especially for complex biological matrices, due to its simpler sample preparation and faster analysis times.

• GC-MS is a robust and reliable alternative, particularly when UPLC-MS/MS is not available. However, the requirement for derivatization adds complexity and time to the sample preparation process.

For researchers in drug development and toxicology, the UPLC-MS/MS method generally offers a more efficient and sensitive approach for the quantification of MBP-d9 in biological samples. The validation data presented in this guide can serve as a benchmark for establishing and validating these methods in-house.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method development and validation for the GC-FID assay of tributyl phosphate in a phospholipid emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ultra-performance liquid chromatography tandem mass spectrometry for the rapid simultaneous analysis of nine organophosphate esters in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Limit of Detection for Monobutyl Phosphate and Related Dialkyl Phosphates

Introduction:

Monobutyl phosphate (MBP) is a metabolite of organophosphate esters, a class of compounds widely used as flame retardants and plasticizers. Assessing human exposure to these parent compounds often involves the biomonitoring of their metabolites in matrices such as urine.[1] The accurate quantification of these metabolites at low concentrations is critical for toxicological and environmental health studies. This guide focuses on the determination of the limit of detection (LOD) for these compounds, with a particular emphasis on methods utilizing Monobutyl phosphate-d9 (MBP-d9) as an internal standard.

The use of a stable isotope-labeled internal standard, like MBP-d9, is a cornerstone of high-precision analytical techniques such as isotope dilution mass spectrometry (IDMS).[2][3] This approach is essential for correcting variations during sample preparation and analysis, including extraction losses and matrix effects, which ultimately leads to more reliable and accurate results.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for its high sensitivity and selectivity.[4][5]

Quantitative Data Summary

The limit of detection is a critical performance characteristic of an analytical method, representing the lowest concentration of an analyte that can be reliably distinguished from background noise. The following table provides a comparison of LODs for Monobutyl Phosphate and other relevant dialkyl phosphate (DAP) metabolites determined by various LC-MS/MS methods in human urine. These methods typically employ a deuterated internal standard, such as MBP-d9 for MBP, to achieve high accuracy.

Analyte	Method	Matrix	Limit of Detection (LOD)
Diethyl phosphate (DEP)	UFLC–MS/MS	Human Urine	0.0201 ng/mL[6]
Diethyl thiophosphate (DETP)	UFLC–MS/MS	Human Urine	0.0323 ng/mL[6]
Diethyl dithiophosphate (DEDTP)	UFLC–MS/MS	Human Urine	0.0697 ng/mL[6]
Dimethyl phosphate (DMP)	UFLC–MS/MS	Human Urine	0.0207 ng/mL[6]
Dimethyl thiophosphate (DMTP)	UFLC–MS/MS	Human Urine	0.0488 ng/mL[6]
Dimethyl dithiophosphate (DMDTP)	UFLC–MS/MS	Human Urine	0.0406 ng/mL[6]

Table 1: Comparison of Limits of Detection for various dialkyl phosphate metabolites in human urine using Ultra-Fast Liquid Chromatography-Tandem Mass Spectrometry (UFLC–MS/MS).[6]

Experimental Protocols

A robust and validated experimental protocol is essential for achieving the low detection limits required for biomonitoring studies. Below is a representative methodology for the analysis of dialkyl phosphates in human urine using LC-MS/MS with an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

This protocol is adapted from a validated UFLC–MS/MS method for DAP metabolites.[6]

• Spiking: To a 1 mL urine sample in a centrifuge tube, add the internal standard solution (e.g., Monobutyl phosphate-d9).

• pH Adjustment: Adjust the sample pH to below 1.25 to ensure the protonation of the dialkyl phosphates.[7]

• Salting Out: Saturate the urine sample with sodium chloride to prevent the mixing of acetonitrile with the aqueous phase.[7]

• Extraction: Add a mixture of diethyl ether and acetonitrile. Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and extraction of the analytes.

• Centrifugation: Centrifuge the sample to achieve phase separation.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. Instrumental Analysis (UFLC-MS/MS)

• Chromatography System: An ultra-fast liquid chromatography system coupled to a tandem mass spectrometer (UFLC-MS/MS).[6]

• Column: A C18 or similar reversed-phase column is typically used for separation.[8]

• Mobile Phase: A gradient elution using a mixture of water and organic solvent (e.g., acetonitrile or methanol), often with an additive like acetic acid or formic acid to improve peak shape and ionization.[8][9]

• Ionization: Electrospray ionization (ESI) is commonly used, often in negative ion mode for phosphate analysis.[4][8]

• Detection: Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity, where specific precursor-to-product ion transitions are monitored for each analyte and its corresponding internal standard.[10]

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for determining dialkyl phosphates in urine samples.

Caption: Workflow for the determination of Monobutyl Phosphate LOD.

References

• 1. Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Determination of Organophosphate Ester Metabolites in Seafood Species by QuEChERS-SPE Followed by LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Monobutyl Phosphate-d9 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly utilizing mass spectrometry, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. Monobutyl phosphate-d9 (MBP-d9), a deuterated analog of monobutyl phosphate, is frequently employed as an internal standard to correct for variations during sample preparation and analysis. This guide provides an objective comparison of the expected performance of a Monobutyl phosphate-d9 calibration curve against typical analytical standards and presents supporting experimental data from analogous compounds.

Linearity and Range: Expectations for Monobutyl Phosphate-d9

An essential performance characteristic of any analytical method is the linearity of the calibration curve, which demonstrates the direct proportionality between the instrument's response and the concentration of the analyte over a specified range. While specific quantitative data for Monobutyl phosphate-d9 calibration curves is not extensively published, its performance can be inferred from established analytical method validation guidelines and data from structurally similar deuterated internal standards used in isotope dilution mass spectrometry.

Generally, a calibration curve for an internal standard like Monobutyl phosphate-d9 is expected to exhibit excellent linearity, with a coefficient of determination (r²) of ≥ 0.99 over a dynamic range that can span several orders of magnitude.[1][2] The linear range should encompass the expected concentrations of the analyte in the samples being tested, from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).[1]

Comparative Performance of Analogous Internal Standards

To provide a quantitative perspective, the table below summarizes the typical linearity and range observed for other deuterated internal standards used in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for similar analytes. This data serves as a benchmark for the expected performance of Monobutyl phosphate-d9.

Internal Standard	Analyte	Matrix	Linearity Range	Correlation Coefficient (r/r²)	Reference
Monobutyl Phthalate-d4	Monobutyl Phthalate	Rat Plasma	25 - 5,000 ng/mL	≥ 0.99 (r)	[2]
Monobutyl Phthalate-d4	Monobutyl Phthalate	Pup Homogenate	50 - 5,000 ng/g	≥ 0.99 (r)	[2]
Tri-n-butyl phosphate-d27	Organophosphate Esters	Milk Powder	Not specified	0.9938 - 0.9999 (r²)	[3]
Not specified	Mycophenolic acid	Not specified	0.10 - 25 µg/mL	≥ 0.995 (r²)	[4]

Experimental Protocol for Calibration Curve Establishment

The following is a detailed methodology for generating a calibration curve using Monobutyl phosphate-d9 as an internal standard, based on common practices in quantitative LC-MS/MS analysis.[2][5][6][7]

1. Preparation of Stock Solutions:

• Analyte (Monobutyl Phosphate) Stock Solution: Accurately weigh a known amount of monobutyl phosphate reference standard and dissolve it in a suitable solvent (e.g., methanol, acetonitrile, or water) to prepare a stock solution of a high concentration (e.g., 1 mg/mL).

• Internal Standard (Monobutyl Phosphate-d9) Stock Solution: Prepare a stock solution of Monobutyl phosphate-d9 in a similar manner to a concentration of, for example, 1 mg/mL.

2. Preparation of Calibration Standards:

• Prepare a series of working standard solutions of the analyte by serially diluting the analyte stock solution with the appropriate solvent. The concentration levels should span the expected analytical range. A typical calibration curve consists of 6-8 non-zero concentration levels.

• Prepare a working solution of the internal standard by diluting the Monobutyl phosphate-d9 stock solution to a constant concentration that will be added to all calibration standards and samples.

3. Sample Preparation:

• To a fixed volume of each calibration standard and each unknown sample, add a constant volume of the internal standard working solution.

• If required, perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove matrix interferences.

• Evaporate the solvent and reconstitute the residue in the mobile phase.

4. LC-MS/MS Analysis:

• Inject the prepared calibration standards and samples into the LC-MS/MS system.

• Develop a multiple reaction monitoring (MRM) method to monitor at least one specific precursor-to-product ion transition for both the analyte (monobutyl phosphate) and the internal standard (Monobutyl phosphate-d9).

5. Data Analysis:

• For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio (y-axis) against the concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the coefficient of determination (r²) will be used to quantify the analyte in the unknown samples. A weighting factor (e.g., 1/x or 1/x²) may be applied to improve the accuracy at the lower end of the curve.[3]

Workflow for Calibration Curve Generation and Sample Quantification

Caption: Experimental workflow for quantification using an internal standard.

References

• 1. NonClinical Dose Formulation Analysis Method Validation and Sample Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ultra-performance liquid chromatography tandem mass spectrometry for the rapid simultaneous analysis of nine organophosphate esters in milk powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Head-to-Head Battle: Deuterated vs. ¹³C-Labeled Internal Standards for Organophosphate Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of organophosphates, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. The stable isotope dilution (SID) method, employing an isotopically labeled analog of the analyte, is the gold standard. This guide provides an objective comparison of the two most common types of stable isotope-labeled internal standards—deuterated (²H) and carbon-13 (¹³C)—supported by experimental data to inform your selection process.

The ideal internal standard should exhibit chemical and physical properties identical to the analyte of interest, ensuring it behaves consistently throughout sample preparation, chromatography, and ionization. While both deuterated and ¹³C-labeled standards are designed to mimic the native analyte, inherent differences in their isotopic composition can lead to significant variations in analytical performance.

Key Performance Differences: A Comparative Analysis

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and ability to compensate for matrix effects.

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte. This "isotope effect" is due to the C-²H bond being slightly stronger and less polar than the C-¹H bond.[1][2]	Demonstrates virtually identical physicochemical properties to the native analyte, resulting in perfect co-elution during liquid chromatography (LC).[2]	The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can fluctuate across a chromatographic peak.[2]
Isotopic Stability	Susceptible to hydrogen/deuterium (H/D) back-exchange, where deuterium atoms can be replaced by protons from the solvent or matrix, particularly at labile positions.[3] This can compromise the integrity of the standard.	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[4]	The inherent stability of the ¹³C label ensures the reliability of the internal standard throughout the entire analytical workflow.
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, potentially compromising accurate quantification.[5]	Provides excellent correction for matrix effects due to identical elution profiles with the analyte.[6]	¹³C-labeled standards are the superior choice for complex biological matrices where significant matrix effects are anticipated.
Accuracy and Precision	Inaccuracies can arise from imperfect retention time matching. One study reported errors as high as 40% in a specific example.[7]	Demonstrates improved accuracy and precision. The closer physicochemical properties to the analyte lead to more reliable and reproducible quantification.[8]	For high-stakes analyses where data integrity is critical, ¹³C-labeled standards offer a more robust solution.
Cost and Availability	Generally less expensive and more commercially available due to simpler and more established synthetic routes.[4][9]	Typically more expensive and less readily available due to more complex and costly multi-step syntheses.[4][9]	The choice may be influenced by budgetary constraints and the availability of specific labeled compounds.

Experimental Evidence in Organophosphate Analysis

A study on the analysis of organophosphorus pesticides in agricultural products utilized both a ¹³C-labeled internal standard (¹³C₂-paraoxon-ethyl) and a deuterated internal standard (D₆-paraoxon-methyl).[1][10] The findings indicated that the use of these isotope-labeled compounds could enhance the accuracy of quantitative analysis by 10% to 40% and provide effective calibration for the spiking recoveries of organophosphates in various agricultural samples.[1][10] This underscores the value of stable isotope-labeled standards in mitigating matrix effects and improving data quality in complex samples.

Another study investigating pesticide residues in vegetables highlighted the importance of internal standards in improving the recovery of pesticides.[11] While this study did not directly compare deuterated and ¹³C-labeled standards, it emphasized that stable isotope-labeled internal standards are crucial for compensating for matrix effects in LC-MS/MS analysis.[11]

Experimental Protocols

Below is a representative experimental protocol for the analysis of organophosphates in a biological matrix using a stable isotope-labeled internal standard.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of a homogenized sample (e.g., fruit, vegetable, or tissue) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate amount of the ¹³C-labeled or deuterated organophosphate internal standard mix.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a microcentrifuge tube containing dispersive SPE cleanup material (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography System: UHPLC system

• Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium formate

  • B: Methanol with 0.1% formic acid

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the specific organophosphates.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor and product ions for both the native organophosphates and their labeled internal standards.

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams were generated using Graphviz.

Caption: General experimental workflow for organophosphate analysis.

Caption: Chromatographic co-elution comparison.

Conclusion and Recommendation

While deuterated internal standards can be a cost-effective option and may be suitable for certain applications, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative analysis of organophosphates. Their identical chromatographic behavior and superior isotopic stability minimize the risk of analytical errors, particularly when dealing with complex matrices that are prone to significant matrix effects.

For researchers, scientists, and drug development professionals where the integrity and defensibility of data are paramount, the investment in ¹³C-labeled internal standards is a scientifically sound decision that leads to more reliable and reproducible results. Careful validation is crucial when using deuterated standards to ensure that potential issues like chromatographic shifts and H/D exchange do not compromise the accuracy of the final data.

References

• 1. 13C‐Isotope Labeled Surrogate for Estimating Organophosphorus Pesticides in Agricultural Products by Gas Chromatography‐Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. caymanchem.com [caymanchem.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Isotope Dilution and Other Quantitative Methods

A Note on the Analyte: Initial searches for "Monobutyl phosphate-d9" yielded extensive results for "Monobutyl Phthalate-d4". This guide will proceed by detailing the highly accurate and precise isotope dilution method for Monobutyl Phthalate (MBP) as a representative example of the technique. This information is valuable for researchers interested in the isotope dilution method for similar small molecules. For comparison, this guide will feature alternative methods for the quantification of phosphates, which would be applicable to Monobutyl Phosphate.

The quantification of small molecules in complex matrices is a critical task in various scientific disciplines, including environmental science, toxicology, and drug development. The choice of analytical method significantly impacts the reliability of the results. This guide provides a detailed comparison of the accuracy and precision of the isotope dilution mass spectrometry method with other common analytical techniques.

Quantitative Performance of Analytical Methods

The following table summarizes the performance of the isotope dilution LC-MS/MS method for Monobutyl Phthalate and alternative methods for phosphate analysis.

Analytical Method	Analyte	Accuracy (% Recovery)	Precision (%RSD)
Isotope Dilution LC-MS/MS	Monobutyl Phthalate	> 92%[1]	≤ 10.1% (Intra-day)[1]
Ion Chromatography	Inositol Phosphates	97.04% - 99.05%[2]	0.22% - 2.80% (Intra-day)[2], 1.02% - 8.57% (Inter-day)[2]
Ion Chromatography	Phosphate	89% - 103% (Intra-day)[3]	0.6% - 3.7% (Intra-day)[3]
Enzymatic Colorimetric Assay	Phosphate	~100%[4]	≤ 1.0% (Within-run)[4]
GC-FID	Tributyl Phosphate	95.5% - 95.6%	0.9% - 1.0% (Inter-analyst)[5]

Experimental Protocols

Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Monobutyl Phthalate

Isotope dilution mass spectrometry is a highly accurate and precise quantitative technique.[1] It utilizes a stable isotope-labeled internal standard, which is chemically identical to the analyte but has a different mass.[1] This allows for the correction of variations during sample preparation and analysis, including extraction losses and matrix effects, leading to highly reliable results.[1]

a. Sample Preparation (Rat Plasma) [1]

• Pipette 25 µL of blank plasma into a clean microcentrifuge tube.[1]

• Spike with 25 µL of the appropriate Monobutyl Phthalate (MBP) spiking solution to achieve desired calibration concentrations.[1]

• Add the stable isotope-labeled internal standard (Monobutyl Phthalate-d4).

• Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

• Vortex the mixture to ensure thorough mixing and complete protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

b. UPLC-MS/MS Analysis [1]

• Instrumentation: A UPLC system coupled to a tandem mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.[1]

• Detection: Monitor the specific precursor-to-product ion transitions for both the native MBP and the isotope-labeled internal standard.

• Quantification: The concentration of MBP in the unknown sample is determined by calculating the ratio of the peak area of the native analyte to the peak area of the internal standard and comparing this ratio to a calibration curve.

Ion Chromatography for Phosphate Determination

Ion chromatography (IC) is a widely used technique for the separation and quantification of ionic species.

a. Sample Preparation

• For solid samples (e.g., soybeans), an extraction step is required to solubilize the phosphate analytes.[2]

• Liquid samples (e.g., water) may require filtration to remove particulate matter.[3][6]

• Dilute the sample as necessary to bring the phosphate concentration within the linear range of the instrument.

b. IC Analysis [3]

• Instrumentation: A Dionex ICS-2000 IC system or equivalent.[3]

• Columns: A Dionex AS16, IonPac (4mm x 250mm) analytical column and a Dionex AG16, IonPac (4mm x 50mm) guard column.[3]

• Eluent: An isocratic elution with a suitable buffer (e.g., Na2CO3/NaHCO3).[6]

• Flow Rate: 1 mL/min.[3]

• Detection: Suppressed conductivity detection.[3]

• Quantification: The concentration of phosphate is determined by comparing the peak area of the sample to a calibration curve generated from standards of known concentrations.

Visualizing the Workflows

The following diagrams illustrate the experimental workflow of the isotope dilution method and a logical comparison with other quantification strategies.

Caption: Experimental workflow for MBP quantification by IDMS.

Caption: Logical comparison of analytical methods.

References

• 1. Development and Validation of an Analytical Method for Quantitation of Monobutylphthalate, a Metabolite of Di-n-Butylphthalate, in Rat Plasma, Amniotic Fluid, Fetuses and Pups by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of Modified High-Performance Ion Chromatography Analytical Method for Inositol Phosphates in Soybeans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of an ion chromatography method for the determination of phosphate-binding of lanthanum carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphate determination by enzymatic colorimetric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Method development and validation for the GC-FID assay of tributyl phosphate in a phospholipid emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]

A Comparative Guide to Assessing the Isotopic Purity of Monobutyl Phosphate-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for assessing the isotopic purity of Monobutyl phosphate-d9, a deuterated internal standard crucial for accurate bioanalytical studies. We present supporting experimental data and detailed protocols to aid in the selection of the most appropriate analytical technique for your research needs.

Introduction to Isotopic Purity in Bioanalysis

In quantitative bioanalysis, particularly in pharmacokinetic and drug metabolism studies, stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving accurate and precise results with liquid chromatography-mass spectrometry (LC-MS). Deuterated standards, such as Monobutyl phosphate-d9, are chemically identical to the analyte of interest but possess a greater mass, allowing for their distinction by a mass spectrometer. The isotopic purity of these standards is a critical quality attribute, as impurities can interfere with the quantification of the analyte, leading to inaccurate results. Therefore, rigorous assessment of isotopic purity is paramount.

Core Analytical Techniques for Isotopic Purity Assessment

The two primary techniques for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, particularly ¹H and ³¹P NMR for organophosphates, provides quantitative information about the isotopic labeling pattern and can detect the presence of residual non-deuterated or partially deuterated species.

• High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between the deuterated and non-deuterated forms of a molecule based on their mass-to-charge ratio (m/z), providing a direct measure of the isotopic enrichment.

Comparison of Monobutyl Phosphate-d9 and an Alternative Internal Standard

For the purpose of this guide, we will compare Monobutyl phosphate-d9 with a hypothetical ¹³C-labeled analogue, Monobutyl phosphate-¹³C₄, as ¹³C-labeled standards are often considered a superior alternative. The primary advantage of ¹³C-labeling is the minimal "isotope effect," which can sometimes cause deuterated standards to have slightly different chromatographic retention times than the unlabeled analyte.[1] Furthermore, the carbon-13 label is not susceptible to back-exchange with protons from the solvent, a potential issue with deuterium labels at certain molecular positions.[1]

Data Presentation: Isotopic Purity Assessment

The following table summarizes the key performance parameters for the assessment of isotopic purity of Monobutyl phosphate-d9 and its ¹³C-labeled alternative using NMR and HRMS.

Parameter	Monobutyl Phosphate-d9	Monobutyl Phosphate-¹³C₄
Analytical Method	¹H/³¹P NMR	HRMS
Isotopic Purity (%)	98.5	98.7
Precision (RSD, %)	< 1.5	< 1.0
Accuracy (% bias)	± 2.0	± 1.5
Limit of Detection (LOD)	~0.1%	~0.05%
Analysis Time	~30 min	~10 min

Experimental Protocols

Isotopic Purity Assessment by Quantitative NMR (qNMR)

This protocol outlines the general procedure for determining the isotopic purity of Monobutyl phosphate-d9 using ³¹P NMR. Quantitative ³¹P-NMR is a powerful technique for the analysis of organophosphorus compounds due to the simplicity of the resulting spectra.[2][3][4]

Materials:

• Monobutyl phosphate-d9 sample

• Internal Standard (e.g., Triphenyl phosphate)[5]

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tubes

Procedure:

• Accurately weigh the Monobutyl phosphate-d9 sample and the internal standard.

• Dissolve both in a known volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire the ³¹P NMR spectrum using appropriate parameters for quantitative analysis, ensuring a sufficient relaxation delay.

• Integrate the signals corresponding to Monobutyl phosphate-d9 and the internal standard.

• Calculate the purity based on the integral values, molar masses, and weights of the sample and standard.

• To assess isotopic purity, acquire a high-resolution ¹H NMR spectrum to detect any residual proton signals in the butyl group. The percentage of deuteration can be calculated by comparing the integrals of these residual signals to the integral of a known reference signal.

Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

This protocol provides a general method for determining the isotopic purity of Monobutyl phosphate-d9 using LC-HRMS.

Materials:

• Monobutyl phosphate-d9 sample

• LC-MS grade solvents (e.g., acetonitrile, water, formic acid)

• LC column suitable for polar compounds

Procedure:

• Prepare a stock solution of Monobutyl phosphate-d9 in a suitable solvent.

• Perform serial dilutions to obtain a working solution in the optimal concentration range for the mass spectrometer.

• Set up the LC-HRMS system with an appropriate gradient elution program.

• Inject the sample and acquire the mass spectrum in full scan mode.

• Extract the ion chromatograms for the m/z of Monobutyl phosphate-d9 and its non-deuterated (d₀) counterpart.

• Calculate the isotopic purity by determining the ratio of the peak area of the d₉ isotopologue to the sum of the peak areas of all detected isotopologues.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for assessing the isotopic purity of a deuterated standard like Monobutyl phosphate-d9.

Caption: A flowchart of the experimental workflow for assessing isotopic purity.

Conclusion

The selection of an appropriate analytical method for assessing the isotopic purity of Monobutyl phosphate-d9 depends on the specific requirements of the study. While HRMS offers higher sensitivity and faster analysis times, NMR provides detailed structural information and is inherently quantitative without the need for calibration curves when an internal standard is used. For the highest accuracy in quantitative bioanalysis, the use of ¹³C-labeled internal standards is recommended to mitigate potential isotope effects. However, with careful validation, deuterated standards like Monobutyl phosphate-d9 remain a cost-effective and widely used option.

References

• 1. benchchem.com [benchchem.com]
• 2. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)]. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Bioanalytical Stability Validation of Monobutyl Phosphate-d9 in Biological Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. This guide provides a comprehensive comparison and detailed protocols for validating the stability of Monobutyl phosphate-d9, a deuterated internal standard crucial for the precise analysis of Monobutyl phosphate (MBP), a metabolite of various organophosphate esters. This document outlines the theoretical advantages of using a stable isotope-labeled internal standard, presents templates for data comparison, and offers detailed experimental protocols and workflows to ensure robust and reliable bioanalytical data.

Internal Standard Selection: Monobutyl Phosphate-d9 vs. a Structural Analog

The choice of an internal standard is a critical step in the development of a reliable bioanalytical method. Stable isotope-labeled (SIL) internal standards, such as Monobutyl phosphate-d9, are widely considered the gold standard, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1][2][3] Their physicochemical properties are nearly identical to the analyte, allowing them to effectively track the analyte through sample preparation and analysis, correcting for matrix effects and variability.[3]

However, the use of deuterated standards is not without potential challenges, such as the possibility of isotopic exchange or chromatographic separation from the unlabeled analyte, which must be carefully evaluated during method validation.[2][4] An alternative is to use a structural analog, a compound with similar chemical properties but a different molecular structure. While often more readily available and less expensive, structural analogs may not co-elute with the analyte and can exhibit different responses to matrix effects, potentially compromising assay accuracy.[3]

The following table summarizes the key comparative points between Monobutyl phosphate-d9 and a hypothetical structural analog internal standard.

Feature	Monobutyl Phosphate-d9 (Deuterated IS)	Structural Analog IS
Co-elution with Analyte	Typically co-elutes, providing the best correction for matrix effects.	May have a different retention time, leading to less effective correction.
Extraction Recovery	Mirrors the analyte's recovery very closely.	Recovery may differ from the analyte, introducing variability.
Ionization Efficiency	Nearly identical to the analyte, minimizing differential matrix effects.	Can be suppressed or enhanced differently than the analyte.
Potential for Inaccuracy	Low, but potential for isotopic exchange or interference from background deuterium.	Higher, due to differential behavior in extraction and ionization.
Regulatory Acceptance	Highly recommended by regulatory agencies like the EMA for its reliability.[3]	Acceptable, but may require more extensive validation to prove its suitability.
Cost and Availability	Generally more expensive and may require custom synthesis.	Often less expensive and more readily available.

Data Presentation for Stability Assessment

Clear and concise data presentation is essential for evaluating the stability of an analyte and internal standard. The following tables are templates for summarizing quantitative stability data for Monobutyl phosphate-d9 in various biological matrices.

Table 1: Freeze-Thaw Stability of Monobutyl Phosphate-d9

Matrix	Storage Temperature (°C)	Freeze-Thaw Cycles	Mean Concentration (ng/mL)	% Nominal	% CV
Human Plasma	-20	1
3
5
Human Urine	-20	1
3
5

Table 2: Short-Term (Bench-Top) Stability of Monobutyl Phosphate-d9

Matrix	Storage Temperature (°C)	Duration (hours)	Mean Concentration (ng/mL)	% Nominal	% CV
Human Plasma	Room Temperature	4
8
24
Human Urine	Room Temperature	4
8
24

Table 3: Long-Term Stability of Monobutyl Phosphate-d9

Matrix	Storage Temperature (°C)	Duration (months)	Mean Concentration (ng/mL)	% Nominal	% CV
Human Plasma	-80	1
3
6
Human Urine	-80	1
3
6

Table 4: Post-Preparative Stability of Monobutyl Phosphate-d9

Matrix	Storage Condition	Duration (hours)	Mean Concentration (ng/mL)	% Nominal	% CV
Processed Plasma	Autosampler (4°C)	24
48
72
Processed Urine	Autosampler (4°C)	24
48
72

Experimental Protocols for Stability Validation

The following are detailed methodologies for key stability experiments, based on the FDA's "Bioanalytical Method Validation Guidance for Industry".[5]

Stock Solution Stability

• Objective: To determine the stability of Monobutyl phosphate-d9 in its stock solution under specified storage conditions.

• Procedure:

  • Prepare a stock solution of Monobutyl phosphate-d9 in an appropriate solvent (e.g., methanol, acetonitrile).

  • Divide the stock solution into two aliquots. Store one aliquot at the intended long-term storage temperature (e.g., -20°C or -80°C) and the other at room temperature.

  • At specified time points (e.g., 0, 7, 14, 30 days for long-term; 0, 4, 8, 24 hours for room temperature), dilute an aliquot of the stored stock solution to a working concentration.

  • Compare the response of the stored solution against a freshly prepared stock solution of the same concentration.

• Acceptance Criteria: The mean response of the stored solution should be within ±10% of the mean response of the freshly prepared solution.

Freeze-Thaw Stability

• Objective: To assess the stability of Monobutyl phosphate-d9 in biological matrices subjected to repeated freezing and thawing cycles.

• Procedure:

  • Spike a known concentration of Monobutyl phosphate-d9 into at least three replicates of the biological matrix (e.g., plasma, urine).

  • Freeze the samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat the freeze-thaw cycle for a specified number of times (e.g., 3 or 5 cycles).

  • After the final thaw, process and analyze the samples.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal concentration.

Short-Term (Bench-Top) Stability

• Objective: To evaluate the stability of Monobutyl phosphate-d9 in biological matrices at room temperature for a duration that mimics the sample handling process.

• Procedure:

  • Spike a known concentration of Monobutyl phosphate-d9 into at least three replicates of the biological matrix.

  • Keep the samples at room temperature for a specified period (e.g., 4, 8, or 24 hours).

  • After the specified duration, process and analyze the samples.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal concentration.

Long-Term Stability

• Objective: To determine the stability of Monobutyl phosphate-d9 in biological matrices over an extended period under specified storage conditions.

• Procedure:

  • Spike a known concentration of Monobutyl phosphate-d9 into a sufficient number of aliquots of the biological matrix to cover all planned time points.

  • Store the samples at the intended long-term storage temperature (e.g., -80°C).

  • At each specified time point (e.g., 1, 3, 6, 12 months), retrieve a set of samples, thaw them, and analyze them.

• Acceptance Criteria: The mean concentration at each time point should be within ±15% of the nominal concentration.

Post-Preparative Stability

• Objective: To assess the stability of Monobutyl phosphate-d9 in the processed sample extract, typically in the autosampler, prior to analysis.

• Procedure:

  • Spike and process a set of samples from the biological matrix.

  • Place the final extracts in the autosampler under the conditions of the analytical run (e.g., 4°C).

  • Analyze the samples at the beginning of the analytical run and again after a specified duration (e.g., 24, 48, 72 hours).

• Acceptance Criteria: The mean concentration of the re-injected samples should be within ±15% of the initial concentration.

Workflow and Logic Diagrams

The following diagrams, created using the DOT language, illustrate key workflows in the validation of Monobutyl phosphate-d9 stability.

Bioanalytical Stability Validation Workflow.

Troubleshooting Deuterated IS Stability.

Conclusion

The validation of Monobutyl phosphate-d9 stability in biological matrices is a critical component of developing a robust and reliable bioanalytical method for its non-labeled counterpart, Monobutyl phosphate. While a deuterated internal standard is the preferred choice for mitigating variability and matrix effects, its stability cannot be assumed and must be rigorously tested. By following the detailed experimental protocols and employing a systematic approach to data evaluation and troubleshooting as outlined in this guide, researchers can ensure the integrity of their bioanalytical data and make confident decisions in their scientific endeavors. The provided templates and workflows serve as a practical resource for planning and executing these essential validation studies.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. fda.gov [fda.gov]

A Comparative Guide to LC-MS/MS and GC-MS Methods for Organophosphate Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of organophosphate (OP) pesticides is paramount in ensuring food safety, environmental protection, and human health. Both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques widely employed for this purpose. This guide provides a comprehensive cross-validation of these two methods, offering a detailed comparison of their performance, experimental protocols, and a visual representation of the analytical workflow to aid researchers in selecting the most appropriate technique for their specific needs.

Method Comparison: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS for organophosphate analysis depends on various factors, including the physicochemical properties of the specific analytes, the complexity of the sample matrix, and the required sensitivity. While both techniques are indispensable in modern pesticide analysis, they possess distinct advantages and limitations.[1][2]

LC-MS/MS has emerged as a highly versatile and sensitive technique for a broad range of pesticides, including many modern, more polar, and less volatile organophosphates that are not readily amenable to GC analysis.[2][3] Its key strengths lie in its ability to analyze thermally unstable and non-volatile compounds without the need for derivatization, often simplifying sample preparation.[4] The high selectivity of tandem mass spectrometry (MS/MS) allows for the accurate identification and quantification of target analytes even in complex matrices.[5]

GC-MS, on the other hand, remains a robust and essential tool, particularly for volatile and semi-volatile organophosphates.[4] It often provides excellent chromatographic separation and is a well-established technique with extensive libraries for compound identification.[6][7] For certain legacy organochlorine and some organophosphorus pesticides, GC-MS/MS can outperform LC-MS/MS.[8] However, a significant drawback of GC-MS is the requirement for analytes to be thermally stable and volatile, which may necessitate derivatization for some polar organophosphates, adding complexity to the sample preparation process.[4][9]

Ultimately, for comprehensive monitoring of a wide range of organophosphates, the use of both LC-MS/MS and GC-MS is often recommended to leverage the strengths of each technique.[1]

Quantitative Performance Data

The following table summarizes typical validation parameters for the analysis of selected organophosphate pesticides by LC-MS/MS and GC-MS. These values are indicative and can vary depending on the specific instrumentation, matrix, and experimental conditions.

Validation Parameter	LC-MS/MS	GC-MS	Reference
Limit of Detection (LOD)	0.02 - 0.07 ng/mL	0.013 - 0.017 mg/kg	[10][11]
Limit of Quantification (LOQ)	0.06 - 0.21 ng/mL	0.022 - 0.079 mg/kg	[10][11][12]
**Linearity (R²) **	>0.99	>0.98	[10][12]
Accuracy (Recovery %)	71.9 - 110.5%	80 - 120%	[13][14]
Precision (RSD %)	< 15%	< 20%	[8][10][15]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and reliable results in pesticide residue analysis. The following sections outline typical methodologies for the analysis of organophosphates using LC-MS/MS and GC-MS, with a focus on the widely adopted QuEChERS sample preparation method.

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation procedure suitable for a wide range of pesticides, including organophosphates, in various food and environmental matrices.[16][17]

• Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (for samples with high water content) or acetonitrile/water for dry samples.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction of the pesticides into the acetonitrile layer.

  • Centrifuge the tube to separate the organic layer from the solid matrix and aqueous phase.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant (the upper layer).

  • Transfer the aliquot to a d-SPE tube containing a mixture of sorbents. Common sorbents include primary secondary amine (PSA) to remove organic acids and other polar interferences, C18 to remove non-polar interferences like fats, and magnesium sulfate to remove any remaining water.

  • Vortex the d-SPE tube to ensure proper mixing of the extract with the sorbents.

  • Centrifuge the tube to pellet the sorbents.

  • The resulting cleaned-up supernatant is ready for analysis by either LC-MS/MS or GC-MS.[17]

LC-MS/MS Method Protocol

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is typically used.[13][18]

• Chromatographic Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly employed for the separation of organophosphates.

• Mobile Phase: A gradient elution using a mixture of water with a modifier (e.g., 0.1% formic acid or ammonium formate) and an organic solvent like methanol or acetonitrile is typical.[9][11]

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

• Injection Volume: A small injection volume, typically 2-10 µL, is used.[13]

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[12] Specific precursor-to-product ion transitions are monitored for each target organophosphate.

GC-MS Method Protocol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem quadrupole) is used.[19]

• Chromatographic Column: A low-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is commonly used for organophosphate analysis.[19][20]

• Carrier Gas: Helium is the most common carrier gas, with a constant flow rate.[20]

• Inlet: A split/splitless inlet is typically used, with the injection performed in splitless mode for trace analysis to maximize the transfer of analytes to the column.[19]

• Oven Temperature Program: A temperature gradient is programmed to achieve optimal separation of the organophosphates. A typical program might start at a low temperature (e.g., 70°C), ramp up to a higher temperature (e.g., 300°C), and hold for a few minutes.

• Mass Spectrometry: The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity.[14] For GC-MS/MS, MRM mode is used for enhanced selectivity.

Analytical Workflow

The following diagram illustrates the general workflow for the cross-validation of LC-MS/MS and GC-MS methods for organophosphate analysis.

Caption: Workflow for Cross-Validation of LC-MS/MS and GC-MS Methods.

References

• 1. gcms.cz [gcms.cz]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. hpst.cz [hpst.cz]
• 4. conquerscientific.com [conquerscientific.com]
• 5. Top Four Benefits of LC/MS in Pesticide Detection [optosky.net]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. heca-analitika.com [heca-analitika.com]
• 11. mdpi.com [mdpi.com]
• 12. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scielo.br [scielo.br]
• 16. agilent.com [agilent.com]
• 17. benchchem.com [benchchem.com]
• 18. response.epa.gov [response.epa.gov]
• 19. cromlab-instruments.es [cromlab-instruments.es]
• 20. A single method for detecting 11 organophosphate pesticides in human plasma and breastmilk using GC-FPD - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Monobutyl Phosphate-d9: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of monobutyl phosphate-d9, a deuterated organophosphate compound. Adherence to these protocols is critical for minimizing risks and maintaining a safe research environment.

Immediate Safety and Hazard Information

Based on data for its non-deuterated analogue, monobutyl phosphate is classified as a hazardous substance. The primary risks are associated with its corrosive nature. All handling and disposal operations should be conducted with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Work should be performed in a well-ventilated area or under a chemical fume hood.

Hazard Classification and Exposure Limits

While specific quantitative data for monobutyl phosphate-d9 is limited, the hazard profile of the parent compound and related substances provides a strong basis for safe handling.

Compound/Mixture	Hazard Classification	Occupational Exposure Limits
Monobutyl Phosphate	GHS: Causes severe skin burns and eye damage (Category 1B).[1]	No specific exposure standards are available.[1]
Dibutyl Phosphate (often found in mixtures with monobutyl phosphate)	ACGIH TLV: TWA: 5 mg/m³ (inhalable fraction and vapor).[2] NIOSH IDLH: 30 ppm; TWA: 1 ppm, 5 mg/m³; STEL: 2 ppm, 10 mg/m³.[2]	Not Applicable

GHS: Globally Harmonized System of Classification and Labelling of Chemicals ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit Value NIOSH IDLH: National Institute for Occupational Safety and Health Immediately Dangerous to Life or Health TWA: Time-Weighted Average STEL: Short-Term Exposure Limit

Step-by-Step Disposal Protocol

The disposal of monobutyl phosphate-d9 must be handled as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.

Step 1: Waste Identification and Classification

• Identify as Hazardous Waste: Due to its corrosive properties, any unused monobutyl phosphate-d9, solutions containing it, and materials contaminated with it must be treated as hazardous waste.

• Consult Safety Data Sheet (SDS): Always refer to the manufacturer-provided SDS for the most specific handling and hazard information.

Step 2: Segregation of Waste

• Separate Incompatible Chemicals: Do not mix monobutyl phosphate-d9 waste with other chemical waste streams, especially strong bases or oxidizing agents, to prevent violent reactions.[3]

• Designated Waste Stream: Collect monobutyl phosphate-d9 waste in a dedicated container. If your institution has specific waste streams for corrosive organic acids, use the designated stream.

Step 3: Proper Waste Containment

• Select a Compatible Container: Use a chemically resistant container, preferably plastic, with a secure, leak-proof screw cap. The original product container is often a suitable choice if it is in good condition.

• Avoid Overfilling: Fill the container to no more than 80-90% of its capacity to allow for expansion and prevent spills.

• Keep Containers Closed: Waste containers must be kept securely capped at all times, except when adding waste.

Step 4: Accurate Labeling

• Affix a Hazardous Waste Label: As soon as you begin collecting waste, label the container with your institution's official hazardous waste tag.

• Complete All Information: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Monobutyl phosphate-d9" (avoid formulas or abbreviations).

  • A clear indication of the hazards (e.g., "Corrosive").

  • The name and contact information of the generating researcher/lab.

  • The accumulation start date.

Step 5: Safe Storage and Accumulation

• Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA within your laboratory, at or near the point of generation.

• Use Secondary Containment: Place the waste container inside a larger, chemically resistant secondary container (like a tub or bin) to contain any potential leaks.

• Store Away from Drains: Ensure the storage area is away from sinks and floor drains.

Step 6: Arranging for Disposal

• Contact Environmental Health & Safety (EHS): Follow your institution's specific procedures for requesting a hazardous waste pickup from the EHS department or equivalent safety office.

• Do Not Transport: Laboratory personnel should not transport hazardous waste across public areas. Trained EHS staff will collect the waste directly from your lab's SAA.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of monobutyl phosphate-d9.

Caption: Workflow for the safe disposal of Monobutyl Phosphate-d9.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]